(Asp)2-Rhodamine 110

• CAS: 114984-30-4

Core Science & Biosynthesis

The Principle of (Asp)2-Rhodamine 110 Fluorescence: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

(Asp)2-Rhodamine 110 is a highly sensitive and specific fluorogenic substrate designed for the detection of caspase activity, primarily caspase-3 and caspase-7, which are key executioner enzymes in the apoptotic pathway. The core principle of this probe lies in its molecular design, which renders it non-fluorescent in its native state. Upon enzymatic cleavage by active caspases, the substrate undergoes a two-step hydrolysis, releasing the highly fluorescent Rhodamine 110 molecule. The resultant increase in fluorescence intensity is directly proportional to the caspase activity within the sample, providing a robust method for quantifying apoptosis. This technical guide delves into the fundamental principles of (Asp)2-Rhodamine 110 fluorescence, its activation mechanism, detailed experimental protocols for its application, and the upstream signaling pathways that lead to its activation.

Core Principle of Fluorescence Activation

The fluorescence of (Asp)2-Rhodamine 110 is contingent upon its enzymatic conversion. In its intact form, the substrate consists of a Rhodamine 110 core molecule symmetrically conjugated to two L-aspartic acid residues via amide bonds. This bis-amide configuration effectively quenches the inherent fluorescence of the Rhodamine 110 fluorophore.

The activation process is a two-step enzymatic reaction mediated by active caspases[1][2]:

• First Cleavage: An active caspase recognizes and cleaves one of the aspartic acid residues. This initial cleavage event yields a mono-amide intermediate, which is fluorescent.

• Second Cleavage: The second aspartic acid residue is subsequently cleaved from the mono-amide intermediate, releasing the free Rhodamine 110 molecule. Free Rhodamine 110 exhibits a significantly higher fluorescence quantum yield compared to the mono-amide intermediate, resulting in a substantial amplification of the fluorescent signal.

This sequential cleavage mechanism provides a sensitive and progressive readout of caspase activity. The fluorescence emission of the final product, Rhodamine 110, is bright green, with excitation and emission maxima typically around 496 nm and 520 nm, respectively[1].

Quantitative Photophysical Data

The dramatic increase in fluorescence upon enzymatic cleavage is underpinned by the distinct photophysical properties of the substrate and its cleavage products. The following table summarizes the key quantitative data.

Compound	Form	Excitation Max (nm)	Emission Max (nm)	Molar Extinction Coefficient (ε, M⁻¹cm⁻¹)	Quantum Yield (Φ)	Relative Fluorescence
(Asp)2-Rhodamine 110	Bis-amide (Substrate)	~498	N/A	Data not readily available	~0	Non-fluorescent
(Asp)-Rhodamine 110	Mono-amide (Intermediate)	~492	~521	~23,500	~0.29	Fluorescent
Rhodamine 110	Free Dye (Final Product)	~498	~521	~80,000	~0.91	Highly Fluorescent

Note: The photophysical data for the mono-amide intermediate is based on a similar rhodamine 110 mono-amide derivative, CBZ-(l-arginine amide)-rhodamine 110, as specific data for the aspartic acid mono-amide is not widely published. The core fluorophore and its mono-amide structure are, however, identical, providing a reasonable approximation.

Signaling Pathways Leading to Caspase-3 Activation

The activation of caspase-3, the primary enzyme that cleaves (Asp)2-Rhodamine 110, is a central event in the apoptotic cascade. This activation can be initiated through two main signaling pathways: the intrinsic and the extrinsic pathways.

The Intrinsic (Mitochondrial) Pathway

The intrinsic pathway is triggered by intracellular stress signals such as DNA damage, oxidative stress, or growth factor withdrawal. These signals lead to the activation of pro-apoptotic proteins from the Bcl-2 family, such as Bax and Bak. These proteins oligomerize on the outer mitochondrial membrane, leading to mitochondrial outer membrane permeabilization (MOMP). MOMP allows the release of cytochrome c from the mitochondrial intermembrane space into the cytosol. In the cytosol, cytochrome c binds to Apoptotic Protease Activating Factor-1 (Apaf-1), which, in the presence of dATP, oligomerizes to form the apoptosome. The apoptosome then recruits and activates pro-caspase-9, which in turn cleaves and activates the executioner pro-caspase-3.

The Extrinsic (Death Receptor) Pathway

The extrinsic pathway is initiated by the binding of extracellular death ligands (e.g., FasL, TNF-α) to their corresponding death receptors on the cell surface (e.g., Fas, TNFR1). This ligand-receptor binding induces receptor trimerization and the recruitment of adaptor proteins, such as FADD (Fas-Associated Death Domain). FADD, in turn, recruits pro-caspase-8, leading to the formation of the Death-Inducing Signaling Complex (DISC). Within the DISC, pro-caspase-8 molecules are brought into close proximity, facilitating their auto-activation. Active caspase-8 can then directly cleave and activate pro-caspase-3. Alternatively, in some cell types (Type II cells), caspase-8 can cleave the Bcl-2 family protein Bid into its truncated form, tBid. tBid then translocates to the mitochondria and activates the intrinsic pathway, leading to an amplification of the apoptotic signal.

Apoptotic signaling pathways leading to caspase-3 activation.

Experimental Protocols

The following section provides a detailed methodology for a typical caspase-3 activity assay using (Asp)2-Rhodamine 110 in a 96-well plate format.

Reagent Preparation

• Lysis Buffer: 50 mM HEPES (pH 7.4), 100 mM NaCl, 0.1% CHAPS, 1 mM EDTA, 10% glycerol, and 10 mM DTT (add fresh).

• Assay Buffer: 20 mM HEPES (pH 7.4), 10% glycerol, and 2 mM DTT (add fresh).

• (Asp)2-Rhodamine 110 Substrate Stock Solution: Prepare a 10 mM stock solution in DMSO. Store at -20°C, protected from light.

• Rhodamine 110 Standard Stock Solution: Prepare a 1 mM stock solution of free Rhodamine 110 in DMSO for generating a standard curve. Store at -20°C, protected from light.

Experimental Workflow

The general workflow for a caspase-3 assay using (Asp)2-Rhodamine 110 involves cell culture, induction of apoptosis, cell lysis, and the enzymatic reaction followed by fluorescence measurement.

General workflow for a caspase-3 assay.

Detailed Procedure

• Cell Culture and Treatment:

  • Seed cells in a suitable culture vessel and grow to the desired confluency.

  • Treat cells with the apoptosis-inducing agent of interest for the desired time. Include appropriate positive and negative controls.

• Cell Lysis:

  • For adherent cells, wash with ice-cold PBS and then add 100 µL of ice-cold Lysis Buffer per 1-5 x 10^6 cells.

  • For suspension cells, pellet the cells by centrifugation, wash with ice-cold PBS, and resuspend in ice-cold Lysis Buffer.

  • Incubate the cell lysate on ice for 15-20 minutes with occasional vortexing.

  • Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.

  • Carefully transfer the supernatant (cytosolic extract) to a pre-chilled tube.

• Protein Quantification (Optional but Recommended):

  • Determine the protein concentration of the cell lysates using a standard protein assay (e.g., Bradford or BCA assay). This allows for the normalization of caspase activity to the total protein content.

• Caspase-3 Assay:

  • Prepare a 2X substrate working solution by diluting the (Asp)2-Rhodamine 110 stock solution in Assay Buffer to a final concentration of 20 µM (this will result in a 10 µM final concentration in the assay).

  • In a black, clear-bottom 96-well plate, add 50 µL of cell lysate to each well.

  • Include wells with Lysis Buffer only as a blank control.

  • If generating a standard curve, prepare serial dilutions of the Rhodamine 110 stock solution in Assay Buffer and add 100 µL to separate wells.

  • Initiate the reaction by adding 50 µL of the 2X substrate working solution to each well containing cell lysate.

  • Mix gently by shaking the plate for 30 seconds.

  • Incubate the plate at 37°C for 30-60 minutes, protected from light. The optimal incubation time may need to be determined empirically.

• Fluorescence Measurement:

  • Measure the fluorescence intensity using a fluorescence microplate reader with excitation at approximately 496 nm and emission at approximately 520 nm.

• Data Analysis:

  • Subtract the blank fluorescence values from all readings.

  • If a standard curve was generated, determine the concentration of Rhodamine 110 produced in each sample.

  • Express caspase-3 activity as the amount of Rhodamine 110 produced per unit time per milligram of protein.

Conclusion

(Asp)2-Rhodamine 110 is a powerful tool for the quantitative analysis of caspase-3 and -7 activity, providing valuable insights into the process of apoptosis. Its fluorescence is based on a well-defined, two-step enzymatic cleavage mechanism that results in a significant and proportional increase in signal. A thorough understanding of the underlying principles, the associated signaling pathways, and the detailed experimental protocols is crucial for its effective implementation in research and drug development. This guide provides a comprehensive overview to facilitate the successful application of this important fluorogenic substrate.

References

• 1. benchchem.com [benchchem.com]
• 2. ulab360.com [ulab360.com]

(Asp)2-Rhodamine 110: A Technical Guide to its Mechanism of Action in Apoptosis

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the mechanism of action of (Asp)2-Rhodamine 110, a fluorogenic substrate used for the sensitive detection of caspase activity during apoptosis. This document provides a comprehensive overview of the underlying biochemical pathways, quantitative data on substrate kinetics, and detailed experimental protocols for its application in apoptosis research.

Core Mechanism of Action

(Asp)2-Rhodamine 110 is a non-fluorescent bisamide derivative of the highly fluorescent dye Rhodamine 110. The core of its mechanism lies in its specific recognition and cleavage by activated caspases, a family of cysteine-aspartic proteases that are central to the execution of apoptosis. The substrate is designed with two L-aspartic acid residues linked to the amine groups of Rhodamine 110. This configuration effectively quenches the fluorescence of the rhodamine molecule.

During apoptosis, initiator and executioner caspases are activated. These active caspases, particularly executioner caspases like caspase-3 and caspase-7, recognize and cleave the peptide bond C-terminal to the aspartic acid residues on the (Asp)2-Rhodamine 110 substrate. The cleavage occurs in a two-step process:

• First Cleavage: An active caspase cleaves one of the aspartic acid residues, resulting in a mono-aspartyl Rhodamine 110 intermediate. This intermediate is partially fluorescent.

• Second Cleavage: A second caspase molecule cleaves the remaining aspartic acid residue, releasing the free Rhodamine 110 molecule.

The free Rhodamine 110 is a highly fluorescent compound, exhibiting a significant increase in fluorescence intensity compared to the initial substrate and the intermediate. This increase in fluorescence can be measured using a fluorometer, fluorescence microscope, or flow cytometer, and directly correlates with the level of active caspases in the sample.

Signaling Pathways Leading to Caspase Activation

The activation of caspases that cleave (Asp)2-Rhodamine 110 is a hallmark of apoptosis and is primarily mediated by two major signaling pathways: the extrinsic and the intrinsic pathways. Both pathways converge on the activation of executioner caspases, such as caspase-3 and caspase-7.

The Extrinsic (Death Receptor) Pathway

The extrinsic pathway is initiated by the binding of extracellular death ligands (e.g., FasL, TNF-α) to their corresponding transmembrane death receptors (e.g., FasR, TNFR1). This binding event leads to the recruitment of adaptor proteins, such as FADD (Fas-Associated Death Domain), and procaspase-8 to form the Death-Inducing Signaling Complex (DISC). Within the DISC, procaspase-8 molecules are brought into close proximity, facilitating their auto-activation. Activated caspase-8 then directly cleaves and activates downstream executioner caspases, including caspase-3 and caspase-7.

(Asp)₂-Rhodamine 110: A Technical Guide for Cell Biology Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction: Illuminating Apoptosis

(Asp)₂-Rhodamine 110, also known as Rhodamine 110 bis-(L-aspartic acid amide), is a fluorogenic substrate primarily used in cell biology to detect the activity of executioner caspases, particularly caspase-3 and caspase-7.[1][2][3] These caspases are pivotal proteases that, once activated, orchestrate the systematic dismantling of the cell during programmed cell death, or apoptosis.[1] The substrate's design leverages the specific cleavage recognition sequence of these enzymes to produce a highly fluorescent signal, making it an invaluable tool for quantifying apoptotic events in real-time.[3][][5] Its high sensitivity and utility in various assay formats, including flow cytometry and fluorescence microscopy, have established it as a staple reagent in apoptosis research and high-throughput screening for potential therapeutic agents.[3][6]

Mechanism of Action

In its native state, (Asp)₂-Rhodamine 110 is a non-fluorescent bis-amide derivative of the Rhodamine 110 (R110) fluorophore.[7] The two aspartic acid residues linked to the R110 core serve as recognition sites for active caspase-3 and caspase-7.[3] During apoptosis, these executioner caspases are activated and proceed to cleave a multitude of cellular proteins at specific tetrapeptide sequences ending in an aspartate residue.[1] (Asp)₂-Rhodamine 110 mimics these natural substrates.

The activation mechanism involves a sequential, two-step cleavage process:

• First Cleavage: An active caspase enzyme cleaves one of the aspartic acid residues from the R110 core. This initial cleavage event results in a mono-amide intermediate and a significant increase in fluorescence (approximately 3500-fold).[7]

• Second Cleavage: The second aspartic acid residue is subsequently cleaved, releasing the free, highly fluorescent Rhodamine 110 molecule.[7]

The resulting fluorescence intensity is directly proportional to the amount of active caspase-3/7 present in the sample, allowing for precise quantification of apoptotic activity.[2]

Mechanism of (Asp)₂-Rhodamine 110 activation by caspases.

Context: The Apoptotic Signaling Pathway

Caspase-3 and Caspase-7 are "executioner" caspases, meaning they are the final effectors in the apoptotic cascade. Their activation is the convergence point for two primary signaling pathways: the intrinsic (mitochondrial) and extrinsic (death receptor) pathways.[1][8][9]

• Extrinsic Pathway: Initiated by the binding of extracellular ligands (e.g., FasL) to transmembrane death receptors, leading to the formation of the Death-Inducing Signaling Complex (DISC). This complex activates initiator caspase-8, which can then directly cleave and activate caspase-3.[9][10]

• Intrinsic Pathway: Triggered by intracellular stress (e.g., DNA damage), this pathway leads to mitochondrial outer membrane permeabilization and the release of cytochrome c.[9] Cytochrome c binds to Apaf-1, forming the apoptosome, which recruits and activates initiator caspase-9.[8][9] Active caspase-9 then proceeds to cleave and activate caspase-3.[9][10]

(Asp)₂-Rhodamine 110 serves as a direct reporter for the final, execution phase of both pathways.

Apoptotic pathways converging on Caspase-3/7 activation.

Quantitative Data

The utility of a fluorescent probe is defined by its photophysical properties. Rhodamine 110, the resulting fluorophore, is known for its high quantum yield and spectral characteristics that are compatible with standard filter sets.

Property	Value	Reference
Excitation Maximum (λex)	~492-499 nm	[2][5][7]
Emission Maximum (λem)	~520-529 nm	[2][5][7]
Molecular Formula	C₃₂H₂₆F₆N₄O₁₃ (trifluoroacetic acid salt)	[]
Molecular Weight	788.57 g/mol (trifluoroacetic acid salt)	[]
Sensitivity Advantage	~300-fold higher than coumarin (B35378) (AMC) derivatives	[7]
Fluorescence Increase	~3500-fold upon first cleavage	[7]

Experimental Protocol: Cell-Based Caspase-3/7 Activity Assay

This protocol provides a general workflow for measuring caspase-3/7 activity in adherent or suspension cells using (Asp)₂-Rhodamine 110 in a 96-well plate format. Optimization of cell number, reagent concentration, and incubation time is recommended for specific cell types and experimental conditions.

Materials

• Cells of interest

• Black, clear-bottom 96-well microplates

• Complete culture medium

• Apoptosis-inducing agent (e.g., Staurosporine, anti-Fas antibody)

• (Asp)₂-Rhodamine 110 substrate stock solution (e.g., 1 mM in DMSO)

• Cell Lysis Buffer (Tris-based buffer with mild detergent, e.g., Triton X-100)

• Phosphate-Buffered Saline (PBS)

• Fluorescence microplate reader

Methodology

• Cell Seeding:

  • Adherent Cells: Seed cells in a black 96-well plate at a density that will result in 50-80% confluency at the time of the assay (e.g., 10,000 - 20,000 cells/well in 100 µL medium). Incubate overnight.

  • Suspension Cells: Plate cells immediately before treatment (e.g., 50,000 - 100,000 cells/well in 100 µL medium).

• Induction of Apoptosis:

  • Treat cells with the desired apoptosis-inducing agent at various concentrations.

  • Include negative control wells (vehicle-treated) and positive control wells (known apoptosis inducer).

  • Incubate for the desired period (e.g., 4-24 hours) under standard culture conditions.

• Cell Lysis and Substrate Addition:

  • For Adherent Cells: Carefully aspirate the culture medium. Add 50 µL of chilled Cell Lysis Buffer per well.[11]

  • For Suspension Cells: Centrifuge the plate at 400 x g for 5 minutes, aspirate the supernatant, and resuspend the cell pellet in 50 µL of chilled Cell Lysis Buffer.[11]

  • Incubate on ice for 15-30 minutes.[5][11]

  • Prepare the assay solution by diluting the (Asp)₂-Rhodamine 110 stock into the appropriate assay buffer to a final working concentration (e.g., 10-50 µM).

  • Add 50 µL of the assay solution to each well containing the cell lysate.

• Incubation and Measurement:

  • Mix gently on a plate shaker for 30-60 seconds.[2]

  • Incubate at room temperature or 37°C, protected from light, for 1 to 4 hours. The optimal incubation time may vary.[2]

  • Measure fluorescence using a microplate reader with filters appropriate for Rhodamine 110 (Excitation: ~495 nm, Emission: ~520 nm).[5]

• Data Analysis:

  • Subtract the background fluorescence from blank wells (lysis buffer and substrate only).

  • Plot the fluorescence intensity against the concentration of the test compound.

  • Express activity as relative fluorescence units (RFU) or calculate the fold-change relative to the negative control.

Workflow for a cell-based caspase-3/7 activity assay.

References

• 1. Caspase 3 - Wikipedia [en.wikipedia.org]
• 2. promega.com [promega.com]
• 3. Rhodamine 110-linked amino acids and peptides as substrates to measure caspase activity upon apoptosis induction in intact cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Caspase-3 activity [bio-protocol.org]
• 6. Design and synthesis of rhodamine 110 derivative and caspase-3 substrate for enzyme and cell-based fluorescent assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. media.iris-biotech.de [media.iris-biotech.de]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Cellular Mechanisms Controlling Caspase Activation and Function - PMC [pmc.ncbi.nlm.nih.gov]
• 11. genecopoeia.com [genecopoeia.com]

A Technical Guide to (Asp)₂-Rhodamine 110 and its Analogs as Fluorogenic Caspase Substrates

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure, properties, and applications of (Asp)₂-Rhodamine 110 and its widely used analog, (Z-DEVD)₂-Rhodamine 110, a highly sensitive fluorogenic substrate for caspase-3 and -7. This document is intended for researchers, scientists, and professionals in the field of drug development who are interested in the study of apoptosis.

Introduction

Apoptosis, or programmed cell death, is a fundamental biological process crucial for normal tissue development, homeostasis, and the elimination of damaged or infected cells. A key family of proteases that execute this process are the caspases (cysteine-aspartic proteases). Among these, caspase-3 and caspase-7 are the primary executioner caspases, responsible for the cleavage of a broad spectrum of cellular proteins, leading to the characteristic morphological and biochemical hallmarks of apoptosis.

The detection of caspase activity is a cornerstone of apoptosis research and a critical component in the evaluation of therapeutic agents that modulate this pathway. (Z-DEVD)₂-Rhodamine 110 has emerged as a premier tool for this purpose, offering a sensitive and reliable method for quantifying caspase-3 and -7 activity in both cell lysates and, with certain modifications, in intact cells.

Chemical Structure and Properties

While the term "(Asp)₂-Rhodamine 110" suggests a simple di-aspartic acid conjugate of the Rhodamine 110 fluorophore, the most utilized and commercially available substrate for apoptosis research is a more complex peptide derivative, (Z-DEVD)₂-Rhodamine 110 . The "Z" denotes a benzyloxycarbonyl protecting group, and "DEVD" represents the tetrapeptide sequence Asp-Glu-Val-Asp, the recognition and cleavage site for caspase-3 and -7.

The core structure consists of the highly fluorescent Rhodamine 110 dye, which is rendered non-fluorescent by the amide linkage of two Z-DEVD-OH peptides to its amino groups. This bis-amide substrate is essentially colorless and non-fluorescent.

Caption: Chemical structure of (Z-DEVD)₂-Rhodamine 110.

Physicochemical and Spectral Properties

A summary of the key quantitative data for (Z-DEVD)₂-Rhodamine 110 and its cleavage products is presented in the table below.

Property	(Z-DEVD)₂-Rhodamine 110 (Substrate)	Ac-DEVD-Rhodamine 110 (Intermediate)	Rhodamine 110 (Final Product)
Molecular Formula	C₇₂H₇₈N₁₀O₂₇[1]	-	C₂₀H₁₅ClN₂O₃[2]
Molecular Weight	1515.44 g/mol [1]	-	366.80 g/mol [2]
Appearance	Lyophilized solid	-	Orange-red solid[2]
Solubility	DMSO	-	DMSO[2]
Fluorescence	Non-fluorescent	Weakly fluorescent (~10% of Rhodamine 110)[1]	Strongly fluorescent
Excitation Max (λex)	N/A	~496-499 nm	~496-500 nm[2][3]
Emission Max (λem)	N/A	~520-521 nm	~520-522 nm[2][3]
Molar Extinction Coefficient (ε)	N/A	-	80,000 cm⁻¹M⁻¹[3][4]
Quantum Yield (Φ)	N/A	-	~0.80 - 0.85
Fluorescence Lifetime (τ)	N/A	-	~2.99 - 4.1 ns[5][6][7][8][9]

Mechanism of Action and Signaling Pathway

The utility of (Z-DEVD)₂-Rhodamine 110 as a caspase-3/7 substrate lies in its "pro-fluorogenic" nature. The substrate itself is non-fluorescent. Upon the induction of apoptosis, initiator caspases (e.g., caspase-8 and caspase-9) are activated, which in turn cleave and activate the executioner caspases, caspase-3 and -7.[10] Active caspase-3/7 recognizes and cleaves the DEVD peptide sequence of the substrate.

The cleavage occurs in a two-step process:

• Cleavage of the first Z-DEVD peptide results in the formation of a mono-amide intermediate, which exhibits weak fluorescence.

• Subsequent cleavage of the second Z-DEVD peptide releases the free Rhodamine 110 molecule, which is highly fluorescent.[10]

The increase in fluorescence intensity is directly proportional to the enzymatic activity of caspase-3 and -7 in the sample.

Caspase-3 Activation Signaling Pathway

The activation of caspase-3 is a central event in the apoptotic cascade and can be initiated through two main pathways: the extrinsic (death receptor) pathway and the intrinsic (mitochondrial) pathway.

Caption: Caspase-3 activation signaling pathway in apoptosis.

Experimental Protocols

Synthesis of (Z-DEVD)₂-Rhodamine 110

The synthesis of (Z-DEVD)₂-Rhodamine 110 is typically achieved through solid-phase peptide synthesis (SPPS) followed by coupling to the Rhodamine 110 core. While specific, detailed protocols are often proprietary, a general workflow is outlined below.

Caption: General workflow for the synthesis of (Z-DEVD)₂-Rhodamine 110.

Materials:

• Fmoc-protected amino acids (Fmoc-Asp(OtBu)-OH, Fmoc-Val-OH, Fmoc-Glu(OtBu)-OH)

• Z-Asp(OtBu)-OH

• Solid-phase synthesis resin (e.g., Wang resin)

• Coupling reagents (e.g., HBTU, DIC/HOBt)

• Fmoc deprotection solution (e.g., 20% piperidine (B6355638) in DMF)

• Cleavage cocktail (e.g., TFA/TIS/H₂O)

• Rhodamine 110

• Coupling agent for final conjugation (e.g., EDC/NHS)

• Solvents (DMF, DCM, etc.)

• HPLC for purification

General Procedure:

• The C-terminal aspartic acid (Fmoc-Asp(OtBu)-OH) is coupled to the solid support resin.

• The Fmoc protecting group is removed.

• The subsequent amino acids (Fmoc-Val-OH, Fmoc-Glu(OtBu)-OH, and finally Z-Asp(OtBu)-OH) are sequentially coupled, with an Fmoc deprotection step after each coupling.

• The protected peptide (Z-DEVD-OH) is cleaved from the resin, and the side-chain protecting groups are removed using a cleavage cocktail.

• The crude peptide is purified by HPLC.

• The purified Z-DEVD-OH peptide is then coupled to both amino groups of Rhodamine 110 in solution using a suitable coupling agent.

• The final product, (Z-DEVD)₂-Rhodamine 110, is purified by HPLC.

Caspase-3/7 Activity Assay in Cell Lysates

This protocol is designed for a 96-well plate format, suitable for high-throughput screening.

Caption: Experimental workflow for a caspase-3/7 activity assay.

Materials:

• Cells treated with an apoptosis-inducing agent and untreated control cells.

• (Z-DEVD)₂-Rhodamine 110 substrate.

• Cell lysis buffer.

• Caspase assay buffer.

• 96-well black, clear-bottom microplate.

• Fluorescence microplate reader.

Procedure:

• Cell Lysis:

  • Culture cells to the desired density and treat with the apoptosis-inducing agent for the desired time.

  • Harvest the cells and wash with PBS.

  • Resuspend the cell pellet in ice-cold lysis buffer and incubate on ice.

  • Centrifuge the lysate to pellet cellular debris.

• Assay:

  • Transfer the supernatant (cell lysate) to the wells of a 96-well plate.

  • Prepare a working solution of the (Z-DEVD)₂-Rhodamine 110 substrate in the caspase assay buffer.

  • Add the substrate solution to each well containing the cell lysate.

  • Incubate the plate at 37°C for 30-60 minutes, protected from light.

  • Measure the fluorescence intensity using a microplate reader with excitation at ~499 nm and emission at ~521 nm.

• Controls:

  • Negative Control: Lysate from untreated cells.

  • Blank: Lysis buffer and substrate solution without cell lysate.

  • Inhibitor Control (Optional): Pre-incubate the lysate from apoptotic cells with a specific caspase-3 inhibitor (e.g., Ac-DEVD-CHO) before adding the substrate.

Applications in Drug Development

The (Z-DEVD)₂-Rhodamine 110 assay is a powerful tool in various stages of drug development:

• High-Throughput Screening (HTS): The assay's simplicity and adaptability to a microplate format make it ideal for screening large compound libraries to identify potential inducers or inhibitors of apoptosis.

• Mechanism of Action Studies: For compounds that induce cell death, this assay can help determine if the mechanism involves the activation of executioner caspases.

• Toxicity and Safety Assessment: Evaluating the potential of drug candidates to induce off-target apoptosis in healthy cells is a critical aspect of preclinical safety assessment.

• Efficacy Studies: In the context of cancer therapeutics, this assay can be used to quantify the apoptotic response of cancer cells to novel anti-cancer agents.

Conclusion

(Z-DEVD)₂-Rhodamine 110 is a highly sensitive and specific fluorogenic substrate that has become an indispensable tool for the study of apoptosis. Its well-characterized chemical and spectral properties, coupled with robust and adaptable assay protocols, make it an excellent choice for researchers and drug development professionals seeking to quantify caspase-3 and -7 activity. A thorough understanding of its mechanism of action and the underlying signaling pathways is essential for the accurate interpretation of experimental results and for leveraging this powerful technology in the quest for novel therapeutics.

References

• 1. biotium.com [biotium.com]
• 2. biotium.com [biotium.com]
• 3. Rhodamine 110 *CAS 13558-31-1* | AAT Bioquest [aatbio.com]
• 4. Extinction Coefficient [Rhodamine 110] | AAT Bioquest [aatbio.com]
• 5. josephgroup.ucsd.edu [josephgroup.ucsd.edu]
• 6. FluoroFinder [app.fluorofinder.com]
• 7. researchgate.net [researchgate.net]
• 8. Analysis of fluorescence lifetime data for single rhodamine molecules in flowing sample streams (Journal Article) | OSTI.GOV [osti.gov]
• 9. References | ISS [iss.com]
• 10. benchchem.com [benchchem.com]

A Technical Guide to the Photostability of Rhodamine 110-Based Caspase Substrates

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the photostability of Rhodamine 110 (R110)-based caspase substrates, which are pivotal tools for studying apoptosis. This guide delves into the quantitative photostability metrics, detailed experimental protocols for their assessment, and the underlying signaling pathways, offering a critical resource for researchers employing these fluorogenic probes in drug discovery and fundamental research.

Introduction to Rhodamine 110-Based Caspase Substrates

Rhodamine 110-based caspase substrates are fluorogenic probes designed to detect the activity of caspases, a family of proteases that play a crucial role in the apoptotic pathway. These substrates typically consist of the Rhodamine 110 fluorophore linked to a specific peptide sequence recognized and cleaved by caspases, such as the DEVD (Asp-Glu-Val-Asp) sequence for caspase-3 and -7.[1][2]

The uncleaved substrate is a non-fluorescent bisamide derivative where peptide chains are attached to both amino groups of the Rhodamine 110 core, effectively quenching its fluorescence.[3][4] Upon enzymatic cleavage by an active caspase, the substrate is converted first to a fluorescent monoamide and then to the highly fluorescent Rhodamine 110.[3][4] This results in a significant increase in fluorescence intensity, providing a sensitive measure of caspase activity.[5] The resulting Rhodamine 110 product has excitation and emission maxima around 496-499 nm and 520-521 nm, respectively, making it compatible with standard fluorescence microscopy and plate reader filter sets.[6][7]

Photostability of Rhodamine 110 and its Derivatives

Photostability, the resistance of a fluorophore to photodegradation upon exposure to light, is a critical parameter for quantitative and long-term fluorescence imaging applications. While specific quantitative photostability data for commercially available Rhodamine 110-based caspase substrates is not extensively published in peer-reviewed literature, the general photophysical properties of rhodamine dyes are well-documented. Rhodamines are known for their relatively high photostability compared to other common fluorophores like fluorescein.[8]

Factors that influence the photostability of rhodamine dyes include the molecular structure, the surrounding microenvironment (e.g., solvent, pH, presence of oxygen), and the intensity and duration of the excitation light.[9] For instance, increasing the alkylation of the amino groups on the xanthene ring of rhodamines has been shown to improve photostability.[4][9]

One manufacturer of a (DEVD)-Rhodamine 110-bisamide substrate explicitly describes it as "photo-stable," suggesting it is suitable for applications requiring stable fluorescence signals, such as flow cytometry and high-throughput screening.[] Another product manual notes that diluted free Rhodamine 110 is only photostable for approximately 2 hours, highlighting the importance of fresh preparations for calibration curves.[7]

The following table summarizes the available qualitative and related quantitative photostability information for Rhodamine 110 and its derivatives.

Compound/Substrate	Photostability Metric	Value/Observation	Source
(DEVD)-Rhodamine 110-bisamide	Qualitative Assessment	Described as "photo-stable"	[]
Diluted free Rhodamine 110	Stability in solution	Photostable for approximately 2 hours	[7]
Rhodamine B dealkylation product (similar to R110)	Photobleaching Lifetime (single-molecule)	27.4 ± 1.6 s (in T50 buffer, pH 8.0)	[6]
Rhodamine Dyes (General)	General Property	Generally more resistant to photodegradation than coumarins and cyanines	[8]

Experimental Protocols

Accurate assessment of caspase activity using Rhodamine 110-based substrates relies on well-defined experimental protocols. Below are detailed methodologies for a typical in vitro caspase activity assay and a procedure for evaluating the photostability of the fluorescent product.

Protocol 1: In Vitro Caspase-3/7 Activity Assay in Cell Lysates

This protocol is adapted from standard caspase-3/7 activity assay kits.[11][12]

Materials:

• Cells of interest

• Apoptosis-inducing agent (e.g., staurosporine, etoposide)

• Phosphate-buffered saline (PBS), ice-cold

• Cell Lysis Buffer (e.g., 10 mM HEPES or PIPES pH 7.2-7.4, 2 mM EDTA, 0.1% CHAPS)[4]

• (Z-DEVD)₂-R110 substrate stock solution (10-20 mM in DMSO)[11]

• Assay Buffer (e.g., 20 mM HEPES, pH 7.5, 10% glycerol, 2 mM DTT)

• Black, clear-bottom 96-well microplate

• Microplate reader with excitation at ~499 nm and emission at ~521 nm

Procedure:

• Cell Culture and Induction of Apoptosis:

  • Culture cells to the desired density in a suitable format (e.g., 96-well plate).

  • Treat cells with an apoptosis-inducing agent at the desired concentration and for the appropriate duration. Include an untreated control group.

• Cell Lysate Preparation:

  • For adherent cells, remove the culture medium and wash the cells once with ice-cold PBS. Add 50 µL of chilled Cell Lysis Buffer to each well.

  • For suspension cells, pellet the cells by centrifugation, wash with ice-cold PBS, and resuspend the cell pellet in chilled Cell Lysis Buffer (e.g., at 1-5 x 10⁶ cells/mL).

  • Incubate the cells in Lysis Buffer on ice for 10-15 minutes with occasional mixing.

  • Centrifuge the lysate at high speed (e.g., >10,000 x g) for 5-10 minutes at 4°C to pellet cellular debris.

  • Carefully transfer the supernatant (cytosolic extract) to a new, pre-chilled microplate or tubes.

• Caspase Activity Assay:

  • Add 50 µL of cell lysate to each well of a black, clear-bottom 96-well microplate. Include a negative control well with Lysis Buffer only.

  • Prepare a 2X working solution of the (Z-DEVD)₂-R110 substrate in Assay Buffer (e.g., 20 µM for a final concentration of 10 µM).

  • Add 50 µL of the 2X substrate working solution to each well containing the cell lysate.

  • Incubate the plate at 37°C for 30-60 minutes, protected from light. The optimal incubation time may vary depending on the level of caspase activity.

• Fluorescence Measurement:

  • Measure the fluorescence intensity using a microplate reader with excitation set to approximately 499 nm and emission to 521 nm.

• Data Analysis:

  • Subtract the fluorescence reading of the negative control from all experimental readings.

  • Caspase activity can be expressed as the fold-change in fluorescence relative to the untreated control. For quantitative analysis, a standard curve can be generated using known concentrations of free Rhodamine 110.

Protocol 2: Photostability Assessment of Cleaved Rhodamine 110

This protocol provides a general method to assess the photostability of the fluorescent product generated from the caspase substrate under specific microscope settings.

Materials:

• Apoptotic cell lysate with activated caspases (prepared as in Protocol 1)

• (Z-DEVD)₂-R110 substrate

• Fluorescence microscope with a suitable filter set (e.g., for FITC/GFP), a digital camera, and time-lapse imaging capabilities

• Microscope slides and coverslips

Procedure:

• Sample Preparation:

  • Prepare an apoptotic cell lysate and incubate it with the (Z-DEVD)₂-R110 substrate as described in Protocol 1 to generate a strong fluorescent signal from the cleaved Rhodamine 110.

  • Mount a small volume of the reaction mixture onto a microscope slide and cover with a coverslip.

• Microscope Setup:

  • Turn on the microscope and camera, allowing the light source to stabilize.

  • Select the objective, excitation intensity, and exposure time that will be used for your actual experiments. These settings must remain constant throughout the photostability assay.

• Image Acquisition (Time-Lapse):

  • Locate a representative field of view.

  • Begin a time-lapse acquisition sequence, acquiring images continuously at a set interval (e.g., every 10 seconds) for a desired duration (e.g., 5-10 minutes), or until the fluorescence has significantly decreased.

• Data Analysis:

  • Quantify the mean fluorescence intensity of a defined region of interest for each image in the time-lapse series.

  • Plot the normalized fluorescence intensity as a function of time.

  • The photobleaching half-life (t₁/₂) can be determined as the time it takes for the fluorescence intensity to decrease to 50% of its initial value.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the core caspase signaling pathways and a typical experimental workflow for assessing caspase activity and photostability.

Caspase Signaling Pathways

Caspases are activated through two main pathways: the extrinsic (death receptor) pathway and the intrinsic (mitochondrial) pathway. Both pathways converge on the activation of executioner caspases, such as caspase-3 and -7, which are the primary targets for Rhodamine 110-based substrates like (DEVD)₂-R110.

Caption: Overview of the extrinsic and intrinsic caspase activation pathways leading to apoptosis.

Experimental Workflow for Caspase Activity and Photostability Analysis

The following diagram outlines a logical workflow for conducting experiments using Rhodamine 110-based caspase substrates, from sample preparation to data analysis.

Caption: A streamlined workflow for caspase activity and photostability assessment.

Conclusion

Rhodamine 110-based caspase substrates are highly sensitive and valuable tools for the detection of apoptosis. While they are generally considered to be photostable, researchers should be aware of the potential for photobleaching, especially in long-term live-cell imaging experiments or under high-intensity illumination. By following standardized protocols and, when necessary, performing photostability assessments under specific experimental conditions, researchers can ensure the generation of reliable and reproducible data. Further studies providing quantitative photostability metrics for a wider range of these substrates would be a valuable contribution to the field.

References

• 1. Detection of Apoptosis Using Fluorescent Probes | Springer Nature Experiments [experiments.springernature.com]
• 2. Current trends in luminescence-based assessment of apoptosis - RSC Advances (RSC Publishing) DOI:10.1039/D3RA05809C [pubs.rsc.org]
• 3. abpbio.com [abpbio.com]
• 4. researchgate.net [researchgate.net]
• 5. media.iris-biotech.de [media.iris-biotech.de]
• 6. Investigating the photophysical properties of rhodamines using a spectroscopic single-molecule fluorescence method - RSC Advances (RSC Publishing) DOI:10.1039/D4RA06577H [pubs.rsc.org]
• 7. Everlasting rhodamine dyes and true deciding factors in their STED microscopy performance - Photochemical & Photobiological Sciences (RSC Publishing) [pubs.rsc.org]
• 8. Reactive Rhodamines | AAT Bioquest [aatbio.com]
• 9. researchgate.net [researchgate.net]
• 11. jcleanwas.com [jcleanwas.com]
• 12. pubs.acs.org [pubs.acs.org]

A Technical Guide to the Spectroscopic Properties and Application of (Asp)2-Rhodamine 110

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of (Asp)2-Rhodamine 110, a fluorogenic substrate primarily used for the detection of caspase-3 activity, a key biomarker for apoptosis. The document details the underlying signaling pathways, the spectroscopic characteristics of the cleaved substrate, and comprehensive experimental protocols for its use in research and drug development settings.

Introduction to (Asp)2-Rhodamine 110 and Caspase-3

(Asp)2-Rhodamine 110 is a highly sensitive and photostable fluorogenic substrate designed to measure the activity of executioner caspases, particularly caspase-3 and caspase-7. The substrate consists of the Rhodamine 110 (R110) fluorophore quenched by two aspartic acid-containing peptide sequences, often the DEVD (Asp-Glu-Val-Asp) tetrapeptide, linked to its amino groups.[1][2] In its native, uncleaved state, the substrate is a non-fluorescent bisamide.[3]

Caspase-3 is a critical executioner protease in the apoptotic pathway.[4] Its activation from an inactive zymogen to its active form is a central event in programmed cell death, triggered by both intrinsic (mitochondrial) and extrinsic (death receptor) signals.[4][5] Once active, caspase-3 cleaves a wide array of cellular proteins, leading to the characteristic morphological and biochemical changes of apoptosis.[6] The cleavage of (Asp)2-Rhodamine 110 by active caspase-3 provides a direct and quantifiable measure of this pivotal event.

Signaling Pathway: Caspase-3 Activation

The activation of caspase-3 is a tightly regulated process initiated by upstream initiator caspases like caspase-8 and caspase-9.[4]

• The Extrinsic (Death Receptor) Pathway: This pathway is triggered by the binding of extracellular death ligands (e.g., FasL, TNF-α) to their corresponding transmembrane death receptors. This leads to the recruitment of adaptor proteins like FADD and procaspase-8, forming the death-inducing signaling complex (DISC).[5] Within the DISC, procaspase-8 is cleaved and activated, and active caspase-8 can then directly cleave and activate procaspase-3.[5]

• The Intrinsic (Mitochondrial) Pathway: Cellular stress signals converge on the mitochondria, leading to the release of cytochrome c into the cytoplasm.[5] Cytochrome c then binds to the apoptotic protease activating factor 1 (Apaf-1), which, in the presence of ATP, oligomerizes to form the apoptosome.[4] This complex recruits and activates procaspase-9, which in turn cleaves and activates procaspase-3.[4]

Diagram 1: The extrinsic and intrinsic pathways of caspase-3 activation.

Spectroscopic Properties and Cleavage Mechanism

The fluorescence of the (Asp)2-Rhodamine 110 substrate is generated through a two-step enzymatic cleavage process.[3][7]

• First Cleavage: Active caspase-3 hydrolyzes the first peptide bond, yielding a monoamide intermediate (e.g., Ac-DEVD-R110). This product is fluorescent but possesses only about 10% of the signal intensity of the final product.[7]

• Second Cleavage: The enzyme then cleaves the second peptide bond, releasing the free fluorophore, Rhodamine 110 (R110). This final product is intensely fluorescent and exhibits a substantial increase in signal compared to the monoamide.[3][7]

The fully cleaved product, Rhodamine 110, has spectral properties similar to fluorescein, making it compatible with standard filter sets.[3] Its fluorescence is notably stable over a wide pH range (3-9).[3]

Compound	State	Max Excitation (λex)	Max Emission (λem)	Relative Fluorescence
(Asp)2-Rhodamine 110	Uncleaved Substrate	N/A	N/A	Non-fluorescent[1]
(Asp)-Rhodamine 110	Monoamide Intermediate	~496 nm[7]	~520 nm[7]	Low (~10% of R110)[7]
Rhodamine 110	Fully Cleaved Product	496-502 nm[2][8]	520-535 nm[2][7]	High (100%)

Experimental Protocol: Fluorometric Caspase-3 Assay

This section details a standard protocol for measuring caspase-3 activity in cell lysates using (Asp)2-Rhodamine 110.

• Cells of interest cultured in appropriate media

• Apoptosis-inducing agent (e.g., staurosporine, etoposide)

• Phosphate-Buffered Saline (PBS)

• Cell Lysis Buffer (e.g., containing Tris, NaCl, and a non-ionic detergent like NP-40 or Triton X-100)

• 2X Reaction Buffer (e.g., containing HEPES, DTT, and EDTA)

• (Asp)2-Rhodamine 110 Substrate (e.g., (Ac-DEVD)2-R110), typically stored as a stock solution in DMSO

• Caspase-3 Inhibitor (e.g., Ac-DEVD-CHO) for negative controls[7]

• Rhodamine 110 standard for quantification[7]

• 96-well black, clear-bottom microplate

• Fluorescence microplate reader with filters for Ex/Em of ~498/521 nm

Diagram 2: Experimental workflow for a caspase-3 activity assay.

• Cell Preparation:

  • Seed cells in appropriate culture plates and grow to the desired confluency.

  • Treat cells with an apoptosis-inducing agent and a vehicle control for the recommended time. Include an untreated cell population as a negative control.

• Lysate Preparation:

  • Harvest cells and wash once with ice-cold PBS.

  • Resuspend the cell pellet in ice-cold Cell Lysis Buffer and incubate on ice for 10-15 minutes.

  • Centrifuge the lysate at high speed (e.g., 14,000 x g) for 15 minutes at 4°C.

  • Carefully collect the supernatant, which contains the cytosolic proteins including caspases. Determine the protein concentration of the lysate (e.g., via Bradford or BCA assay).

• Assay Reaction:

  • In a 96-well black microplate, add cell lysate (typically 20-50 µg of total protein) to each well.

  • For inhibitor controls, pre-incubate the lysate with the caspase-3 inhibitor (Ac-DEVD-CHO) for 10-15 minutes.

  • Prepare a master mix containing 2X Reaction Buffer and the (Asp)2-Rhodamine 110 substrate (final concentration typically 20-50 µM).

  • Add an equal volume of the master mix to each well to initiate the reaction.

  • Include wells with lysis buffer only (no lysate) to measure substrate auto-hydrolysis (background).

• Measurement and Data Analysis:

  • Incubate the plate at 37°C for 1-2 hours, protected from light. The optimal incubation time may need to be determined empirically.

  • Measure the fluorescence intensity using a microplate reader with excitation set to ~498 nm and emission to ~521 nm.[3]

  • Subtract the background fluorescence reading (from the "no lysate" wells) from all other readings.

  • Caspase-3 activity can be expressed as the fold-change in fluorescence over the negative control or quantified by generating a standard curve with free Rhodamine 110.

Conclusion

(Asp)2-Rhodamine 110 is a robust and highly sensitive tool for the quantitative measurement of caspase-3 activity. Its mechanism, which involves enzymatic cleavage to release the intensely fluorescent Rhodamine 110 dye, provides a direct readout of apoptosis execution. The well-defined spectroscopic properties and compatibility with standard instrumentation make it an invaluable substrate for researchers in cell biology and professionals in drug development engaged in screening for pro- or anti-apoptotic compounds.

References

• 1. abpbio.com [abpbio.com]
• 2. biotium.com [biotium.com]
• 3. tools.thermofisher.com [tools.thermofisher.com]
• 4. Caspase 3 - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. Caspase-3 Signaling | Cell Signaling Technology [cellsignal.com]
• 7. biotium.com [biotium.com]
• 8. Spectrum [Rhodamine 110] | AAT Bioquest [aatbio.com]

An In-depth Technical Guide to the Discovery and Development of Rhodamine 110 Protease Substrates

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, development, and application of Rhodamine 110 (R110) as a highly sensitive fluorogenic substrate for monitoring protease activity. This document details the core principles, comparative advantages, synthesis protocols, and experimental applications of R110-based substrates, offering a valuable resource for researchers in drug discovery and molecular biology.

Introduction: The Advent of a Superior Fluorophore

The development of sensitive and reliable methods for detecting protease activity is paramount in understanding physiological processes and in the discovery of novel therapeutics. While various fluorogenic substrates have been employed, Rhodamine 110 (R110)-based substrates have emerged as a gold standard due to their superior photophysical properties.

Initially developed by Walter F. Mangel and his colleagues, these substrates are bisamide derivatives of R110, where peptide sequences recognized by specific proteases are attached to the two amino groups of the rhodamine core.[1] In this conjugated, non-fluorescent state, the substrate's fluorescence is quenched. Upon enzymatic cleavage of the amide bonds, the molecule is sequentially converted into a fluorescent monoamide intermediate and finally into the highly fluorescent Rhodamine 110.[1] This "turn-on" fluorescence provides a direct and sensitive measure of protease activity.

R110-based assays offer significant advantages over traditional fluorogenic substrates like 7-amino-4-methylcoumarin (B1665955) (AMC), including:

• Higher Sensitivity: R110 assays can be 50 to 300 times more sensitive than their AMC-based counterparts.[2]

• Favorable Spectral Properties: The red-shifted excitation and emission spectra of R110 (approximately 492 nm and 529 nm, respectively) minimize interference from the autofluorescence of biological samples and colored compounds in screening libraries.[2][3]

• pH Insensitivity: The fluorescence of R110 and its monoamide derivative is stable over a wide pH range (pH 3-9), a crucial feature for robust and reproducible assays.[4]

• Higher Signal-to-Noise Ratio: The combination of longer wavelengths and a high quantum yield results in a superior signal-to-noise ratio.[3]

The Chemistry of Activation: Symmetric vs. Asymmetric Substrates

Rhodamine 110 possesses two reactive amino groups, allowing for the synthesis of two main classes of substrates: symmetric and asymmetric.

Symmetric (Bis-amide) Substrates: These were the first generation of R110 substrates, featuring two identical peptide chains attached to the fluorophore.[4] Cleavage of the first peptide bond by a protease yields a fluorescent monoamide intermediate. A second cleavage event releases the free, and even more fluorescent, Rhodamine 110.[5] While this two-step process can amplify the signal, it complicates the kinetic analysis of the enzymatic reaction, yielding only apparent kinetic constants.[6]

Asymmetric (Mono-amide) Substrates: To overcome the kinetic complexities of symmetric substrates, asymmetric derivatives were developed. In these substrates, one of the amino groups of R110 is blocked with a non-cleavable group, such as D-proline or a morpholinecarbonyl (MC) group, while the other is attached to the protease-specific peptide sequence.[2][6] This design ensures a single enzymatic cleavage event, allowing for a more straightforward and accurate determination of kinetic parameters like Km and kcat.[6]

Quantitative Data on Rhodamine 110 Substrates

The performance of a protease substrate is best evaluated by its kinetic parameters. The following tables summarize the available quantitative data for various R110-based substrates, providing a basis for comparison and selection for specific applications.

Table 1: Spectral and Photophysical Properties of Rhodamine 110 and its Derivatives

Compound	Excitation (nm)	Emission (nm)	Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	Quantum Yield (Φ)
Rhodamine 110	~492-499	~520-529	~80,000	~0.85
(Peptide)₂-R110	Quenched	Quenched	-	-
Peptide-R110 (monoamide)	~496-499	~520-521	-	~10% of R110

Table 2: Kinetic Parameters of Rhodamine 110-Based Caspase Substrates

Substrate	Target Caspase	Km (µM)	kcat (s⁻¹)	kcat/Km (M⁻¹s⁻¹)	Reference
(Z-DEVD)₂-R110	Caspase-3	0.9	9.6	10,666,667	[7]
(VEID)₂-R110	Caspase-6	8	0.11	13,750	[7]
(DEVD)₂-R110	Caspase-6	8	0.15	18,750	[7]
(DEVD)₂-R110	Caspase-7	2.8	58	20,714,286	[7]

Note: The kinetic parameters for bis-amide substrates are apparent values due to the two-step cleavage mechanism.

Table 3: Kinetic Parameters of Rhodamine 110-Based Substrates for Other Proteases

Substrate	Target Protease	Km	kcat	kcat/Km	Reference
Ubiquitin-R110-Glycine	USP2 (catalytic domain)	1.5 µM	0.53 s⁻¹	3.5 x 10⁵ M⁻¹s⁻¹	[8]
Ubiquitin-R110-Glycine	UCH-L3	34 nM	4.72 s⁻¹	1.4 x 10⁸ M⁻¹s⁻¹	[8]

Data for MMPs with R110 substrates is limited in the available literature. Researchers often utilize FRET-based substrates for MMP kinetic studies.

Experimental Protocols

This section provides detailed methodologies for the synthesis of R110 substrates and their application in protease activity assays.

Solid-Phase Synthesis of Rhodamine 110 Protease Substrates

The following is a general protocol for the solid-phase synthesis of both symmetric and asymmetric R110 substrates.

Materials:

• 2-Chlorotrityl chloride resin

• Rhodamine 110

• N,N-Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM)

• Dimethylformamide (DMF)

• Methanol

• Fmoc-protected amino acids

• Peptide coupling reagents (e.g., HBTU, HOBt)

• Piperidine (B6355638)

• Trifluoroacetic acid (TFA)

• Cleavage cocktail (e.g., TFA/water/triisopropylsilane)

Protocol for Symmetric (Bis-Peptide) Substrate Synthesis:

• Resin Preparation: Swell the 2-chlorotrityl chloride resin in DCM.

• Rhodamine 110 Immobilization: Dissolve Rhodamine 110 and DIPEA in a mixture of DCM and DMF. Add this solution to the swollen resin and agitate for 24 hours. Wash the resin extensively with DMF and DCM. Cap any remaining reactive sites on the resin with methanol.

• Peptide Synthesis:

  • Fmoc Deprotection: Treat the resin with a solution of 20% piperidine in DMF to remove the Fmoc protecting group from the immobilized R110.

  • Amino Acid Coupling: Activate the desired Fmoc-protected amino acid with coupling reagents (e.g., HBTU/HOBt/DIPEA) in DMF and add it to the resin. Agitate until the coupling reaction is complete (monitor with a ninhydrin (B49086) test). Wash the resin.

  • Repeat: Repeat the deprotection and coupling steps to assemble the desired peptide sequence on both amino groups of the Rhodamine 110.

• Cleavage and Deprotection: Treat the resin with a cleavage cocktail to cleave the substrate from the resin and remove the side-chain protecting groups from the amino acids.

• Purification: Purify the crude substrate by reverse-phase high-performance liquid chromatography (RP-HPLC).

• Characterization: Confirm the identity and purity of the final product by mass spectrometry and analytical HPLC.

Protocol for Asymmetric (Mono-Peptide) Substrate Synthesis:

• Mono-Protection of Rhodamine 110: React Rhodamine 110 with a suitable protecting group (e.g., Boc-anhydride) under controlled conditions to obtain the mono-protected derivative. Purify the mono-protected R110.

• Immobilization: Immobilize the mono-protected R110 onto the solid support as described for the symmetric synthesis.

• Peptide Synthesis: Perform solid-phase peptide synthesis on the single available amino group as described above.

• Cleavage, Deprotection, and Purification: Follow the same procedures as for the symmetric substrate to obtain the final purified asymmetric substrate.

Protease Activity Assay using (Z-DEVD)₂-R110 for Caspase-3/7

This protocol provides a detailed procedure for measuring the activity of caspase-3 and -7 in cell lysates.[1]

Materials:

• (Z-DEVD)₂-R110 substrate

• Assay Buffer (e.g., 20 mM PIPES, 100 mM NaCl, 10 mM DTT, 1 mM EDTA, 0.1% CHAPS, 10% sucrose, pH 7.2)

• Cell Lysis Buffer (e.g., 10 mM HEPES, pH 7.4, 2 mM EDTA, 0.1% CHAPS, 5 mM DTT, 1 mM PMSF)

• Black, clear-bottom 96-well microplate

• Fluorescence microplate reader

Protocol:

• Cell Lysate Preparation:

  • Induce apoptosis in your cell line of interest using a known stimulus.

  • Harvest the cells and wash them with ice-cold PBS.

  • Resuspend the cell pellet in ice-cold Cell Lysis Buffer.

  • Incubate on ice for 10-15 minutes.

  • Centrifuge to pellet the cell debris and collect the supernatant containing the cell lysate.

  • Determine the protein concentration of the lysate.

• Assay Procedure:

  • Dilute the cell lysates to the desired protein concentration in Assay Buffer.

  • Add 50 µL of the diluted cell lysate to the wells of the 96-well plate. Include a negative control (lysis buffer only) and a positive control (lysate from highly apoptotic cells or purified active caspase-3).

  • Prepare a 2X working solution of the (Z-DEVD)₂-R110 substrate in Assay Buffer (e.g., 20 µM for a final concentration of 10 µM).

  • Add 50 µL of the 2X substrate solution to each well to initiate the reaction.

  • Incubate the plate at 37°C for 30-60 minutes, protected from light.

• Data Acquisition and Analysis:

  • Measure the fluorescence intensity using a microplate reader with excitation at ~499 nm and emission at ~521 nm.

  • Subtract the background fluorescence from the negative control wells.

  • The fluorescence intensity is directly proportional to the caspase-3/7 activity.

General Protocol for MMP Activity Assay

While specific R110-based substrates for MMPs are less common, the following general protocol can be adapted for use with a suitable fluorogenic MMP substrate.

Materials:

• Fluorogenic MMP substrate

• Assay Buffer (e.g., 50 mM Tris-HCl, 150 mM NaCl, 10 mM CaCl₂, 0.05% Brij-35, pH 7.5)

• APMA (4-aminophenylmercuric acetate) for pro-MMP activation

• MMP-containing sample (e.g., cell culture supernatant, purified enzyme)

• Black 96-well microplate

• Fluorescence microplate reader

Protocol:

• Pro-MMP Activation (if necessary):

  • Incubate the MMP-containing sample with APMA (typically 1-2 mM) at 37°C for 1-4 hours to activate the pro-enzymes.

• Assay Procedure:

  • Add the activated MMP sample to the wells of the microplate.

  • Prepare a working solution of the fluorogenic substrate in Assay Buffer.

  • Add the substrate solution to each well to start the reaction.

  • Incubate at 37°C, protected from light.

• Data Acquisition and Analysis:

  • Monitor the increase in fluorescence over time using a microplate reader at the appropriate excitation and emission wavelengths for the chosen fluorophore.

  • The initial rate of the reaction (slope of the fluorescence versus time curve) is proportional to the MMP activity.

High-Throughput Screening (HTS) for Protease Inhibitors

Rhodamine 110-based substrates are well-suited for HTS campaigns to identify novel protease inhibitors.

Experimental Workflow for HTS:

• Assay Development and Optimization:

  • Determine the optimal concentrations of enzyme and substrate to achieve a robust signal-to-noise ratio and a linear reaction rate.

  • Optimize the assay buffer conditions (pH, ionic strength, additives).

  • Determine the Z'-factor to assess the quality and reliability of the assay for HTS.

• Primary Screen:

  • Screen a large compound library at a single concentration against the target protease.

  • Use a "mix-and-read" format for high throughput.

  • Identify "hits" as compounds that cause a significant reduction in the fluorescent signal.

• Hit Confirmation and Dose-Response:

  • Re-test the primary hits to confirm their activity.

  • Perform dose-response experiments to determine the IC₅₀ (half-maximal inhibitory concentration) of the confirmed hits.

• Selectivity Profiling:

  • Test the confirmed hits against a panel of related proteases to assess their selectivity.

• Mechanism of Inhibition Studies:

  • Conduct kinetic experiments to determine the mechanism of inhibition (e.g., competitive, non-competitive, uncompetitive).

Visualizations

The following diagrams illustrate key signaling pathways and experimental workflows discussed in this guide.

digraph "Caspase Signaling Pathway" {
  graph [rankdir="TB", splines=ortho, nodesep=0.4, fontname="Arial", fontsize=12, bgcolor="#F1F3F4"];
  node [shape=box, style="filled", fontname="Arial", fontsize=10, fontcolor="#202124"];
  edge [fontname="Arial", fontsize=9, color="#5F6368", arrowhead=normal];

// Nodes
Extrinsic_Stimuli [label="Extrinsic Stimuli\n(e.g., FasL, TNF-α)", fillcolor="#EA4335", fontcolor="#FFFFFF"];
Death_Receptors [label="Death Receptors", fillcolor="#FBBC05", fontcolor="#202124"];
Caspase8 [label="Caspase-8\n(Initiator)", fillcolor="#4285F4", fontcolor="#FFFFFF"];
Intrinsic_Stimuli [label="Intrinsic Stimuli\n(e.g., DNA damage)", fillcolor="#EA4335", fontcolor="#FFFFFF"];
Mitochondria [label="Mitochondria", fillcolor="#FBBC05", fontcolor="#202124"];
Cytochrome_c [label="Cytochrome c", fillcolor="#34A853", fontcolor="#FFFFFF"];
Apaf1 [label="Apaf-1", fillcolor="#34A853", fontcolor="#FFFFFF"];
Caspase9 [label="Caspase-9\n(Initiator)", fillcolor="#4285F4", fontcolor="#FFFFFF"];
Caspase3_7 [label="Caspase-3, -7\n(Executioner)", fillcolor="#4285F4", fontcolor="#FFFFFF"];
Apoptosis [label="Apoptosis", shape=ellipse, fillcolor="#FFFFFF", style=filled, fontcolor="#202124"];

// Edges
Extrinsic_Stimuli -> Death_Receptors;
Death_Receptors -> Caspase8;
Intrinsic_Stimuli -> Mitochondria;
Mitochondria -> Cytochrome_c;
Cytochrome_c -> Apaf1;
Apaf1 -> Caspase9;
Caspase8 -> Caspase3_7;
Caspase9 -> Caspase3_7;
Caspase3_7 -> Apoptosis;
}
General pathway of Matrix Metalloproteinase (MMP) activation.

```dot
digraph "HTS_Workflow" {
  graph [rankdir="LR", splines=ortho, nodesep=0.4, fontname="Arial", fontsize=12, bgcolor="#F1F3F4"];
  node [shape=box, style="filled", fontname="Arial", fontsize=10, fontcolor="#202124"];
  edge [fontname="Arial", fontsize=9, color="#5F6368", arrowhead=normal];

// Nodes
Assay_Dev [label="Assay Development\n& Optimization", fillcolor="#4285F4", fontcolor="#FFFFFF"];
Primary_Screen [label="Primary Screen\n(Single Concentration)", fillcolor="#FBBC05", fontcolor="#202124"];
Hit_Confirmation [label="Hit Confirmation", fillcolor="#34A853", fontcolor="#FFFFFF"];
Dose_Response [label="Dose-Response\n& IC₅₀ Determination", fillcolor="#34A853", fontcolor="#FFFFFF"];
Selectivity [label="Selectivity Profiling", fillcolor="#EA4335", fontcolor="#FFFFFF"];
Mechanism [label="Mechanism of\nInhibition Studies", fillcolor="#EA4335", fontcolor="#FFFFFF"];
Lead_Compound [label="Lead Compound", shape=ellipse, fillcolor="#FFFFFF", style=filled, fontcolor="#202124"];

// Edges
Assay_Dev -> Primary_Screen;
Primary_Screen -> Hit_Confirmation;
Hit_Confirmation -> Dose_Response;
Dose_Response -> Selectivity;
Selectivity -> Mechanism;
Mechanism -> Lead_Compound;
}

References

• 1. benchchem.com [benchchem.com]
• 2. Rhodamine 110 Label - Biosyntan GmbH [biosyntan.de]
• 3. benchchem.com [benchchem.com]
• 4. tools.thermofisher.com [tools.thermofisher.com]
• 5. rsc.org [rsc.org]
• 6. Morpholinecarbonyl-Rhodamine 110 based substrates for the determination of protease activity with accurate kinetic parameters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Caspase Substrates and Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Understanding the Kinetics of Symmetric Rhodamine 110 Substrates: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Symmetric Rhodamine 110 (R110) substrates are a class of fluorogenic compounds widely utilized in the fields of biochemistry and drug discovery for the sensitive detection of protease activity. Their core structure consists of the highly fluorescent Rhodamine 110 dye, rendered non-fluorescent by the symmetrical attachment of two identical peptide or amino acid sequences to its amino groups. Enzymatic cleavage of these peptide bonds liberates the fluorophore, resulting in a significant increase in fluorescence intensity that can be monitored in real-time to determine enzyme kinetics. This guide provides a comprehensive overview of the kinetics of symmetric R110 substrates, including the inherent challenges in their kinetic analysis, detailed experimental protocols, and a summary of available kinetic data.

The Challenge of Two-Step Cleavage in Kinetic Analysis

A critical aspect to consider when working with symmetric Rhodamine 110 substrates is the two-step nature of their enzymatic cleavage. The hydrolysis of the two peptide bonds occurs sequentially, leading to the formation of a mono-amide intermediate before the final release of the free Rhodamine 110. This process can be represented as follows:

(Peptide)₂-R110 (non-fluorescent) + Enzyme → Peptide-R110 (fluorescent mono-amide) + Peptide + Enzyme Peptide-R110 (fluorescent mono-amide) + Enzyme → R110 (highly fluorescent) + Peptide + Enzyme

This two-step reaction complicates the interpretation of kinetic data because both the mono-amide intermediate and the final R110 product are fluorescent, albeit with different quantum yields. The overall fluorescence signal is a composite of the contributions from both species, making the direct application of the standard Michaelis-Menten model to determine accurate kinetic parameters (Km and kcat) challenging. The kinetic constants derived from such assays are often referred to as "apparent" values (Kₘᵃᵖᵖ and k꜀ₐₜᵃᵖᵖ).

To obtain more accurate kinetic parameters, it is often recommended to use monosubstituted or asymmetric Rhodamine 110 substrates, where only one cleavable peptide sequence is present. However, symmetric substrates remain widely used for high-throughput screening and relative activity measurements due to their commercial availability and high sensitivity.

Quantitative Kinetic Data

The determination of precise kinetic constants for symmetric Rhodamine 110 substrates is influenced by various experimental factors, including buffer composition, pH, temperature, and the specific enzyme being assayed. The data presented in the following table represents a compilation of apparent kinetic parameters reported in the literature for several common symmetric R110 substrates. It is important to note that these values should be considered as approximations, and it is highly recommended to determine the kinetic parameters under your specific experimental conditions.

Substrate	Enzyme	Apparent Kₘ (µM)	Apparent k꜀ₐₜ (s⁻¹)	Apparent k꜀ₐₜ/Kₘ (M⁻¹s⁻¹)
(Suc-AAPF)₂-Rh110	α-Chymotrypsin	~3.5 x 10⁷
(Z-DEVD)₂-R110	Caspase-3	Data not readily available	Data not readily available	Data not readily available
bis-(CBZ-Arg)-R110	Trypsin	Data not readily available	Data not readily available	Data not readily available
(Z-AAAA)₂-Rh110	Neutrophil Elastase	Data not readily available	Data not readily available	Data not readily available

Note: Specific quantitative kinetic data for many symmetric Rhodamine 110 substrates is not consistently reported in a standardized format in the public domain. The complexity of the two-step cleavage mechanism often leads to the reporting of relative fluorescence units or IC50 values in inhibitor screening assays rather than precise Michaelis-Menten constants. For accurate kinetic analysis, the use of monosubstituted Rhodamine 110 substrates is recommended.

Experimental Protocols

The following is a generalized protocol for determining the apparent kinetic parameters of a protease using a symmetric Rhodamine 110 substrate. This protocol should be optimized for each specific enzyme and substrate pair.

1. Reagent Preparation:

• Assay Buffer: A common assay buffer is 50 mM Tris-HCl, pH 7.5, containing 100 mM NaCl, and 0.05% (v/v) Tween-20. The optimal buffer composition may vary depending on the enzyme.

• Enzyme Stock Solution: Prepare a concentrated stock solution of the purified enzyme in a suitable buffer (e.g., the assay buffer) and store it at -80°C in small aliquots to avoid repeated freeze-thaw cycles. The final enzyme concentration in the assay will need to be determined empirically but is typically in the low nanomolar range.

• Substrate Stock Solution: Dissolve the symmetric Rhodamine 110 substrate in DMSO to a concentration of 1-10 mM. Store the stock solution at -20°C, protected from light.

• Rhodamine 110 Standard: Prepare a stock solution of free Rhodamine 110 in DMSO. This will be used to generate a standard curve to convert relative fluorescence units (RFU) to product concentration.

2. Assay Procedure (96-well plate format):

• Prepare Substrate Dilutions: On the day of the experiment, thaw the substrate stock solution and prepare a series of dilutions in assay buffer. The final substrate concentrations in the assay should typically range from 0.1 to 10 times the expected Kₘᵃᵖᵖ.

• Prepare Enzyme Dilution: Prepare a working dilution of the enzyme in cold assay buffer immediately before use.

• Set up the Reaction Plate:

  • Add 50 µL of each substrate dilution to the wells of a black, flat-bottom 96-well microplate.

  • Include wells with assay buffer only (no substrate) as a background control.

  • Include wells with a known concentration of Rhodamine 110 to generate a standard curve.

• Initiate the Reaction: Add 50 µL of the diluted enzyme solution to each well to start the reaction. The final reaction volume will be 100 µL.

• Fluorescence Measurement: Immediately place the plate in a fluorescence microplate reader pre-heated to the desired temperature (e.g., 37°C).

  • Measure the fluorescence intensity at regular intervals (e.g., every 1-2 minutes) for a period of 30-60 minutes.

  • Use an excitation wavelength of ~485 nm and an emission wavelength of ~520 nm.

3. Data Analysis:

• Generate a Standard Curve: Plot the fluorescence intensity of the Rhodamine 110 standards against their known concentrations. Determine the linear equation (y = mx + c) to convert RFU to moles of product.

• Calculate Initial Reaction Velocities (V₀): For each substrate concentration, plot the fluorescence intensity (converted to product concentration using the standard curve) against time. The initial velocity (V₀) is the slope of the linear portion of this curve.

• Determine Apparent Kinetic Parameters: Plot the initial velocities (V₀) against the corresponding substrate concentrations ([S]). Fit the data to the Michaelis-Menten equation using a non-linear regression software (e.g., GraphPad Prism) to determine the apparent Vmax and Kₘ.

  • V = (Vmax * [S]) / (Kₘ + [S])

• Calculate Apparent k꜀ₐₜ: If the active enzyme concentration [E] is known, the apparent turnover number (k꜀ₐₜ) can be calculated using the following equation:

  • k꜀ₐₜ = Vmax / [E]

Signaling Pathway and Workflow Diagrams

The following diagrams, generated using the DOT language, illustrate the enzymatic cleavage of a symmetric Rhodamine 110 substrate and the general experimental workflow for kinetic analysis.

Caption: Enzymatic cleavage of a symmetric Rhodamine 110 substrate.

Caption: General experimental workflow for kinetic analysis.

Conclusion

Symmetric Rhodamine 110 substrates are powerful tools for monitoring protease activity. However, their two-step cleavage mechanism presents a significant challenge for the accurate determination of kinetic parameters. Researchers should be aware of this limitation and consider the use of monosubstituted or asymmetric substrates for detailed kinetic studies. The experimental protocols and data analysis methods outlined in this guide provide a framework for obtaining reliable apparent kinetic data. By carefully designing experiments and interpreting the results in the context of the two-step cleavage model, valuable insights into enzyme function and inhibition can be achieved.

Detecting Intracellular Caspase Activity with (Asp)2-Rhodamine 110: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Programmed cell death, or apoptosis, is a fundamental biological process essential for tissue homeostasis, development, and the elimination of damaged or infected cells. A key hallmark of apoptosis is the activation of a family of cysteine proteases known as caspases. These enzymes exist as inactive zymogens within the cell and, upon activation, execute the orderly dismantling of the cell by cleaving a specific set of cellular proteins. The detection of caspase activity is therefore a reliable indicator of apoptosis. (Asp)2-Rhodamine 110, often referred to as (Z-DEVD)2-R110 when utilizing the caspase-3/7 recognition sequence, is a highly sensitive fluorogenic substrate designed for the detection of intracellular caspase activity, primarily that of the executioner caspases-3 and -7. This technical guide provides an in-depth overview of the core principles, experimental protocols, and data interpretation associated with the use of (Asp)2-Rhodamine 110 in apoptosis research.

Mechanism of Action

(Asp)2-Rhodamine 110 is a non-fluorescent bisamide derivative of the Rhodamine 110 (R110) fluorophore.[1] The core principle of this assay is based on the enzymatic cleavage of the substrate by active caspases. The substrate is designed with two aspartic acid-containing peptide recognition sequences flanking the R110 molecule. For the detection of caspase-3 and -7, the peptide sequence is typically Asp-Glu-Val-Asp (DEVD).[2]

In its uncleaved state, the bisamide substrate is colorless and non-fluorescent as the rhodamine molecule is locked in a non-fluorescent lactone configuration.[3] Upon the induction of apoptosis, active executioner caspases recognize and cleave the peptide sequences. This cleavage occurs in a two-step process: the first cleavage yields a fluorescent monoamide intermediate, and the second cleavage releases the free, highly fluorescent Rhodamine 110 molecule.[4] The fluorescence intensity of the liberated R110 is directly proportional to the amount of active caspase-3/7 in the sample.[5]

The cleavage product, Rhodamine 110, has excitation and emission maxima of approximately 496 nm and 520 nm, respectively, making it compatible with standard fluorescence detection instrumentation such as fluorescence microplate readers, fluorescence microscopes, and flow cytometers.[6]

Mechanism of (Asp)2-Rhodamine 110 Cleavage by Active Caspases.

Caspase Signaling Pathways

Caspase activation is a central event in apoptosis and can be initiated through two primary pathways: the intrinsic (mitochondrial) and the extrinsic (death receptor) pathways. Both pathways converge on the activation of executioner caspases, such as caspase-3 and caspase-7, which are the primary targets of (Asp)2-Rhodamine 110.

The Extrinsic Pathway is triggered by the binding of extracellular death ligands (e.g., FasL, TNF-α) to their corresponding death receptors on the cell surface. This binding leads to the recruitment of adaptor proteins and pro-caspase-8, forming the Death-Inducing Signaling Complex (DISC). Within the DISC, pro-caspase-8 is activated and in turn directly cleaves and activates executioner caspases like caspase-3.

The Intrinsic Pathway is initiated by intracellular stress signals such as DNA damage, growth factor withdrawal, or oxidative stress. These signals lead to the release of cytochrome c from the mitochondria into the cytosol. Cytochrome c then binds to Apaf-1 and pro-caspase-9 to form the apoptosome, which activates caspase-9. Activated caspase-9 then cleaves and activates executioner caspases, including caspase-3.

References

• 1. Rhodamine 110-linked amino acids and peptides as substrates to measure caspase activity upon apoptosis induction in intact cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. abpbio.com [abpbio.com]
• 3. N-DEVD-N'-morpholinecarbonyl-rhodamine 110: novel caspase-3 fluorogenic substrates for cell-based apoptosis assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Design and synthesis of rhodamine 110 derivative and caspase-3 substrate for enzyme and cell-based fluorescent assay - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for (Asp)2-Rhodamine 110 in Flow Cytometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Asp)2-Rhodamine 110, also known as Rhodamine 110, bis-(L-aspartic acid amide), is a sensitive fluorogenic substrate for the detection of activated caspase-3 and caspase-7 in living cells.[1] Caspases, a family of cysteine-aspartic proteases, are central players in the apoptotic signaling cascade.[1] Specifically, caspase-3 and caspase-7 are key executioner caspases, responsible for the cleavage of numerous cellular proteins, leading to the characteristic morphological and biochemical hallmarks of apoptosis.[2][3]

The (Asp)2-Rhodamine 110 substrate is a non-fluorescent molecule that can readily cross the cell membrane. In the presence of activated caspase-3/7, the two aspartic acid residues are sequentially cleaved, releasing the highly fluorescent Rhodamine 110.[4] The resulting green fluorescence can be quantified by flow cytometry, allowing for the sensitive detection and quantification of apoptotic cells within a population.[1] This assay is a valuable tool for studying apoptosis in various research areas, including cancer biology, neurodegenerative diseases, and drug development for screening of pro-apoptotic or anti-apoptotic compounds.

Mechanism of Action

The detection of caspase-3/7 activity using (Asp)2-Rhodamine 110 is based on a two-step enzymatic cleavage process.

• Non-fluorescent Substrate: The (Asp)2-Rhodamine 110 molecule is initially non-fluorescent as the fluorescence of the Rhodamine 110 core is quenched by the two attached aspartic acid groups.

• First Cleavage: Upon entering an apoptotic cell with active caspase-3 or caspase-7, one of the aspartic acid residues is cleaved. This results in a mono-substituted intermediate that exhibits a low level of fluorescence.

• Second Cleavage & High Fluorescence: The second aspartic acid residue is subsequently cleaved, releasing the unquenched Rhodamine 110 molecule. Free Rhodamine 110 is highly fluorescent, with an excitation maximum around 498 nm and an emission maximum around 521 nm, and can be readily detected by the FITC channel on a flow cytometer.[4]

Signaling Pathway: Caspase-3 Activation in Apoptosis

The activation of caspase-3 is a central event in both the intrinsic and extrinsic apoptotic pathways.

Figure 1. Simplified signaling pathways leading to the activation of Caspase-3.[2][3]

Experimental Protocols

Materials Required

• (Asp)2-Rhodamine 110 substrate

• Dimethyl sulfoxide (B87167) (DMSO) for stock solution preparation

• Phosphate-buffered saline (PBS)

• Cell culture medium appropriate for your cell line

• Apoptosis-inducing agent (e.g., staurosporine (B1682477), etoposide) for positive control

• Broad-spectrum caspase inhibitor (e.g., Z-VAD-FMK) for negative control

• Flow cytometry tubes

• Flow cytometer with a 488 nm laser and a FITC (or equivalent) emission filter (e.g., 525/30 nm)

Preparation of Reagents

• (Asp)2-Rhodamine 110 Stock Solution (10 mM): Dissolve the lyophilized powder in high-quality, anhydrous DMSO to make a 10 mM stock solution. Aliquot and store at -20°C, protected from light and moisture.

• Working Solution: On the day of the experiment, dilute the stock solution in pre-warmed complete cell culture medium or PBS to the desired final concentration. A titration experiment is recommended to determine the optimal concentration for your specific cell type and experimental conditions, typically in the range of 1-10 µM.

Experimental Workflow

Figure 2. General experimental workflow for detecting caspase-3/7 activity using (Asp)2-Rhodamine 110.

Detailed Protocol for Suspension Cells

• Cell Seeding and Treatment: Seed cells at a density of 0.5-1 x 10^6 cells/mL in appropriate cell culture medium. Treat cells with the experimental compound or a known apoptosis inducer (e.g., 1 µM staurosporine for 3-4 hours) for the desired time. Include an untreated control and a negative control pre-treated with a caspase inhibitor (e.g., 50 µM Z-VAD-FMK for 1 hour before adding the apoptosis inducer).

• Cell Harvesting: Transfer the cell suspension to flow cytometry tubes. Centrifuge at 300-400 x g for 5 minutes at room temperature.

• Washing: Carefully aspirate the supernatant and wash the cell pellet once with 1 mL of pre-warmed PBS. Centrifuge as in step 2 and discard the supernatant.

• Staining: Resuspend the cell pellet in 500 µL of pre-warmed complete cell culture medium or PBS containing the optimized concentration of (Asp)2-Rhodamine 110 (e.g., 5 µM).

• Incubation: Incubate the cells for 30-60 minutes at 37°C in a CO2 incubator, protected from light. The optimal incubation time may vary depending on the cell type and should be determined empirically.

• Final Wash: After incubation, add 1 mL of PBS to each tube and centrifuge at 300-400 x g for 5 minutes.

• Resuspension: Discard the supernatant and resuspend the cells in 300-500 µL of PBS for flow cytometry analysis.

• Data Acquisition: Analyze the samples on a flow cytometer. Excite the cells using a 488 nm laser and collect the emission in the FITC channel (e.g., 525/30 nm bandpass filter). Collect a sufficient number of events (e.g., 10,000-20,000) for each sample.

Note on Adherent Cells: For adherent cells, gently detach the cells using a non-enzymatic cell dissociation solution or trypsin-EDTA. Be cautious as enzymatic detachment can sometimes induce stress and apoptosis. After detachment, follow the protocol for suspension cells starting from the harvesting step.

Data Presentation and Analysis

The data obtained from the flow cytometer can be visualized as a histogram of fluorescence intensity. A shift in the fluorescence intensity to the right indicates an increase in caspase-3/7 activity and apoptosis. Gating on the cell population based on forward and side scatter properties is necessary to exclude debris. The percentage of apoptotic cells can be determined by setting a gate on the fluorescent population based on the negative control.

Quantitative Data Summary

Sample Condition	Treatment	Expected % of Apoptotic Cells (Rhodamine 110 Positive)	Expected Mean Fluorescence Intensity (MFI)
Negative Control	Untreated Cells	Low (<5%)	Low
Positive Control	Staurosporine (1 µM, 4h)	High (>50%)	High
Inhibitor Control	Z-VAD-FMK + Staurosporine	Low (<10%)	Low
Experimental	Test Compound	Variable	Variable

Note: The values in this table are illustrative and will vary depending on the cell line, the apoptosis-inducing agent, and the specific experimental conditions.

Troubleshooting

Issue	Possible Cause	Suggested Solution
High background fluorescence in negative control	Substrate concentration too high	Titrate the (Asp)2-Rhodamine 110 concentration to find the optimal signal-to-noise ratio.
Spontaneous apoptosis in cell culture	Use healthy, low-passage number cells. Ensure optimal cell culture conditions.
Low fluorescence signal in positive control	Insufficient incubation time	Increase the incubation time with the substrate.
Ineffective apoptosis induction	Confirm the efficacy of the apoptosis-inducing agent and treatment duration for your cell line.
Substrate degradation	Store the (Asp)2-Rhodamine 110 stock solution properly at -20°C, protected from light and repeated freeze-thaw cycles.
High variability between replicates	Inconsistent cell numbers	Ensure accurate cell counting and seeding.
Pipetting errors	Use calibrated pipettes and ensure proper mixing.

Conclusion

The use of (Asp)2-Rhodamine 110 in conjunction with flow cytometry provides a robust and sensitive method for the quantitative analysis of apoptosis at the single-cell level. This protocol offers a detailed guide for researchers in academic and industrial settings to effectively employ this assay for the study of programmed cell death and for the screening of novel therapeutic agents. Proper optimization of substrate concentration and incubation time, along with the inclusion of appropriate controls, is crucial for obtaining reliable and reproducible results.

References

• 1. Rhodamine 110-linked amino acids and peptides as substrates to measure caspase activity upon apoptosis induction in intact cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Caspase 3 - Wikipedia [en.wikipedia.org]
• 3. Cell Death Pathways | Cell Signaling Technology [cellsignal.com]
• 4. tools.thermofisher.com [tools.thermofisher.com]

Measuring Caspase-3 Activity with (Asp)₂-Rhodamine 110: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Caspase-3 is a critical executioner caspase in the apoptotic pathway, playing a central role in the proteolytic cleavage of key cellular proteins that leads to programmed cell death.[1] The quantification of caspase-3 activity is a reliable hallmark of apoptosis and a crucial tool for assessing the efficacy of pro-apoptotic or anti-apoptotic therapeutic agents. This document provides detailed application notes and protocols for measuring caspase-3 activity using the fluorogenic substrate (Asp)₂-Rhodamine 110, also known as (DEVD)₂-R110.

The assay is based on the cleavage of the non-fluorescent (DEVD)₂-R110 substrate by active caspase-3 (and caspase-7), which releases the highly fluorescent Rhodamine 110 (R110) molecule.[2] The fluorescence intensity, measured at an excitation/emission maximum of approximately 496/520 nm, is directly proportional to the amount of active caspase-3 in the sample.[2][3] The cleavage occurs in a two-step process, with the hydrolysis of the second DEVD peptide leading to a substantial increase in fluorescence, making this a highly sensitive assay.[2]

Signaling Pathway of Caspase-3 Activation

Caspase-3 is activated via two primary pathways: the intrinsic (mitochondrial) and the extrinsic (death receptor) pathways. Both pathways converge on the activation of executioner caspases, including caspase-3, which then orchestrate the dismantling of the cell.[4][5]

Caption: Caspase-3 activation via intrinsic and extrinsic pathways.

Experimental Workflow

The overall workflow for the caspase-3 activity assay involves several key stages, from sample preparation to data analysis. This fluorometric assay is designed for a 96-well plate format and is suitable for high-throughput screening.[6]

Caption: General workflow for the caspase-3 fluorometric assay.

Experimental Protocols

A. Reagent Preparation

• Lysis Buffer (50 mM HEPES, pH 7.4, 100 mM NaCl, 0.1% CHAPS, 1 mM DTT, 100 µM EDTA) : Prepare the buffer and store at 4°C. Add DTT fresh from a stock solution immediately before use.[1]

• 2X Reaction Buffer (100 mM HEPES, pH 7.4, 20% Glycerol, 0.5 mM EDTA, 10 mM DTT) : Prepare the buffer and store at 4°C. Add DTT fresh from a stock solution immediately before use.

• (DEVD)₂-R110 Substrate (10 mM Stock) : Reconstitute the lyophilized substrate in high-quality, anhydrous DMSO. Aliquot and store at -20°C, protected from light and moisture.

• Rhodamine 110 (R110) Standard (1 mM Stock) : Reconstitute the R110 standard in DMSO. Aliquot and store at -20°C, protected from light.

• Caspase-3 Inhibitor (Ac-DEVD-CHO, 10 mM Stock) : Reconstitute the inhibitor in DMSO. Aliquot and store at -20°C.[5]

B. Cell Lysate Preparation

This protocol is suitable for approximately 1-5 x 10⁶ cells.

For Adherent Cells:

• Induce apoptosis in cultured cells using the desired method. Include an untreated control group.

• Aspirate the culture medium and wash the cells once with ice-cold PBS.

• Aspirate the PBS and add 50-100 µL of ice-cold Lysis Buffer directly to the plate.

• Scrape the cells using a cell scraper and transfer the lysate to a pre-chilled microcentrifuge tube.

For Suspension Cells:

• Induce apoptosis in cultured cells. Include an untreated control group.

• Pellet the cells by centrifugation at 500 x g for 5 minutes at 4°C.

• Discard the supernatant and wash the cell pellet once with ice-cold PBS.

• Centrifuge again, discard the supernatant, and resuspend the cell pellet in 50-100 µL of ice-cold Lysis Buffer.

Lysis and Clarification (for both cell types):

• Incubate the cell suspension on ice for 15-20 minutes, vortexing gently every 5 minutes.[1]

• Centrifuge the lysate at 16,000 x g for 15 minutes at 4°C to pellet cellular debris.[1]

• Carefully transfer the supernatant (cytosolic extract) to a new, pre-chilled tube.

• Determine the protein concentration of the lysate using a standard protein assay (e.g., BCA or Bradford). This is crucial for normalizing caspase activity.

• Lysates can be used immediately or stored at -80°C for future use.

C. Caspase-3 Activity Assay Protocol (96-Well Plate Format)

• Prepare R110 Standards :

  • Perform serial dilutions of the 1 mM R110 stock solution in 1X Reaction Buffer to generate a standard curve (e.g., 0, 0.1, 0.2, 0.5, 1, and 2 µM).

  • Add 100 µL of each standard dilution to separate wells of a black, clear-bottom 96-well microplate.

• Set up Assay Wells :

  • Dilute cell lysates to a final concentration of 1-2 mg/mL protein with ice-cold Lysis Buffer.

  • In separate wells of the 96-well plate, add 50 µL of each cell lysate sample.

  • Blank Control : Add 50 µL of Lysis Buffer without cell lysate. This is for background subtraction.

  • Negative Control (Uninduced Cells) : Lysate from untreated cells.

  • Positive Control (Induced Cells) : Lysate from cells treated with an apoptosis-inducing agent (e.g., Staurosporine).

  • Inhibitor Control : Lysate from induced cells pre-incubated with 1 µL of 10 mM Ac-DEVD-CHO for 10-15 minutes at 37°C prior to adding the substrate.

• Prepare Substrate Master Mix :

  • Prepare a 2X working solution of the (DEVD)₂-R110 substrate. For a final concentration of 20 µM in the well, dilute the 10 mM stock to 40 µM in 1X Reaction Buffer.

  • Prepare enough master mix for all sample and control wells (50 µL per well).

• Initiate Reaction :

  • Add 50 µL of the 2X substrate working solution to each well containing lysate or buffer, bringing the total volume to 100 µL.

• Incubation :

  • Incubate the plate at 37°C for 60-120 minutes, protected from light. The optimal incubation time may need to be determined empirically based on the level of caspase activity.

• Fluorescence Measurement :

  • Measure the fluorescence intensity using a microplate fluorometer with excitation at ~499 nm and emission at ~521 nm.

D. Data Analysis

• Subtract Background : Subtract the average fluorescence reading of the Blank Control wells from all other readings (standards and samples).

• Plot Standard Curve : Plot the background-subtracted fluorescence values for the R110 standards against their known concentrations (in µM). Perform a linear regression to obtain the equation of the line (y = mx + c) and the R² value.

• Calculate Caspase Activity : Use the standard curve equation to calculate the concentration of R110 produced in each sample well.

• Normalize Activity : Normalize the caspase-3 activity to the protein concentration of the lysate. Activity can be expressed as pmol R110 / min / µg protein.

• Express as Fold Change : For a relative comparison, calculate the fold increase in caspase-3 activity by dividing the normalized activity of the treated samples by the normalized activity of the uninduced control sample.

Data Presentation

Table 1: Rhodamine 110 Standard Curve

R110 Concentration (µM)	Average Relative Fluorescence Units (RFU) (Background Subtracted)
0.0	0
0.1	1520
0.2	3150
0.5	7800
1.0	15500
2.0	31100

Note: These are example data. Actual RFU values will vary depending on the instrument, gain settings, and reagents.

Table 2: Caspase-3 Activity in Staurosporine-Treated Jurkat Cells

Sample Condition	Average RFU (Background Subtracted)	Calculated R110 (µM)	Caspase-3 Activity (Fold Increase vs. Control)
Untreated Control	850	0.055	1.0
Staurosporine (1 µM, 4h)	12400	0.800	14.5
Staurosporine + Ac-DEVD-CHO	1100	0.071	1.3

Note: Example data calculated based on the sample standard curve above. Lysate protein concentration is assumed to be equal across all samples for this relative comparison.

Troubleshooting

Issue	Possible Cause	Suggested Solution
High Background Fluorescence	Substrate degradation	Prepare fresh substrate solution; store stock aliquots properly at -20°C, protected from light and moisture.
Contaminated reagents or buffer	Use high-purity, sterile reagents and water. Prepare fresh buffers.
Low Signal / Weak Activity	Insufficient caspase activity	Increase cell number, use a more potent apoptotic stimulus, or increase the incubation time with the substrate.
Incorrect filter settings	Ensure the microplate reader is set to the correct excitation and emission wavelengths for Rhodamine 110 (~499/521 nm).
Inactive enzyme in lysate	Prepare fresh lysates and keep them on ice at all times. Avoid repeated freeze-thaw cycles.
High Well-to-Well Variability	Inaccurate pipetting	Use calibrated pipettes and ensure proper mixing of reagents in each well.
Inconsistent cell number or protein concentration	Ensure accurate cell counting and protein quantification for normalization.

References

• 1. benchchem.com [benchchem.com]
• 2. biotium.com [biotium.com]
• 3. FluoroFinder [app.fluorofinder.com]
• 4. Cell Death Pathways | Cell Signaling Technology [cellsignal.com]
• 5. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]

Illuminating Apoptosis: A Guide to Live-Cell Imaging with (Z-DEVD)2-R110-Based Probes

For Researchers, Scientists, and Drug Development Professionals

Application Notes

The real-time visualization of apoptosis in living cells is a critical tool in cellular biology and drug discovery. The activation of executioner caspases, particularly caspase-3 and caspase-7, is a hallmark of apoptosis.[1] (Z-DEVD)2-R110 is a highly specific and sensitive fluorogenic substrate designed to detect the activity of these key enzymes.[2][3] This bisamide derivative of rhodamine 110 (R110) is intrinsically non-fluorescent.[1] Upon cleavage by active caspase-3 or -7 at the DEVD peptide sequence, the substrate releases the highly fluorescent R110 molecule.[1] The resulting increase in fluorescence intensity is directly proportional to the enzymatic activity of caspase-3/7, providing a quantitative measure of apoptosis.[1]

Mechanism of Action:

The process begins with the cell-permeable (Z-DEVD)2-R110 derivative crossing the cell membrane of live cells. In apoptotic cells, activated caspase-3 and/or caspase-7 recognize and cleave the DEVD sequence of the substrate. This two-step cleavage process first generates a monoamide intermediate and then the highly fluorescent rhodamine 110 (R110). The accumulation of R110 within the cell results in a bright fluorescent signal that can be monitored over time using fluorescence microscopy or high-content imaging systems.

It is important to note that the standard (Z-DEVD)2-R110 is not cell-permeable and is suitable for assays with cell lysates.[1] For live-cell imaging, it is essential to use a cell-permeable version of the substrate, often modified with moieties that facilitate its entry into intact cells.

Applications:

• Real-time monitoring of apoptosis: Visualize and quantify the kinetics of apoptosis in response to various stimuli, including drug candidates, toxins, or genetic perturbations.

• High-throughput screening (HTS): Screen compound libraries for pro- or anti-apoptotic effects in a live-cell format.[2]

• Mechanism of action studies: Elucidate the role of caspase-3/7 in different cell death pathways.

• Drug efficacy and toxicity assessment: Evaluate the apoptotic potential of novel therapeutics in preclinical studies.

Signaling Pathway of Apoptosis

Apoptosis, or programmed cell death, is a tightly regulated process essential for normal tissue development and homeostasis. It can be initiated through two main pathways: the intrinsic (mitochondrial) and the extrinsic (death receptor) pathways. Both pathways converge on the activation of a cascade of proteases called caspases. Initiator caspases (e.g., caspase-8 and caspase-9) are activated first and in turn, activate executioner caspases (e.g., caspase-3 and -7).[4] These executioner caspases are responsible for cleaving a broad spectrum of cellular proteins, leading to the characteristic morphological and biochemical changes of apoptosis.

Caption: The convergence of intrinsic and extrinsic apoptosis pathways on executioner caspases.

Experimental Protocols

This protocol provides a general guideline for live-cell imaging of apoptosis using a cell-permeable (Z-DEVD)2-R110 derivative. Optimization may be required for specific cell types and experimental conditions.

Materials:

• Cell-permeable (Z-DEVD)2-R110 substrate (e.g., from a commercial kit)

• Live-cell imaging medium (e.g., FluoroBrite™ DMEM)

• Cells of interest

• Apoptosis-inducing agent (e.g., Staurosporine, Etoposide)

• Control vehicle (e.g., DMSO)

• Fluorescence microscope with environmental control (temperature, CO2, humidity)

• Image analysis software

Workflow:

Caption: A streamlined workflow for live-cell imaging of apoptosis.

Procedure:

• Cell Plating:

  • Seed cells in a suitable imaging vessel (e.g., glass-bottom dish, 96-well plate) at a density that will result in 50-70% confluency at the time of imaging.

  • Incubate overnight in a standard cell culture incubator (37°C, 5% CO2).

• Induction of Apoptosis:

  • Prepare a stock solution of the apoptosis-inducing agent and the vehicle control.

  • Remove the culture medium and replace it with fresh, pre-warmed live-cell imaging medium containing the desired concentration of the inducing agent or vehicle control.

  • Include a negative control (untreated cells) and a positive control (a known apoptosis inducer).

• Substrate Loading:

  • Prepare the cell-permeable (Z-DEVD)2-R110 substrate according to the manufacturer's instructions. A typical final concentration is in the range of 1-10 µM.

  • Add the substrate to the imaging medium containing the cells and inducing agents.

  • Incubate for 30-60 minutes at 37°C to allow for substrate uptake.

• Live-Cell Imaging:

  • Transfer the imaging vessel to the fluorescence microscope equipped with an environmental chamber.

  • Set the appropriate excitation and emission filters for Rhodamine 110 (Excitation/Emission maxima ~499/521 nm).

  • Acquire images at regular intervals (e.g., every 15-30 minutes) for the desired duration of the experiment (e.g., 4-24 hours).

  • Use the lowest possible laser power and exposure time to minimize phototoxicity.

• Data Analysis:

  • Use image analysis software to quantify the fluorescence intensity per cell or the number of fluorescent (apoptotic) cells over time.

  • Normalize the fluorescence signal to the cell number (e.g., by using a nuclear counterstain like Hoechst 33342, if compatible with the experimental design).

  • Plot the kinetic data and calculate relevant parameters such as the rate of apoptosis or the time to onset.

Quantitative Data Presentation

The following tables summarize example quantitative data obtained from live-cell imaging experiments using a cell-permeable (Z-DEVD)2-R110 derivative to monitor apoptosis in HeLa cells induced by Staurosporine and Etoposide.

Table 1: Apoptosis Induction in HeLa Cells with Staurosporine

Staurosporine Concentration	Incubation Time (hours)	Percentage of Apoptotic Cells (%)
10 nM	24	18.3
1 µM	3	Increased caspase-3/7 activity
10 µM	14	Significant decrease in cell viability

Data compiled from various sources for illustrative purposes.

Table 2: Apoptosis Induction in HeLa Cells with Etoposide

Etoposide Concentration	Incubation Time (hours)	Percentage of Apoptotic Cells (%)
50 µM	24	16.1
100 µM	14	Significant decrease in cell viability

Data compiled from various sources for illustrative purposes.

Table 3: EC50 Values for Apoptosis Induction in HeLa Cells (14-hour treatment)

Compound	EC50 (µM)
Staurosporine	~0.039 - 10
Etoposide	~7.5 - 100

EC50 values represent the concentration of the compound that induces 50% of the maximal apoptotic response.

Troubleshooting

Issue	Possible Cause	Suggested Solution
High Background Fluorescence	Substrate degradation	Prepare fresh substrate solution and protect from light.
Autofluorescence from media or cells	Use phenol (B47542) red-free imaging medium. Acquire a background image from a cell-free region and subtract it from the experimental images.
Low Signal	Insufficient caspase activity	Increase the concentration of the apoptosis-inducing agent or the incubation time. Confirm apoptosis induction with an alternative method.
Inefficient substrate uptake	Optimize substrate concentration and loading time. Ensure the use of a cell-permeable substrate.
Incorrect filter settings	Verify that the excitation and emission filters match the spectral properties of Rhodamine 110.
Phototoxicity	Excessive light exposure	Reduce laser power, decrease exposure time, and increase the interval between image acquisitions.
Use of short-wavelength light	If possible, use longer wavelength fluorescent probes.
Cell Detachment	Apoptotic cells detaching from the plate	Use cell culture plates coated with an extracellular matrix protein (e.g., poly-D-lysine) to improve adherence.

References

• 1. Live Cell Imaging of Caspase Activation for High Content Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cell Meter™ Live Cell Caspase 3/7 Imaging Kit *Green Fluorescence* - 100 Tests | Dbpex [dbpex.org]
• 3. A quantitative real-time approach for discriminating apoptosis and necrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bio-rad-antibodies.com [bio-rad-antibodies.com]

Preparing a (Asp)2-Rhodamine 110 Working Solution for Caspase-3 Activity Assays

Application Note

Audience: Researchers, scientists, and drug development professionals.

Introduction

(Asp)2-Rhodamine 110 is a highly sensitive and specific fluorogenic substrate for caspase-3, a key executioner caspase in the apoptotic pathway. This non-fluorescent bisamide derivative of rhodamine 110 consists of two aspartic acid residues linked to the rhodamine 110 core. Upon enzymatic cleavage by activated caspase-3, the highly fluorescent rhodamine 110 is released. The resulting increase in fluorescence intensity, which can be measured using a fluorescence microplate reader, fluorometer, or fluorescence microscope, is directly proportional to the caspase-3 activity in the sample. This application note provides a detailed protocol for the preparation of a (Asp)2-Rhodamine 110 working solution from a dimethyl sulfoxide (B87167) (DMSO) stock for use in caspase-3 activity assays.

Quantitative Data Summary

For the purpose of this protocol, we will assume the use of a common commercially available form, (Z-DEVD)2-Rhodamine 110, which is a derivative of (Asp)2-Rhodamine 110.

Parameter	Value	Source
Substrate Name	(Z-Asp-Glu-Val-Asp)2-Rhodamine 110	[1][2]
Abbreviation	(Z-DEVD)2-R110	[1]
Target Enzyme	Caspase-3/7	[3][4]
Molecular Formula	C72H78N10O27	[1]
Molecular Weight	1515.46 g/mol	[2]
Recommended Solvent	Dimethyl sulfoxide (DMSO)	[5][6]
Stock Solution Conc.	1-10 mM in DMSO	[7]
Excitation Wavelength (λex)	~499 nm	[3][8]
Emission Wavelength (λem)	~521 nm	[3][8]

Experimental Protocols

This section provides a step-by-step guide for the preparation of (Asp)2-Rhodamine 110 stock and working solutions.

Materials and Reagents

• (Asp)2-Rhodamine 110 (e.g., (Z-DEVD)2-Rhodamine 110) solid substrate

• Anhydrous, high-quality Dimethyl sulfoxide (DMSO)

• Assay Buffer (e.g., 20 mM HEPES, 10% glycerol, 2 mM DTT, pH 7.5)

• Microcentrifuge tubes

• Vortex mixer

• Calibrated pipettes and sterile pipette tips

Preparation of Stock Solution (10 mM)

• Equilibrate: Allow the vial containing the solid (Asp)2-Rhodamine 110 substrate to come to room temperature before opening to prevent moisture condensation.

• Weighing: Accurately weigh a specific amount of the substrate. For example, to prepare 100 µL of a 10 mM stock solution, you would need 1.52 mg of (Z-DEVD)2-Rhodamine 110 (MW: 1515.46 g/mol ).

• Dissolving: Add the appropriate volume of anhydrous DMSO to the solid substrate to achieve a 10 mM concentration.

• Mixing: Vortex the solution thoroughly until the substrate is completely dissolved.

• Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C, protected from light. DMSO stock solutions are generally stable for several months when stored properly.[9]

Preparation of Working Solution

The optimal final concentration of the (Asp)2-Rhodamine 110 working solution will vary depending on the specific experimental conditions, such as the cell type and the expected level of caspase-3 activity. A typical final concentration for such substrates is in the micromolar range (e.g., 10-50 µM). The following protocol describes the preparation of a 10 µM working solution as an example.

• Thaw Stock Solution: On the day of the experiment, thaw an aliquot of the 10 mM (Asp)2-Rhodamine 110 stock solution at room temperature.

• Determine Required Volume: Calculate the volume of working solution needed for your experiment.

• Dilution: Dilute the stock solution in the appropriate assay buffer. For example, to prepare 1 mL of a 10 µM working solution, add 1 µL of the 10 mM stock solution to 999 µL of assay buffer.

  • Important Note: To avoid precipitation of the substrate, it is recommended to add the DMSO stock solution to the assay buffer while gently vortexing.[10]

• Mixing: Gently mix the working solution.

• Use: The working solution should be prepared fresh for each experiment and used promptly. Aqueous solutions of rhodamine-based dyes are generally less stable than DMSO stocks.

Visualizations

Caspase-3 Signaling Pathway

References

• 1. (Z-Asp-Glu-Val-Asp)2-Rhodamine 110 - 2mg | Polysil [polycil.co.uk]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. promega.com [promega.com]
• 4. biotium.com [biotium.com]
• 5. biotium.com [biotium.com]
• 6. Rhodamine 110 *CAS 13558-31-1* | AAT Bioquest [aatbio.com]
• 7. (Z-Ala-Ala-Ala-Ala)2Rh110 | Fluorescent Dye | 149695-85-2 | Invivochem [invivochem.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. benchchem.com [benchchem.com]
• 10. Rhodamine-based fluorogenic probe for imaging biological thiol. | Sigma-Aldrich [sigmaaldrich.com]

Application Notes and Protocols for High-Throughput Screening of Caspase Inhibitors using (Asp)₂-Rhodamine 110

For Researchers, Scientists, and Drug Development Professionals

Introduction

Caspases, a family of cysteine-aspartic proteases, are central regulators of apoptosis (programmed cell death) and inflammation.[1][2] Their dysregulation is implicated in a wide range of human diseases, including neurodegenerative disorders, autoimmune diseases, and cancer, making them critical therapeutic targets.[2][3] High-throughput screening (HTS) is a vital strategy in drug discovery for identifying novel caspase inhibitors from large compound libraries.[4][5]

This document provides a detailed protocol for a robust and sensitive HTS assay to identify caspase inhibitors using the fluorogenic substrate (Asp)₂-Rhodamine 110. The most common form of this substrate is (Z-DEVD)₂-R110 or (Ac-DEVD)₂-R110, which is specifically designed for measuring the activity of executioner caspases like caspase-3 and caspase-7.[6][7]

Assay Principle

The assay utilizes a non-fluorescent bisamide substrate, where two tetrapeptide sequences (e.g., DEVD for caspase-3/7) are covalently linked to the amino groups of a rhodamine 110 (R110) molecule, effectively quenching its fluorescence.[6][8] In the presence of active caspases, the substrate is cleaved in a two-step process. The initial cleavage yields a mono-amide intermediate with minimal fluorescence.[9] The second cleavage releases the free R110 dye, which is highly fluorescent.[7][9] This results in a substantial "turn-on" fluorescence signal that is directly proportional to caspase activity. The fluorescence is typically measured at an excitation wavelength of ~496 nm and an emission wavelength of ~520 nm.[6][10]

Caption: Two-step cleavage of (DEVD)₂-R110 substrate by active caspases.

Apoptotic Signaling Pathway Context

Caspase activation is a hallmark of apoptosis. Initiator caspases (e.g., Caspase-8, Caspase-9) are activated by pro-apoptotic signals. These, in turn, cleave and activate executioner caspases (e.g., Caspase-3, Caspase-7), which are responsible for the cleavage of key cellular proteins, leading to the characteristic morphological and biochemical changes of apoptosis. The assay described herein measures the activity of these downstream executioner caspases.

Caption: Simplified caspase activation cascade in apoptosis.

Materials and Reagents

• Enzyme: Recombinant human Caspase-3.

• Substrate: (Z-DEVD)₂-Rhodamine 110.

• Buffer: Caspase Assay Buffer (e.g., 20 mM HEPES, 10% Glycerol, 2 mM DTT, pH 7.5).

• Inhibitor: Ac-DEVD-CHO (for use as a positive control for inhibition).[6][9]

• Standard: Rhodamine 110 (for standard curve generation).[6][9]

• Plates: 384-well or 96-well black, clear-bottom microplates.

• Solvent: DMSO (for dissolving substrate, inhibitor, and test compounds).[11]

• Instrumentation: Fluorescence microplate reader capable of excitation at ~496 nm and emission at ~520 nm.[7]

Experimental Protocols

Reagent Preparation

• Caspase Assay Buffer: Prepare 1X Assay Buffer (20 mM HEPES, pH 7.5, 10% glycerol, 2 mM DTT). Keep on ice.

• Substrate Stock Solution (10 mM): Dissolve (Z-DEVD)₂-R110 in DMSO. Aliquot and store at -20°C, protected from light. Stock solutions are typically stable for several months.[11]

• Caspase-3 Working Solution: Thaw the enzyme on ice. Dilute the stock solution in 1X Assay Buffer to the desired final concentration. The optimal concentration should be determined empirically via an enzyme titration experiment to ensure the reaction remains in the linear range for the duration of the assay.

• Inhibitor Stock Solution (10 mM): Dissolve Ac-DEVD-CHO in DMSO. Store at -20°C.

• Test Compound Plates: Prepare serial dilutions of test compounds in DMSO in separate source plates.

Reagent	Stock Concentration	Final Assay Concentration (Example)	Solvent
(Z-DEVD)₂-Rhodamine 110	10 mM	10 µM	DMSO
Recombinant Caspase-3	1 unit/µL	5-10 mU/well	Assay Buffer
Ac-DEVD-CHO (Control)	10 mM	10 µM	DMSO
Test Compounds	1-10 mM	Varies (e.g., 10 µM for primary screen)	DMSO
DMSO	100%	≤ 1%	N/A
Table 1: Example Reagent Concentrations for HTS.

HTS Workflow for Inhibitor Screening (Biochemical Assay)

The following protocol is optimized for a 384-well plate format. Adjust volumes accordingly for other plate types.

Caption: General workflow for a biochemical HTS campaign for caspase inhibitors.

Procedure:

• Compound Dispensing: Using an acoustic dispenser or pin tool, transfer test compounds and controls into the wells of a 384-well assay plate (e.g., 50 nL).

  • Negative Control (0% Inhibition): Wells with DMSO only.

  • Positive Control (100% Inhibition): Wells with a saturating concentration of Ac-DEVD-CHO.

• Enzyme Addition: Add 25 µL of the Caspase-3 working solution to all wells. Mix by gentle shaking.

• Pre-incubation: Incubate the plate at room temperature for 15 minutes to allow compounds to interact with the enzyme.

• Reaction Initiation: Add 25 µL of the substrate working solution (prepared by diluting the stock in Assay Buffer to 2X the final concentration) to all wells to initiate the reaction. The final volume should be 50 µL.

• Incubation: Incubate the plate at 37°C for 60 minutes, protected from light.

• Fluorescence Measurement: Read the fluorescence intensity on a plate reader (Ex: 496 nm, Em: 520 nm).

Data Analysis and Quality Control

Data Analysis Workflow

Effective data analysis is crucial for identifying genuine hits from large datasets. The process involves normalization of raw data, calculation of quality control metrics, and applying a threshold for hit selection.

Caption: Logical flow of data processing and hit identification in an HTS assay.

Key Performance Metrics

1. Percentage Inhibition: Calculate for each test compound: % Inhibition = 100 * (1 - (RFU_compound - RFU_pos_ctrl) / (RFU_neg_ctrl - RFU_pos_ctrl)) Where:

• RFU_compound is the fluorescence from the test compound well.

• RFU_neg_ctrl is the average maximum signal (DMSO/0% inhibition).

• RFU_pos_ctrl is the average minimum signal (Ac-DEVD-CHO/100% inhibition).

2. Z'-Factor: This metric assesses the quality and robustness of the HTS assay.[4] A Z'-factor between 0.5 and 1.0 indicates an excellent assay suitable for HTS.[12] Z' = 1 - (3 * (SD_neg_ctrl + SD_pos_ctrl)) / |Mean_neg_ctrl - Mean_pos_ctrl| Where:

• SD is the standard deviation of the respective controls.

• Mean is the average of the respective controls.

Parameter	Symbol	Acceptable Value	Description
Z'-Factor	Z'	0.5 – 1.0	Measures assay quality and statistical separation of controls.[12]
Signal-to-Background	S/B	> 5	Ratio of the mean negative control to the mean positive control.
Coefficient of Variation	CV%	< 15%	Measures the variability of the control signals.
Table 2: Key HTS Assay Performance and Quality Control Parameters.

Hit Confirmation and Potency Determination

Primary hits (compounds exceeding a defined inhibition threshold, e.g., >50%) should be re-tested in a dose-response format to confirm activity and determine their potency (IC₅₀ value). The IC₅₀ is the concentration of an inhibitor required to reduce the enzyme activity by 50%.

Inhibitor	IC₅₀ Value (nM)	Hill Slope	R² Value
Ac-DEVD-CHO	15.2 ± 1.8	1.1	0.995
Compound X	250.6 ± 25.1	1.3	0.991
Compound Y	1120.4 ± 98.7	0.9	0.987
Table 3: Example IC₅₀ Data for Control and Hit Compounds. Data are representative.

References

• 1. Rhodamine 110-linked amino acids and peptides as substrates to measure caspase activity upon apoptosis induction in intact cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. drugtargetreview.com [drugtargetreview.com]
• 5. A class of allosteric caspase inhibitors identified by high-throughput screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. abpbio.com [abpbio.com]
• 7. biotium.com [biotium.com]
• 8. benchchem.com [benchchem.com]
• 9. biotium.com [biotium.com]
• 10. Fluorogenic substrates for caspase activity—Table 15.5 | Thermo Fisher Scientific - RU [thermofisher.com]
• 11. Caspase-3 Substrate IX, Fluorogenic A non-fluorescent peptidyl (DEVD)-Rhodamine 110-bisamide that acts as a highly sensitive, photostable caspase-3 fluorogenic substrate. | Sigma-Aldrich [sigmaaldrich.com]
• 12. Apoptosis Marker Assays for HTS - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes and Protocols for (Asp)2-Rhodamine 110 Assay in Primary Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

Programmed cell death, or apoptosis, is a fundamental biological process crucial for tissue homeostasis, development, and the elimination of damaged cells. A key hallmark of apoptosis is the activation of a family of cysteine proteases known as caspases. Among these, caspase-3 and caspase-7 are the primary executioner caspases, responsible for the cleavage of numerous cellular proteins, leading to the characteristic morphological and biochemical changes observed in apoptotic cells.

The (Asp)2-Rhodamine 110 assay is a highly sensitive and specific method for detecting apoptosis in living cells by measuring the activity of these executioner caspases. The assay utilizes a non-fluorescent substrate, bis-(L-aspartic acid amide)-rhodamine 110, which contains two aspartic acid residues linked to the fluorophore rhodamine 110. In the presence of active caspase-3 or -7, the aspartic acid residues are cleaved, releasing the highly fluorescent rhodamine 110. The resulting increase in fluorescence intensity is directly proportional to the level of caspase-3/7 activity in the sample and can be quantified using a fluorescence microplate reader or flow cytometry. This method provides a reliable and quantitative measure of apoptosis, making it a valuable tool in various research and drug development applications.

Data Presentation

The quantitative data obtained from the (Asp)2-Rhodamine 110 assay can be summarized in a clear and structured format for easy comparison and interpretation. Below are examples of how to present data from both a fluorescence microplate reader and a flow cytometer.

Table 1: Microplate Reader Data - Caspase-3/7 Activity in Primary Hepatocytes

Treatment Group	Concentration	Mean Fluorescence Intensity (RFU)	Standard Deviation	Fold Change vs. Control
Untreated Control	-	15,234	856	1.0
Vehicle Control (DMSO)	0.1%	15,890	912	1.04
Staurosporine	1 µM	89,765	4,321	5.89
Test Compound A	10 µM	45,123	2,189	2.96
Test Compound A	50 µM	78,456	3,987	5.15
Test Compound B	10 µM	16,012	899	1.05
Test Compound B	50 µM	18,345	1,012	1.20

Table 2: Flow Cytometry Data - Apoptosis in Primary Neurons

Treatment Group	Concentration	% Total Cells	% Apoptotic Cells (Rhodamine 110 Positive)
Untreated Control	-	100	2.5
Vehicle Control (DMSO)	0.1%	100	2.8
Camptothecin	10 µM	100	45.2
Test Compound X	20 µM	100	25.7
Test Compound X + Z-DEVD-FMK	20 µM + 50 µM	100	4.1
Test Compound Y	20 µM	100	5.3

Signaling Pathway and Experimental Workflow

Signaling Pathway

Caption: Apoptotic signaling cascade leading to caspase-3/7 activation and cleavage of the (Asp)2-Rhodamine 110 substrate.

Experimental Workflow

Caption: General experimental workflow for the (Asp)2-Rhodamine 110 assay in primary cell culture.

Experimental Protocols

Materials and Reagents

• (Asp)2-Rhodamine 110 substrate

• Primary cells (e.g., hepatocytes, neurons)

• Appropriate cell culture medium

• Apoptosis-inducing agent (positive control, e.g., Staurosporine, Camptothecin)

• Caspase-3/7 inhibitor (negative control, e.g., Z-DEVD-FMK)

• Phosphate-buffered saline (PBS)

• Cell lysis buffer (for microplate reader assay)

• Black, clear-bottom 96-well plates (for microplate reader)

• Flow cytometry tubes

• Fluorescence microplate reader with filters for Ex/Em = 499/521 nm

• Flow cytometer with a 488 nm laser and appropriate emission filters

Protocol 1: Caspase-3/7 Activity Measurement by Fluorescence Microplate Reader

This protocol is suitable for measuring the average caspase-3/7 activity in a cell population.

• Cell Seeding:

  • Seed primary cells in a black, clear-bottom 96-well plate at a density appropriate for your cell type (e.g., 5 x 10^4 to 2 x 10^5 cells/well).

  • Culture the cells overnight to allow for attachment and recovery.

• Induction of Apoptosis:

  • Treat cells with the desired concentrations of your test compound(s).

  • Include wells for:

    • Untreated control (cells in medium only).

    • Vehicle control (cells treated with the solvent used for your compounds, e.g., DMSO).

    • Positive control (cells treated with a known apoptosis inducer).

    • Negative control (cells pre-treated with a caspase-3/7 inhibitor for 1 hour before adding the apoptosis inducer).

  • Incubate for a period sufficient to induce apoptosis (typically 4-24 hours, depending on the cell type and stimulus).

• Assay Procedure:

  • Prepare the (Asp)2-Rhodamine 110 working solution according to the manufacturer's instructions.

  • Add the working solution to each well.

  • Incubate the plate at 37°C for 30-60 minutes, protected from light.

  • Measure the fluorescence intensity using a microplate reader with excitation at ~499 nm and emission at ~521 nm.

• Data Analysis:

  • Subtract the background fluorescence (from wells with medium and substrate only).

  • Calculate the fold-change in caspase-3/7 activity by normalizing the fluorescence of treated samples to that of the untreated or vehicle control.

Protocol 2: Apoptosis Detection by Flow Cytometry

This protocol allows for the quantification of apoptosis at the single-cell level.

• Cell Seeding and Treatment:

  • Seed primary cells in appropriate culture vessels (e.g., 6-well or 12-well plates).

  • Induce apoptosis as described in Protocol 1, step 2.

• Cell Harvesting:

  • Following treatment, gently collect the cells. For adherent cells, this may involve trypsinization.

  • Transfer the cell suspension to flow cytometry tubes.

  • Centrifuge the cells at 300 x g for 5 minutes and discard the supernatant.

  • Wash the cells once with cold PBS and centrifuge again.

• Staining:

  • Resuspend the cell pellet in 100 µL of PBS or a suitable binding buffer.

  • Add the (Asp)2-Rhodamine 110 substrate to the cell suspension at the recommended concentration.

  • Incubate at 37°C for 30 minutes, protected from light.

  • (Optional) A viability dye (e.g., Propidium Iodide) can be added to distinguish between apoptotic and necrotic cells.

• Flow Cytometry Analysis:

  • Add 400 µL of PBS to each tube.

  • Analyze the samples on a flow cytometer. Rhodamine 110 fluorescence is typically detected in the FITC channel.

  • Use unstained and single-stained controls to set up the cytometer and compensation.

• Data Analysis:

  • Gate on the cell population of interest based on forward and side scatter.

  • Quantify the percentage of Rhodamine 110-positive cells, which represents the apoptotic population.

Troubleshooting

Problem	Possible Cause	Solution
High Background Fluorescence	Substrate degradation	Prepare fresh substrate solution for each experiment. Store the stock solution protected from light.
Cell autofluorescence	Run an unstained control to determine the baseline autofluorescence of your primary cells.
High substrate concentration	Titrate the (Asp)2-Rhodamine 110 substrate to find the optimal concentration with the best signal-to-noise ratio.
Low or No Signal	Insufficient apoptosis	Ensure that the concentration and incubation time of the apoptosis inducer are sufficient for your primary cell type. Confirm apoptosis with an alternative method.
Inactive caspases	Check the viability and health of your primary cells before the experiment. Ensure proper handling to avoid premature cell death.
Incorrect filter settings	Verify that the excitation and emission wavelengths on the microplate reader or flow cytometer are correctly set for Rhodamine 110.
High Variability Between Replicates	Uneven cell seeding	Ensure a single-cell suspension and proper mixing before seeding to achieve uniform cell distribution.
Pipetting errors	Use calibrated pipettes and be precise when adding reagents.
Edge effects in 96-well plates	Avoid using the outer wells of the plate, or fill them with PBS to maintain humidity.
Inconsistent Results with Primary Cells	Batch-to-batch variability	Use cells from the same donor or lot for a set of experiments to minimize variability.
Cell stress during isolation/culture	Optimize the isolation and culture protocols for your specific primary cells to ensure their health and responsiveness.

Application Note: (Asp)2-Rhodamine 110 Microplate Assay for Caspase-3/7 Activity

Introduction

Apoptosis, or programmed cell death, is a fundamental process crucial for normal tissue development and homeostasis. A key biochemical hallmark of apoptosis is the activation of a family of cysteine proteases known as caspases. Among these, caspase-3 and caspase-7 are considered executioner caspases, responsible for the cleavage of numerous cellular proteins, leading to the dismantling of the cell.[1][2] The measurement of caspase-3 and -7 activity is therefore a reliable indicator of apoptosis.

This application note describes a sensitive, high-throughput fluorometric assay for the detection of caspase-3 and -7 activity in cell lysates using the substrate (Asp)2-Rhodamine 110, also commonly referred to as Z-DEVD-R110.[3][4] The assay is based on the principle that the non-fluorescent (Asp)2-Rhodamine 110 substrate is cleaved by active caspase-3/7 at the DEVD sequence.[3][5] This cleavage occurs in a two-step process, ultimately releasing the highly fluorescent Rhodamine 110 (R110) molecule.[4][6][7] The resulting fluorescence intensity is directly proportional to the amount of active caspase-3/7 in the sample and can be easily measured using a microplate reader.[3]

Principle of the Assay

The (Asp)2-Rhodamine 110 substrate is a bisamide derivative of Rhodamine 110, where two DEVD tetrapeptide sequences are attached to the amino groups of the R110 core, effectively quenching its fluorescence.[6][8] In the presence of active caspase-3 or caspase-7, the enzyme recognizes and cleaves the peptide bond after the aspartate residue in the DEVD sequence. The initial cleavage releases a monoamide intermediate, and a second cleavage releases the free R110 dye.[4][7] The free R110 exhibits a strong, green fluorescence when excited, which can be quantified to determine enzyme activity.[5]

Signaling Pathway

The activation of executioner caspases-3 and -7 is a central point of convergence for both the intrinsic (mitochondrial) and extrinsic (death receptor) apoptotic pathways. The intrinsic pathway is triggered by cellular stress and involves the release of cytochrome c from the mitochondria, leading to the activation of initiator caspase-9.[9] The extrinsic pathway is initiated by the binding of extracellular death ligands to transmembrane receptors, resulting in the activation of initiator caspase-8.[9] Both caspase-9 and caspase-8 can then proteolytically cleave and activate pro-caspase-3 and pro-caspase-7, initiating the execution phase of apoptosis.[1][10]

Figure 1: Apoptotic signaling pathways leading to Caspase-3/7 activation and substrate cleavage.

Experimental Protocol

This protocol is designed for a 96-well microplate format. Volumes can be scaled for other formats.

Materials and Reagents

• (Asp)2-Rhodamine 110 (Z-DEVD-R110) substrate

• Caspase Assay Buffer (e.g., 20 mM HEPES, 10% glycerol, 2 mM DTT, pH 7.5)

• Cell Lysis Buffer (e.g., 10 mM HEPES, 2 mM EDTA, 0.1% CHAPS, 5 mM DTT, pH 7.4)

• Caspase-3/7 Inhibitor (e.g., Ac-DEVD-CHO) for inhibitor control[6]

• Rhodamine 110 standard for quantification[7]

• Black, clear-bottom 96-well microplates[11]

• Microplate reader with fluorescence detection capabilities

• Cultured cells (adherent or suspension)

• Apoptosis-inducing agent (e.g., staurosporine, etoposide)

Reagent Preparation

• Substrate Stock Solution: Prepare a 1-2 mM stock solution of (Asp)2-Rhodamine 110 in DMSO. Store at -20°C, protected from light.

• Assay Buffer: Prepare the assay buffer and store it at 4°C. Add DTT fresh before use.

• Lysis Buffer: Prepare the lysis buffer and store it at 4°C. Add DTT fresh before use.

• Substrate Working Solution: Immediately before use, dilute the substrate stock solution to a final concentration of 50 µM in Assay Buffer.[6] Prepare enough for all wells.

• Inhibitor Stock Solution: Prepare a 5 mM stock solution of Ac-DEVD-CHO in DMSO. Store at -20°C.

Assay Procedure

The following workflow outlines the key steps of the experiment.

References

• 1. Caspase 3 - Wikipedia [en.wikipedia.org]
• 2. assaygenie.com [assaygenie.com]
• 3. benchchem.com [benchchem.com]
• 4. promega.com [promega.com]
• 5. biotium.com [biotium.com]
• 6. abpbio.com [abpbio.com]
• 7. biotium.com [biotium.com]
• 8. genecopoeia.com [genecopoeia.com]
• 9. researchgate.net [researchgate.net]
• 10. Apoptosis Caspase Pathways: R&D Systems [rndsystems.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]

Quantifying Apoptosis in Tissue Sections with (Asp)2-Rhodamine 110: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Apoptosis, or programmed cell death, is a fundamental biological process crucial for tissue homeostasis, development, and the elimination of damaged or infected cells. Dysregulation of apoptosis is implicated in a wide range of diseases, including cancer, autoimmune disorders, and neurodegenerative diseases. Therefore, the accurate quantification of apoptosis in tissue sections is of paramount importance in both basic research and drug development.

(Asp)2-Rhodamine 110, also known as (Z-DEVD)2-R110, is a highly sensitive and specific fluorogenic substrate for the key executioner caspases of apoptosis, caspase-3 and caspase-7.[1][2] In its native state, the rhodamine 110 fluorophore is quenched by two aspartyl-glutamyl-valyl-aspartyl (DEVD) peptide sequences.[3] Upon cleavage by active caspase-3 or caspase-7 in apoptotic cells, the unquenched rhodamine 110 exhibits a bright green fluorescence, providing a direct measure of enzyme activity and, consequently, apoptosis.[4] This application note provides detailed protocols for the use of (Asp)2-Rhodamine 110 to quantify apoptosis in both frozen and formalin-fixed paraffin-embedded (FFPE) tissue sections, along with guidelines for data analysis and interpretation.

Principle of the Assay

The assay is based on the enzymatic activity of caspase-3 and caspase-7, which are activated during the execution phase of apoptosis. The non-fluorescent substrate, (Asp)2-Rhodamine 110, passively enters cells within the tissue section. In apoptotic cells, active caspase-3 and -7 cleave the DEVD peptides from the rhodamine 110 molecule. This cleavage relieves the quenching effect, resulting in a strong fluorescent signal at the site of apoptosis. The intensity of the fluorescence is directly proportional to the level of caspase-3/7 activity.

Signaling Pathway

The activation of effector caspases, such as caspase-3 and caspase-7, is a central event in the apoptotic cascade. This pathway can be initiated through either the intrinsic (mitochondrial) or extrinsic (death receptor) pathways, both of which converge on the activation of these executioner caspases.

Caption: Caspase-3/7 activation pathway and detection.

Data Presentation

Quantitative data from fluorescence intensity measurements should be summarized in a clear and organized manner to facilitate comparison between experimental groups.

Group	Treatment	Number of Sections Analyzed	Mean Fluorescence Intensity (Arbitrary Units)	Standard Deviation	% Apoptotic Area	p-value (vs. Control)
1	Control (Vehicle)	10	15.2	3.1	1.2	-
2	Compound X (10 µM)	10	45.8	8.5	8.7	<0.01
3	Compound Y (20 µM)	10	88.1	12.3	15.4	<0.001

Experimental Protocols

Protocol 1: Apoptosis Detection in Frozen Tissue Sections

This protocol is suitable for fresh or snap-frozen tissues.

Materials:

• (Asp)2-Rhodamine 110 substrate (e.g., from a commercial kit)

• Dimethyl sulfoxide (B87167) (DMSO)

• Phosphate-buffered saline (PBS), pH 7.4

• Fixative (e.g., 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Nuclear counterstain (e.g., DAPI or Hoechst 33342)

• Antifade mounting medium

• Microscope slides and coverslips

Procedure:

• Tissue Preparation:

  • Cut frozen tissue sections at 5-10 µm thickness using a cryostat.

  • Mount the sections onto pre-coated microscope slides.

  • Allow the sections to air dry for 30 minutes at room temperature.

• Fixation (Optional but Recommended):

  • Immerse the slides in pre-chilled 4% paraformaldehyde for 15-20 minutes at room temperature.

  • Wash the slides three times with PBS for 5 minutes each.

• Permeabilization:

  • Incubate the sections with permeabilization buffer for 10-15 minutes at room temperature.

  • Wash the slides three times with PBS for 5 minutes each.

• Staining:

  • Prepare a 2X working solution of the (Asp)2-Rhodamine 110 substrate in an appropriate reaction buffer (refer to the manufacturer's instructions, typically a HEPES or PIPES-based buffer at neutral pH). A final concentration of 10-20 µM is often a good starting point.

  • Add an equal volume of the 2X substrate solution to the tissue sections.

  • Incubate for 30-60 minutes at 37°C in a humidified, dark chamber.

• Nuclear Counterstaining:

  • Wash the slides twice with PBS.

  • Incubate with a nuclear counterstain (e.g., 1 µg/mL DAPI in PBS) for 5-10 minutes at room temperature in the dark.

  • Wash the slides three times with PBS for 5 minutes each.

• Mounting:

  • Carefully remove excess PBS and mount the coverslip using an antifade mounting medium.

  • Seal the edges of the coverslip with nail polish.

• Imaging:

  • Visualize the fluorescence using a fluorescence microscope with appropriate filters for Rhodamine 110 (Excitation/Emission: ~496/520 nm) and the nuclear counterstain (e.g., DAPI: Ex/Em ~358/461 nm).

Protocol 2: Apoptosis Detection in FFPE Tissue Sections

This protocol requires an additional deparaffinization and antigen retrieval step. Note that formalin fixation can reduce enzyme activity, so optimization of the fixation and retrieval steps is critical.

Materials:

• All materials from Protocol 1

• Xylene

• Graded ethanol (B145695) series (100%, 95%, 70%)

• Antigen retrieval buffer (e.g., 10 mM Sodium Citrate, pH 6.0)

Procedure:

• Deparaffinization and Rehydration:

  • Immerse slides in xylene twice for 5 minutes each.

  • Rehydrate the sections by sequential 3-minute incubations in 100%, 95%, and 70% ethanol.

  • Rinse with distilled water.

• Antigen Retrieval:

  • Immerse slides in pre-heated antigen retrieval buffer.

  • Heat the slides in a microwave, pressure cooker, or water bath according to standard protocols (e.g., microwave at high power for 2 minutes, followed by low power for 10 minutes).

  • Allow the slides to cool to room temperature in the buffer.

  • Wash with PBS.

• Staining, Counterstaining, Mounting, and Imaging:

  • Follow steps 4-7 from Protocol 1.

Quantitative Image Analysis

ImageJ/Fiji is a powerful, open-source software that can be used for quantifying fluorescence in tissue sections.

Workflow:

• Image Acquisition: Capture images using consistent microscope settings (e.g., exposure time, gain) for all samples to be compared.

• Image Pre-processing:

  • Open the image in ImageJ/Fiji.

  • Split the channels if you have a multi-channel image (Image > Color > Split Channels).

• Background Subtraction:

  • Select a region of interest (ROI) in the background where there is no tissue.

  • Measure the mean gray value of the background (Analyze > Measure).

  • Use the "Subtract Background" function (Process > Subtract Background) or manually subtract the mean background value from the entire image (Process > Math > Subtract).

• Thresholding:

  • Set a threshold to identify the fluorescently labeled apoptotic cells (Image > Adjust > Threshold). Apply the same threshold to all images in the experiment.

• Quantification:

  • Measure the total area and the mean fluorescence intensity of the thresholded regions (Analyze > Analyze Particles).

  • The "% Apoptotic Area" can be calculated as: (Area of thresholded signal / Total tissue area) x 100.

Caption: Experimental workflow for apoptosis quantification.

Troubleshooting

Issue	Possible Cause	Solution
High Background Fluorescence	Incomplete washing	Increase the number and duration of washing steps.
Autofluorescence of the tissue	Include an unstained control to assess autofluorescence. Consider using a different emission filter or spectral imaging if available.
Substrate concentration too high	Titrate the concentration of (Asp)2-Rhodamine 110 to find the optimal signal-to-noise ratio.
Weak or No Signal	Caspase activity is low or absent	Use a positive control tissue known to have high levels of apoptosis.
Inactivated caspases due to over-fixation	Reduce fixation time or use a milder fixative. Optimize antigen retrieval for FFPE sections.
Substrate degradation	Store the substrate according to the manufacturer's instructions, protected from light and repeated freeze-thaw cycles.
Incorrect filter set	Ensure the microscope filters are appropriate for Rhodamine 110 (Ex/Em ~496/520 nm).
Photobleaching	Excessive exposure to excitation light	Minimize exposure time during image acquisition. Use an antifade mounting medium.

Conclusion

The use of (Asp)2-Rhodamine 110 provides a sensitive and specific method for the quantification of apoptosis in tissue sections by directly measuring the activity of effector caspases-3 and -7. The protocols outlined in this application note, in conjunction with quantitative image analysis, offer a robust workflow for researchers in various fields to assess the extent of apoptosis in their experimental models. Careful optimization of tissue preparation and staining conditions is essential for obtaining reliable and reproducible results.

References

• 1. Detecting and Quantifying Apoptosis in Tissue Sections | Springer Nature Experiments [experiments.springernature.com]
• 2. Apoptosis Quantification in Tissue: Development of a Semi-Automatic Protocol and Assessment of Critical Steps of Image Processing - PMC [pmc.ncbi.nlm.nih.gov]
• 3. genecopoeia.com [genecopoeia.com]
• 4. (Z-DEVD)2-R110 | AAT Bioquest [aatbio.com]

Application Notes and Protocols: Multiplexing (Asp)2-Rhodamine 110 with Other Fluorescent Probes

Audience: Researchers, scientists, and drug development professionals.

Introduction

(Asp)2-Rhodamine 110 is a fluorogenic substrate for caspase-3 and caspase-7, key executioner enzymes in the apoptotic pathway. Upon cleavage by these caspases, the non-fluorescent substrate releases the bright green fluorescent Rhodamine 110 (R110). This assay provides a sensitive and specific method for detecting apoptosis. However, to gain a more comprehensive understanding of cellular responses to stimuli, it is often necessary to simultaneously measure multiple cellular parameters. This application note provides detailed protocols for multiplexing the (Asp)2-Rhodamine 110 caspase-3/7 assay with other fluorescent probes to concurrently assess apoptosis, necrosis, and mitochondrial membrane potential.

The spectral properties of Rhodamine 110 (excitation/emission maxima ~496/520 nm) are similar to fluorescein (B123965) (FITC) and Alexa Fluor™ 488.[1][2] Therefore, for successful multiplexing, it is crucial to select fluorescent probes with spectrally distinct profiles, typically in the red or far-red channels, to minimize spectral overlap and the need for complex compensation.

I. Multiplexing Apoptosis and Necrosis: (Asp)2-Rhodamine 110 and Propidium Iodide

This combination allows for the simultaneous detection of caspase-3/7 activity (a hallmark of apoptosis) and loss of plasma membrane integrity (a key feature of necrosis).

Signaling Pathway Overview

Caption: Apoptosis and Necrosis Detection Pathway.

Quantitative Data

Parameter	(Asp)2-Rhodamine 110 (cleaved)	Propidium Iodide (PI)
Analyte	Caspase-3/7 Activity	Membrane Integrity
Excitation Max (nm)	~496	~535
Emission Max (nm)	~520	~617
Typical Laser Line	488 nm	488 nm or 561 nm
Recommended Filter (Microscopy)	525/50 nm (e.g., FITC)	630/75 nm (e.g., Texas Red)
Working Concentration	2-10 µM	0.5-2 µg/mL

Experimental Protocol: Fluorescence Microscopy

• Cell Preparation: Seed cells in a suitable imaging plate (e.g., 96-well black wall, clear bottom) and culture overnight.

• Induction of Apoptosis/Necrosis: Treat cells with the desired compounds to induce apoptosis and/or necrosis. Include appropriate positive and negative controls.

• Reagent Preparation:

  • Prepare a 2X working solution of (Asp)2-Rhodamine 110 in your cell culture medium (e.g., 10 µM for a final concentration of 5 µM).

  • Prepare a 2X working solution of Propidium Iodide in your cell culture medium (e.g., 2 µg/mL for a final concentration of 1 µg/mL).

• Staining:

  • Carefully remove half of the culture medium from each well.

  • Add an equal volume of the combined 2X (Asp)2-Rhodamine 110 and Propidium Iodide solution to each well.

• Incubation: Incubate the plate at 37°C for 30-60 minutes, protected from light.

• Imaging:

  • Image the cells directly without washing.

  • Use a fluorescence microscope equipped with appropriate filter sets for Rhodamine 110 (green channel, e.g., FITC) and Propidium Iodide (red channel, e.g., TRITC or Texas Red).

  • Acquire images from both channels for each field of view.

II. Multiplexing Apoptosis and Mitochondrial Membrane Potential: (Asp)2-Rhodamine 110 and TMRE

This combination allows for the simultaneous assessment of caspase-3/7 activation and changes in mitochondrial membrane potential (ΔΨm), an early event in apoptosis.

Signaling Pathway Overview

Caption: Apoptosis and Mitochondrial Potential Pathway.

Quantitative Data

Parameter	(Asp)2-Rhodamine 110 (cleaved)	Tetramethylrhodamine, Ethyl Ester (TMRE)
Analyte	Caspase-3/7 Activity	Mitochondrial Membrane Potential
Excitation Max (nm)	~496	~549
Emission Max (nm)	~520	~575
Typical Laser Line	488 nm	561 nm
Recommended Filter (Microscopy)	525/50 nm (e.g., FITC)	585/40 nm (e.g., TRITC)
Working Concentration	2-10 µM	20-200 nM[3]

Experimental Protocol: Flow Cytometry

• Cell Preparation: Harvest cells and adjust the cell density to 1 x 10^6 cells/mL in pre-warmed culture medium.

• Induction of Apoptosis: Treat cells with the desired apoptotic stimulus.

• TMRE Staining: Add TMRE to the cell suspension at a final concentration of 20-200 nM.[3] Incubate at 37°C for 15-30 minutes, protected from light.[4][5][6][7]

• (Asp)2-Rhodamine 110 Staining: Add (Asp)2-Rhodamine 110 to the cell suspension at a final concentration of 2-10 µM.

• Incubation: Incubate at 37°C for an additional 30 minutes, protected from light.

• Washing (Optional): For TMRE concentrations above 50 nM, a wash step may reduce background fluorescence.[3] Centrifuge the cells, remove the supernatant, and resuspend in fresh medium or PBS.

• Flow Cytometry Analysis:

  • Analyze the cells on a flow cytometer equipped with blue (488 nm) and yellow/green (561 nm) lasers.

  • Detect Rhodamine 110 fluorescence in the green channel (e.g., FITC detector).

  • Detect TMRE fluorescence in the orange/red channel (e.g., PE or PE-Texas Red detector).

  • Use single-stained controls for proper compensation setup.

III. Multiplexing Early Apoptosis and Caspase Activity: (Asp)2-Rhodamine 110 and Annexin V-Cy5

This combination allows for the detection of phosphatidylserine (B164497) (PS) externalization (an early apoptotic event) and executioner caspase activity.

Experimental Workflow

Caption: Workflow for Apoptosis and Caspase Activity Assay.

Quantitative Data

Parameter	(Asp)2-Rhodamine 110 (cleaved)	Annexin V-Cy5
Analyte	Caspase-3/7 Activity	Phosphatidylserine Exposure
Excitation Max (nm)	~496	~650
Emission Max (nm)	~520	~670
Typical Laser Line	488 nm	633/640 nm
Recommended Filter (Microscopy)	525/50 nm (e.g., FITC)	695/55 nm (e.g., Cy5)
Working Concentration	2-10 µM	0.25-2.5 µg/mL[8]

Experimental Protocol: Flow Cytometry

• Cell Preparation and Apoptosis Induction: Induce apoptosis in your cell population and harvest the cells.

• Washing: Wash the cells twice with cold PBS.

• Resuspension: Resuspend the cells in 1X Annexin V Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Staining:

  • To 100 µL of the cell suspension, add (Asp)2-Rhodamine 110 to a final concentration of 2-10 µM.

  • Add Annexin V-Cy5 to the cell suspension according to the manufacturer's recommendations (typically 5 µL per test).

• Incubation: Gently vortex the cells and incubate at room temperature for 15 minutes in the dark.[1][9][10]

• Final Preparation: Add 400 µL of 1X Annexin V Binding Buffer to each tube.

• Flow Cytometry Analysis:

  • Analyze the cells within one hour of staining.

  • Use a flow cytometer with a blue (488 nm) and a red (e.g., 633 nm) laser.

  • Detect Rhodamine 110 in the green channel (FITC).

  • Detect Annexin V-Cy5 in the far-red channel (APC or Cy5).

  • Use single-stained controls for compensation.

Conclusion

Multiplexing the (Asp)2-Rhodamine 110 caspase-3/7 assay with other fluorescent probes provides a powerful approach to dissect complex cellular responses. By carefully selecting spectrally compatible probes and optimizing staining protocols, researchers can simultaneously gather data on apoptosis, necrosis, and mitochondrial health from a single sample, leading to a more robust and comprehensive understanding of cell fate decisions.

References

• 1. kumc.edu [kumc.edu]
• 2. Multiparametric Analysis of Apoptosis by Flow Cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 4. TMRE-Mitochondrial Membrane Potential Assay Kit (ab113852) | Abcam [abcam.co.jp]
• 5. TMRE-Mitochondrial Membrane Potential Assay Kit (ab113852) | Abcam [abcam.com]
• 6. TMRE-Mitochondrial Membrane Potential Assay Kit (ab113852) | Abcam [abcam.com]
• 7. TMRE-Mitochondrial Membrane Potential Assay Kit (ab113852) | Abcam [abcam.co.jp]
• 8. biotium.com [biotium.com]
• 9. APC Annexin V [bdbiosciences.com]
• 10. bdbiosciences.com [bdbiosciences.com]

Technical Notes & Optimization

high background fluorescence in (Asp)2-Rhodamine 110 assay

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address the common issue of high background fluorescence in (Asp)2-Rhodamine 110 assays.

Troubleshooting Guide: High Background Fluorescence

High background fluorescence can significantly reduce the signal-to-noise ratio of your assay, making it difficult to obtain reliable and reproducible data. This guide provides a systematic approach to identifying and mitigating the common causes of this issue.

Initial Assessment Workflow

The following diagram outlines a logical workflow to diagnose the source of high background fluorescence in your (Asp)2-Rhodamine 110 assay.

optimizing incubation time for (Asp)2-Rhodamine 110 caspase assay

Welcome to the technical support center for the (Asp)2-Rhodamine 110 caspase assay. This guide provides troubleshooting advice and frequently asked questions to help researchers, scientists, and drug development professionals optimize their experiments and resolve common issues.

Frequently Asked Questions (FAQs)

Q1: What is the principle of the (Asp)2-Rhodamine 110 caspase assay?

The (Asp)2-Rhodamine 110, also known as (Z-DEVD)₂-R110, assay is a fluorogenic method for detecting the activity of executioner caspases, primarily caspase-3 and caspase-7, which are key mediators of apoptosis.[1][2] The substrate itself is a non-fluorescent bisamide derivative of rhodamine 110.[1][3] In the presence of active caspase-3 or -7, the enzyme cleaves the DEVD peptide sequence. This cleavage occurs in a two-step process, first producing a fluorescent monoamide intermediate, and then the highly fluorescent rhodamine 110 (R110).[4][5] The resulting fluorescence intensity is directly proportional to the amount of active caspase-3/7 in the sample and can be measured using a fluorescence microplate reader.[2][6]

Q2: What are the optimal excitation and emission wavelengths for the cleaved Rhodamine 110 product?

The cleaved Rhodamine 110 (R110) product has spectral properties similar to fluorescein. The optimal excitation wavelength is approximately 496-499 nm, and the optimal emission wavelength is around 520-521 nm.[1][4]

Q3: Can this assay distinguish between caspase-3 and caspase-7 activity?

No, this assay cannot distinguish between caspase-3 and caspase-7 activity. Both caspases recognize and cleave the DEVD peptide sequence.[4] Therefore, the measured fluorescence reflects the combined activity of both caspases.

Q4: Is this an endpoint or a kinetic assay?

The (Asp)2-Rhodamine 110 caspase assay can be performed as either an endpoint or a kinetic assay.[2] In an endpoint assay, the fluorescence is measured after a fixed incubation period. For a kinetic assay, the fluorescence is measured at multiple time points to determine the reaction rate.

Q5: What is the recommended incubation time for the assay?

The optimal incubation time can vary depending on the cell type, the apoptosis-inducing stimulus, and the level of caspase activity.[1][7] Generally, incubation times range from 30 to 120 minutes at 37°C, protected from light.[1][2][8] It is highly recommended to perform a time-course experiment to determine the optimal incubation time for your specific experimental conditions.[7]

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
High Background Fluorescence	Substrate degradation	Prepare fresh substrate solution for each experiment. Avoid repeated freeze-thaw cycles of the substrate stock. Store protected from light.[9]
Contaminated reagents or buffers	Use high-purity, sterile water and fresh buffer components. Filter-sterilize buffers if necessary.[9]
Autofluorescence of test compounds	Run a control well containing the compound in assay buffer without cell lysate to measure its intrinsic fluorescence. Subtract this background from your experimental readings.[10]
Incomplete removal of cell culture medium	Ensure complete removal of phenol (B47542) red-containing culture medium, as it can be fluorescent. Wash cells with PBS before lysis.
Low Signal or No Response	Insufficient caspase activity	- Increase the number of cells per well.[1] - Use a more potent apoptosis-inducing stimulus or increase the treatment time.[1] - Optimize the incubation time for the assay; caspase activity can be transient.[10][11]
Incorrect filter settings	Ensure the microplate reader is set to the correct excitation (~499 nm) and emission (~521 nm) wavelengths for Rhodamine 110.[1]
Inactive enzyme	Ensure proper storage of cell lysates (on ice or at -80°C). Avoid multiple freeze-thaw cycles of the lysates.
Suboptimal assay conditions	Verify that the pH and temperature of the assay buffer are optimal for caspase activity.[9]
High Well-to-Well Variability	Pipetting errors	Use calibrated pipettes and ensure proper mixing of reagents in each well.[1]
Inconsistent cell lysis	Ensure complete and consistent cell lysis for all samples. Vortexing or trituration may be necessary.[1]
Temperature gradients across the plate	Allow the plate and all reagents to equilibrate to the assay temperature before starting the reaction.[9]
Evaporation from wells	Use plate sealers, especially for longer incubation times. Avoid using the outer wells of the plate, which are more susceptible to evaporation.[9]

Data Presentation: Optimizing Incubation Time

The optimal incubation time for the (Asp)2-Rhodamine 110 caspase assay is critical for achieving a robust signal-to-noise ratio. The ideal duration depends on the kinetics of caspase activation in your specific cell model and treatment conditions. A time-course experiment is essential to pinpoint the peak of caspase activity.

Incubation Time (Minutes)	Expected Outcome	Considerations
15 - 30	May be sufficient for very strong apoptotic stimuli or high caspase concentrations.	Risk of missing the peak activity if the response is slower.
30 - 60	A common starting point for many cell lines and inducers.[1][12]	Often provides a good balance between signal intensity and background.
60 - 120	May be necessary for weaker apoptotic stimuli or cell types with a slower response.[2][7][8]	Increased risk of higher background fluorescence with longer incubation.
> 120	Generally not recommended.	Signal may decrease as caspases are degraded and cells undergo secondary necrosis.[7]

Note: The table above provides general guidance. The optimal incubation time should be empirically determined for each experimental system.

Experimental Protocols

Preparation of Cell Lysates

• Cell Seeding: Seed cells in a 96-well plate at a density that will ensure they are in the logarithmic growth phase at the time of the assay. Allow adherent cells to attach overnight.[2]

• Induction of Apoptosis: Treat cells with the desired apoptosis-inducing agent for the appropriate duration. Include untreated cells as a negative control.

• Cell Lysis (for adherent cells):

  • Carefully aspirate the culture medium.

  • Wash the cells once with ice-cold PBS.

  • Add 50 µL of ice-cold cell lysis buffer to each well.

  • Incubate the plate on ice for 10-15 minutes with gentle shaking.[2]

• Cell Lysis (for suspension cells):

  • Centrifuge the plate to pellet the cells.

  • Carefully remove the supernatant.

  • Wash the cells once with ice-cold PBS and centrifuge again.

  • Resuspend the cell pellet in 50 µL of ice-cold cell lysis buffer.

  • Incubate on ice for 10-15 minutes.[1]

• Lysate Collection: If necessary, centrifuge the plate to pellet cell debris. The supernatant is the cell lysate containing the caspases.

Caspase-3/7 Activity Assay

• Prepare Reagents: Allow all reagents to thaw and equilibrate to room temperature. Prepare the 2X substrate working solution by diluting the (Z-DEVD)₂-R110 stock solution in the assay buffer. Protect the substrate solution from light.[1]

• Plate Setup: Add 50 µL of cell lysate to each well of a black, clear-bottom 96-well plate. Include wells for a negative control (lysis buffer only) and a positive control (lysates from cells known to be apoptotic or purified active caspase-3).[1]

• Substrate Addition: Add 50 µL of the 2X substrate working solution to each well.

• Incubation: Incubate the plate at 37°C for 30-60 minutes (or the empirically determined optimal time), protected from light.[1]

• Fluorescence Measurement: Measure the fluorescence intensity using a microplate reader with excitation at approximately 499 nm and emission at approximately 521 nm.[2]

Visualizations

Caspase Activation Signaling Pathway

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. genecopoeia.com [genecopoeia.com]
• 4. biotium.com [biotium.com]
• 5. tools.thermofisher.com [tools.thermofisher.com]
• 6. abpbio.com [abpbio.com]
• 7. promega.com [promega.com]
• 8. creative-bioarray.com [creative-bioarray.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. bionumbers.hms.harvard.edu [bionumbers.hms.harvard.edu]
• 12. tools.thermofisher.com [tools.thermofisher.com]

Troubleshooting Low Signal with (Z-DEVD)2-R110 Substrate: A Technical Guide

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing low signal intensity when using the (Z-DEVD)2-R110 substrate for caspase-3/7 activity assays.

Frequently Asked Questions (FAQs)

Q1: What is (Z-DEVD)2-R110 and how does it work?

A1: (Z-DEVD)2-R110 is a fluorogenic substrate used to measure the activity of caspase-3 and caspase-7, key executioner enzymes in the apoptotic pathway.[1][2] The substrate consists of the rhodamine 110 (R110) fluorophore linked to two DEVD (Asp-Glu-Val-Asp) peptide sequences.[3][4] In its intact form, the substrate is non-fluorescent.[1] When active caspase-3 or -7 is present, it cleaves the DEVD peptides, releasing the highly fluorescent R110 molecule.[1][4] The resulting fluorescence intensity is directly proportional to the caspase activity in the sample.[1] This cleavage occurs in a two-step process, first yielding a fluorescent monoamide and then the even more fluorescent R110.[3][5]

Q2: What are the optimal excitation and emission wavelengths for the cleaved R110 product?

A2: The cleaved Rhodamine 110 (R110) product has an excitation maximum of approximately 496-499 nm and an emission maximum of around 520-521 nm.[1][3] It is crucial to use the correct filter settings on your fluorescence microplate reader to ensure accurate signal detection.[6]

Q3: Is the (Z-DEVD)2-R110 substrate cell-permeable?

A3: No, the standard (Z-DEVD)2-R110 substrate is not cell-permeable and requires cell lysis to allow the substrate to come into contact with intracellular caspases.[1] For live-cell imaging, specific cell-permeable substrates are necessary.

Q4: How should I store the (Z-DEVD)2-R110 substrate?

A4: The substrate should be stored at -20°C and protected from light.[4][7] It is recommended to prepare single-use aliquots of the stock solution in DMSO to avoid repeated freeze-thaw cycles.[7]

Troubleshooting Guide: Low Fluorescence Signal

Low signal is a common issue that can arise from several factors throughout the experimental workflow. This guide addresses the most frequent causes and provides step-by-step solutions.

Issue 1: Insufficient Caspase Activity in Samples

A primary reason for a low signal is a lack of sufficient active caspase-3/7 in your cell lysates.

• Possible Cause: The apoptosis-inducing agent was not potent enough or used at a suboptimal concentration.

• Solution: Optimize the concentration of the apoptosis inducer and the treatment time. Perform a time-course and dose-response experiment to determine the optimal conditions for apoptosis induction in your specific cell type.

• Possible Cause: Insufficient number of cells were used in the assay.

• Solution: Increase the cell number per well to ensure that the caspase activity is within the detection limits of the assay. A typical starting point is 100,000 to 1,000,000 cells per reaction.[3][8]

• Possible Cause: The timing of cell harvesting after apoptosis induction was not optimal.

• Solution: Caspase activation is a transient event. Harvest cells at different time points after inducing apoptosis to identify the peak of caspase activity.

Issue 2: Problems with Reagents and Assay Conditions

The quality and handling of reagents, as well as the assay conditions, are critical for a robust signal.

• Possible Cause: The (Z-DEVD)2-R110 substrate has degraded due to improper storage or handling.

• Solution: Always store the substrate protected from light at -20°C.[4] Prepare fresh dilutions of the substrate from a properly stored stock solution for each experiment. Avoid repeated freeze-thaw cycles by aliquoting the stock solution.[7]

• Possible Cause: The assay buffer composition is incorrect or at the wrong pH.

• Solution: Ensure the assay buffer has a pH between 7.2 and 7.4.[6] The buffer should typically contain components like HEPES or PIPES, EDTA, and a detergent such as CHAPS to facilitate cell lysis.[4]

• Possible Cause: The incubation time for the substrate with the cell lysate was too short.

• Solution: Increase the incubation time to allow for sufficient cleavage of the substrate. Typical incubation times range from 30 to 120 minutes at 37°C.[1][3] A kinetic reading can help determine the optimal incubation period.

Issue 3: Incorrect Instrument Settings and Data Acquisition

Proper setup of the fluorescence reader is essential for accurate measurement.

• Possible Cause: The excitation and emission wavelengths on the microplate reader are set incorrectly.

• Solution: Verify that the instrument is set to the correct wavelengths for Rhodamine 110 (Excitation: ~499 nm, Emission: ~521 nm).[1]

• Possible Cause: The gain setting on the fluorescence reader is too low.

• Solution: Increase the gain setting on the instrument to amplify the fluorescence signal. Consult your instrument's manual for guidance on adjusting this parameter.

Quantitative Data Summary

For reproducible results, adhere to the recommended concentrations and conditions outlined in the table below.

Parameter	Recommended Value	Reference
Substrate & Reagents
(Z-DEVD)2-R110 Stock Conc.	10-20 mM in DMSO	[6]
(Z-DEVD)2-R110 Final Conc.	5-20 µM	[6]
Cell Lysis Buffer pH	7.2 - 7.4	[6]
Experimental Conditions
Cell Density	1-5 x 10⁶ cells/mL	[6]
Incubation Temperature	37°C	[1]
Incubation Time	30-120 minutes	[1][3]
Instrument Settings
Excitation Wavelength	~499 nm	[1]
Emission Wavelength	~521 nm	[1]

Key Experimental Protocol: Caspase-3/7 Activity Assay

This protocol provides a general framework for measuring caspase-3/7 activity in cell lysates.

• Cell Preparation: Plate cells and treat with an apoptosis-inducing agent (e.g., staurosporine) and/or experimental compounds. Include appropriate controls (untreated cells, vehicle control).

• Cell Lysis:

  • For adherent cells, wash with PBS and add chilled lysis buffer.

  • For suspension cells, pellet the cells, wash with PBS, and resuspend in chilled lysis buffer.

  • Incubate on ice for 10-15 minutes.[6]

  • Centrifuge the lysate to pellet cell debris.[6]

• Assay Reaction:

  • Add the cell lysate to a black 96-well plate.

  • Prepare the assay reaction mix containing the (Z-DEVD)2-R110 substrate in caspase assay buffer.

  • Add the reaction mix to each well containing cell lysate.

• Incubation: Incubate the plate at 37°C for 1-2 hours, protected from light.[1]

• Fluorescence Measurement: Read the fluorescence intensity using a microplate reader with excitation at ~499 nm and emission at ~521 nm.[1]

Visualizing Key Processes

To further clarify the experimental and biological concepts, the following diagrams illustrate the signaling pathway, a typical experimental workflow, and a troubleshooting decision tree.

Caption: Apoptotic signaling cascade leading to caspase-3/7 activation and substrate cleavage.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. abpbio.com [abpbio.com]
• 4. abpbio.com [abpbio.com]
• 5. biotium.com [biotium.com]
• 6. benchchem.com [benchchem.com]
• 7. docs.aatbio.com [docs.aatbio.com]
• 8. abpbio.com [abpbio.com]

preventing (Asp)2-Rhodamine 110 precipitation in aqueous buffer

Welcome to the technical support center for (Asp)2-Rhodamine 110. This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals prevent the precipitation of (Asp)2-Rhodamine 110 in aqueous buffers during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is (Asp)2-Rhodamine 110 and what is it used for?

A1: (Asp)2-Rhodamine 110, also known as D2R, is a fluorogenic substrate for caspases, particularly caspase-3 and -7. It is used in assays to measure caspase activity, which is a key indicator of apoptosis or programmed cell death. The substrate itself is non-fluorescent, but upon cleavage by active caspases, it releases the highly fluorescent Rhodamine 110, which can be detected to quantify enzyme activity.

Q2: Why does my (Asp)2-Rhodamine 110 precipitate when I add it to my aqueous buffer?

A2: The precipitation of (Asp)2-Rhodamine 110 in aqueous buffer is most likely due to its low water solubility. The parent molecule, Rhodamine 110, is known to be poorly soluble in water. While the addition of two aspartic acid residues increases its hydrophilicity, the molecule can still precipitate, especially at higher concentrations or in certain buffer conditions.

Q3: How should I prepare and store (Asp)2-Rhodamine 110?

A3: It is recommended to first prepare a concentrated stock solution of (Asp)2-Rhodamine 110 in an organic solvent like dimethyl sulfoxide (B87167) (DMSO). This stock solution can then be diluted to the final working concentration in the aqueous assay buffer immediately before use. Aqueous solutions of Rhodamine 110 and its derivatives are not stable and should be prepared fresh for each experiment. Storing aqueous solutions for more than a day is not recommended.[1]

Q4: What is the recommended final concentration of (Asp)2-Rhodamine 110 in the assay?

A4: The optimal final concentration of (Asp)2-Rhodamine 110 in a caspase assay typically ranges from 10 to 50 µM. However, it is always best to determine the optimal concentration for your specific experimental conditions empirically.

Troubleshooting Guide: Preventing Precipitation

This guide will help you troubleshoot and prevent the precipitation of (Asp)2-Rhodamine 110 in your experiments.

Issue: Precipitate forms immediately upon adding (Asp)2-Rhodamine 110 to the aqueous buffer.

Possible Cause	Suggested Solution
Concentration is too high	The final concentration of (Asp)2-Rhodamine 110 in the aqueous buffer may be exceeding its solubility limit.
* Try reducing the final concentration of the substrate in your assay.
* Ensure that the DMSO stock solution is properly mixed into the buffer.
Buffer composition	Certain salts or buffer components may be promoting precipitation.
* Consider simplifying your buffer composition.
* Test the solubility in different common biological buffers (e.g., PBS, HEPES, Tris).
pH of the buffer	While the fluorescence of Rhodamine 110 is stable over a wide pH range, the solubility of the substrate may be pH-dependent.
* Check the pH of your buffer and adjust if necessary. A neutral pH (7.2-7.4) is generally a good starting point.

Issue: Precipitate forms over time during the experiment.

Possible Cause	Suggested Solution
Low kinetic solubility	The compound may be kinetically soluble initially but precipitates over time as it reaches its thermodynamic solubility limit.
* Include a small percentage of a co-solvent like ethanol (B145695) or a non-ionic detergent in your assay buffer.
* Perform the assay at a slightly lower temperature if the experimental conditions allow.
Interaction with other components	The substrate may be interacting with other molecules in your sample (e.g., proteins, lipids) leading to precipitation.
* The inclusion of a non-ionic detergent can help to prevent these interactions.

Experimental Protocols

Protocol: Preparation of (Asp)2-Rhodamine 110 Working Solution

• Prepare a 10 mM stock solution of (Asp)2-Rhodamine 110 in high-quality, anhydrous DMSO.

• Vortex the solution until the substrate is completely dissolved.

• Store the stock solution at -20°C in small aliquots, protected from light.

• Immediately before the assay, dilute the stock solution to the desired final concentration in the assay buffer. For example, to prepare a 50 µM working solution, dilute the 10 mM stock 1:200 in the assay buffer.

• Mix the working solution thoroughly by vortexing or inverting the tube.

Protocol: Caspase-3/7 Activity Assay

This protocol is a general guideline and may need to be optimized for your specific cell type and experimental conditions.

• Cell Lysis:

  • Culture cells to the desired density and induce apoptosis using your chosen method.

  • For adherent cells, wash with ice-cold PBS and then add a suitable lysis buffer.

  • For suspension cells, centrifuge to pellet the cells, wash with ice-cold PBS, and resuspend in lysis buffer.

  • Incubate the cell lysate on ice for 10-15 minutes.

  • Centrifuge the lysate at high speed (e.g., 14,000 x g) for 10-15 minutes at 4°C to pellet cell debris.

  • Transfer the supernatant (cell lysate) to a new pre-chilled tube.

• Assay Reaction:

  • In a 96-well black plate, add your cell lysate to each well.

  • Prepare the (Asp)2-Rhodamine 110 working solution in the assay buffer. The assay buffer may be supplemented with a non-ionic detergent such as Tween-20 or Triton X-100 (final concentration of 0.01-0.1%) to prevent precipitation.

  • Add the (Asp)2-Rhodamine 110 working solution to each well to initiate the reaction.

  • Include appropriate controls, such as a negative control (lysis buffer without cell lysate) and a positive control (lysate from cells known to be undergoing apoptosis).

• Measurement:

  • Incubate the plate at 37°C, protected from light, for 30-60 minutes.

  • Measure the fluorescence intensity using a fluorescence plate reader with excitation at ~498 nm and emission at ~521 nm.

Visualizations

Signaling Pathway: Caspase-3 Activation in Apoptosis

Caption: Intrinsic pathway of apoptosis leading to Caspase-3 activation.

Experimental Workflow: Caspase Activity Assay

Caption: Workflow for a typical caspase activity assay.

Troubleshooting Logic: Precipitation Issues

Caption: Decision tree for troubleshooting precipitation issues.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Minimizing Photobleaching of Rhodamine 110

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to help researchers, scientists, and drug development professionals minimize photobleaching of Rhodamine 110 during fluorescence microscopy experiments.

Frequently Asked Questions (FAQs)

Q1: What is photobleaching and why is it a problem for Rhodamine 110?

A1: Photobleaching is the irreversible photochemical destruction of a fluorophore, such as Rhodamine 110, upon exposure to excitation light.[1] This process leads to a loss of fluorescence, resulting in a diminished signal-to-noise ratio and potentially inaccurate quantitative data. For sensitive applications, significant photobleaching can render the fluorescent signal undetectable.

Q2: What are the primary causes of Rhodamine 110 photobleaching?

A2: The primary cause of photobleaching is the interaction of the excited-state fluorophore with molecular oxygen, leading to the formation of reactive oxygen species (ROS). These highly reactive molecules can then chemically modify and destroy the Rhodamine 110 molecule, rendering it non-fluorescent. The rate of photobleaching is directly influenced by the intensity and duration of the excitation light.

Q3: How can I tell if my signal loss is due to photobleaching or a biological event?

A3: To differentiate between photobleaching and a genuine biological change, you can perform a control experiment. Image a fixed, stained sample under the same continuous illumination conditions used for your experiment. If the fluorescence intensity decreases over time in this static sample, the signal loss is attributable to photobleaching.

Q4: Are there more photostable alternatives to Rhodamine 110?

A4: Yes, several other green fluorescent dyes offer higher photostability than Rhodamine 110. For demanding applications requiring prolonged imaging, consider alternatives like Alexa Fluor 488 or other modern synthetic fluorophores known for their enhanced photostability. However, Rhodamine 110 remains a valuable probe due to its high quantum yield and brightness.

Q5: Can I completely eliminate photobleaching?

A5: While completely eliminating photobleaching is not possible, it can be significantly minimized to a level that does not interfere with most imaging experiments. By optimizing imaging parameters and using appropriate reagents, you can extend the fluorescent signal lifetime considerably.

Troubleshooting Guide: Fading Rhodamine 110 Signal

This guide addresses the common issue of rapid signal loss during Rhodamine 110 imaging.

Symptom	Possible Cause(s)	Recommended Solution(s)
Rapid and uniform signal decay across the entire illuminated area.	1. Excitation light is too intense. 2. Exposure time is too long.	1. Reduce the laser power or lamp intensity to the lowest level that provides an adequate signal-to-noise ratio. 2. Decrease the camera exposure time. For live-cell imaging, use intermittent imaging rather than continuous exposure.
Signal fades quickly only in the specific region being repeatedly imaged.	Photobleaching is localized to the area of focused illumination.	1. Minimize the time spent focusing on a single area. 2. Use a lower magnification objective to locate the region of interest before switching to a higher magnification for image acquisition. 3. Acquire a Z-stack to distribute the photon dose over a larger volume.
Sample appears bright initially but fades before a high-quality image can be captured.	1. Inefficient light path in the microscope. 2. Suboptimal filter set. 3. Absence of an antifade reagent.	1. Ensure the microscope's optical components are clean and aligned for optimal light transmission. 2. Use a high-quality filter set specifically designed for Rhodamine 110 (Excitation ~498 nm, Emission ~520 nm). 3. Mount the specimen in a commercial or homemade antifade mounting medium.
Signal is weak from the start and photobleaches quickly.	1. Low labeling efficiency. 2. Suboptimal mounting medium pH.	1. Optimize your staining protocol to ensure efficient labeling of the target structure. 2. Ensure the pH of your mounting medium is within the optimal range for Rhodamine 110 fluorescence (typically around pH 7-8).

Quantitative Data Summary

The following tables summarize key quantitative data related to Rhodamine 110 and factors influencing its photostability.

Table 1: Photophysical Properties of Rhodamine 110

Property	Value	Reference
Excitation Maximum	~498 nm	[2]
Emission Maximum	~520 nm	[2]
Molar Extinction Coefficient (ε)	~80,000 cm⁻¹M⁻¹
Fluorescence Quantum Yield (Φ)	~0.9
Fluorescence Lifetime (τ)	~4.1 ns

Table 2: Comparison of Common Antifade Reagents

Antifade Reagent	Active Ingredient(s)	Key Features	Considerations
ProLong™ Gold/Diamond	Proprietary	High photobleaching protection, hard-setting, low background.	Commercial product, may require curing time.
Vectashield®	Proprietary	Widely used, available with or without DAPI.	Can cause initial quenching of some fluorophores.
n-Propyl Gallate (NPG)	n-Propyl gallate	Effective antioxidant, can be prepared in the lab.	Can be difficult to dissolve.
p-Phenylenediamine (PPD)	p-Phenylenediamine	Very effective antifade agent.	Can be toxic and may cause background fluorescence.
DABCO	1,4-Diazabicyclo[2.2.2]octane	Less toxic alternative to PPD.	Generally less effective than PPD.

Experimental Protocols

Protocol 1: General Staining of Fixed Cells with a Rhodamine 110 Conjugate

Materials:

• Cells grown on coverslips

• Phosphate-buffered saline (PBS), pH 7.4

• Fixative solution (e.g., 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking buffer (e.g., 1% BSA in PBS)

• Rhodamine 110 conjugated antibody or probe

• Antifade mounting medium

• Microscope slides

Procedure:

• Cell Fixation:

  • Wash cells twice with PBS.

  • Fix cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

  • Wash cells three times with PBS for 5 minutes each.

• Permeabilization (for intracellular targets):

  • Incubate cells with permeabilization buffer for 10 minutes at room temperature.

  • Wash cells three times with PBS for 5 minutes each.

• Blocking:

  • Incubate cells with blocking buffer for 30-60 minutes at room temperature to reduce non-specific binding.

• Staining:

  • Dilute the Rhodamine 110 conjugate in blocking buffer to the recommended concentration.

  • Incubate the cells with the diluted conjugate for 1-2 hours at room temperature or overnight at 4°C, protected from light.

  • Wash cells three times with PBS for 5 minutes each, protected from light.

• Mounting:

  • Carefully remove the coverslip from the washing buffer and wick away excess liquid.

  • Place a small drop of antifade mounting medium onto a clean microscope slide.

  • Invert the coverslip onto the drop of mounting medium, avoiding air bubbles.

  • Seal the edges of the coverslip with nail polish or a commercial sealant.

  • Allow the mounting medium to cure according to the manufacturer's instructions (if applicable) before imaging. Store slides at 4°C in the dark.

Protocol 2: Preparing a Homemade Antifade Mounting Medium (PPD-Glycerol)

Materials:

• p-Phenylenediamine (PPD)

• Phosphate-buffered saline (PBS), pH 7.4

• Glycerol (B35011)

• pH meter

Procedure:

• Prepare a 10x stock solution of PBS.

• Prepare a working solution of 1x PBS and adjust the pH to ~8.0.

• Dissolve PPD in the pH-adjusted PBS to a final concentration of 0.1%. Caution: PPD is toxic and should be handled with appropriate personal protective equipment in a fume hood.

• Add glycerol to the PPD/PBS solution to a final concentration of 90% (v/v).

• Mix thoroughly until the glycerol is completely dissolved.

• Aliquot into small, light-protected tubes and store at -20°C. Thaw and use as needed. Discard if the solution turns brown, as this indicates oxidation and loss of antifade properties.

Visualizations

Caption: Mechanism of Rhodamine 110 photobleaching.

Caption: Experimental workflow for fluorescence microscopy.

References

• 1. MightyMount™ Antifade Fluorescence Mounting Medium with Propidium Iodide (hardset) | Hello Bio [hellobio.com]
• 2. Everlasting rhodamine dyes and true deciding factors in their STED microscopy performance - Photochemical & Photobiological Sciences (RSC Publishing) [pubs.rsc.org]

how to correct for autofluorescence in (Asp)2-Rhodamine 110 experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address challenges arising from autofluorescence in (Asp)2-Rhodamine 110 experiments.

Frequently Asked Questions (FAQs)

Q1: What is autofluorescence and what causes it in biological samples?

Autofluorescence is the natural fluorescence emitted by biological materials upon light excitation, which is not attributable to any specific fluorescent label.[1][2] This intrinsic signal can be a significant source of background noise in fluorescence-based assays.[3]

Common sources of autofluorescence include:

• Endogenous Molecules: These are naturally present in cells and tissues.

  • Metabolic Coenzymes: NADH and flavins (FAD) are major contributors, especially in metabolically active cells, typically absorbing light in the UV-to-blue range and emitting in the blue-to-green spectrum.[1]

  • Structural Proteins: Collagen and elastin, key components of the extracellular matrix, are highly autofluorescent.[1][2]

  • Lipofuscin: These granules of oxidized proteins and lipids accumulate in aging cells and fluoresce brightly across a broad range of wavelengths.[1][4]

  • Other Molecules: Aromatic amino acids (like tryptophan), porphyrins, and heme groups in red blood cells also contribute to the autofluorescence signal.[1][2]

• Exogenous Sources: These are introduced during sample preparation and handling.

  • Cell Culture Media: Common components like phenol (B47542) red (a pH indicator) and fetal bovine serum (FBS) can significantly increase background fluorescence.[5]

  • Fixatives: Aldehyde fixatives such as formalin and glutaraldehyde (B144438) can react with cellular components to create fluorescent products.[1][6]

Q2: Why is autofluorescence a problem for (Asp)2-Rhodamine 110 assays?

(Asp)2-Rhodamine 110 is a substrate that, upon enzymatic cleavage, releases the fluorophore Rhodamine 110, which has an emission maximum in the green part of the spectrum.[7] Autofluorescence is problematic because many endogenous fluorophores, such as NADH and flavins, also emit light in this same green region.[1] This spectral overlap can mask the specific signal from the Rhodamine 110 probe, leading to:

• Reduced Signal-to-Noise Ratio: The high background from autofluorescence can make it difficult to distinguish the true signal from the noise.[8][9]

• Decreased Assay Sensitivity: Weak signals from low enzymatic activity may be completely obscured by the autofluorescence.[9]

• Inaccurate Quantification: If not properly corrected, the autofluorescence signal is included in the measurement, leading to an overestimation of the specific signal.

Q3: What are the typical excitation and emission wavelengths for (Asp)2-Rhodamine 110?

The fluorescent signal in these assays comes from the cleaved product, Rhodamine 110 (R110). Its spectral properties are key to designing the experiment.

• Maximum Excitation: ~497-500 nm[10][11][12]

• Maximum Emission: ~520-522 nm[10][11][12]

This places it squarely in the range of standard green channel filter sets (e.g., FITC or Alexa Fluor 488).[11][12]

Troubleshooting and Correction Guides

Problem: My negative control (no probe) wells show high and variable fluorescence.

This is a classic sign of significant autofluorescence. The first step is to identify the source and apply a correction method.

Solution 1: Blank Subtraction (Control Wells)

This is the most direct method for correcting background fluorescence in plate reader-based assays. It involves measuring the fluorescence from control samples that have not been treated with the (Asp)2-Rhodamine 110 substrate and subtracting this value from your experimental samples.

• Prepare Parallel Samples: For each experimental condition (e.g., cells + inhibitor + probe), prepare an identical parallel "blank" or "control" well (cells + inhibitor, no probe).

• Incubate: Treat all wells according to your standard assay protocol.

• Measure Fluorescence: Using a fluorescence plate reader, measure the signal in all wells using the optimal excitation and emission wavelengths for Rhodamine 110 (e.g., Ex: 498 nm, Em: 520 nm).

• Calculate Average Blank: Determine the average fluorescence intensity of your blank/control wells.

• Correct the Signal: Subtract the average blank fluorescence from the fluorescence reading of each corresponding experimental well.

  Corrected Signal = (Signal from Experimental Well) - (Average Signal from Blank Wells)

Solution 2: Spectral Unmixing

For imaging-based experiments (microscopy, flow cytometry), simple subtraction is often insufficient. Spectral unmixing is a powerful computational technique that separates the R110 signal from the autofluorescence signal based on their unique emission spectra.[8][13]

• Prepare Autofluorescence Control: Prepare a sample of your cells or tissue under the exact same experimental conditions (fixation, media, etc.) but without the (Asp)2-Rhodamine 110 probe.

• Acquire Autofluorescence Spectrum: Using a spectral microscope or cytometer, excite the sample and record its full emission spectrum. This is your "autofluorescence reference spectrum".[14]

• Prepare Probe Control: Prepare a sample containing a known concentration of cleaved Rhodamine 110 (or a positive control sample with very high signal) to acquire its emission profile under the same instrument settings. This is your "probe reference spectrum".

• Image Experimental Sample: Acquire a full spectral image (a "lambda stack") of your fully treated experimental sample.

• Apply Unmixing Algorithm: Use the instrument's software to unmix the experimental image. The software uses the reference spectra to mathematically calculate the contribution of the R110 probe and the autofluorescence at each pixel, effectively separating them into different channels.[14][15]

Solution 3: Chemical Quenching

In some cases, particularly with fixed tissue sections containing high levels of lipofuscin, autofluorescence can be reduced by chemical quenching agents.[16]

• Sudan Black B: This is a traditional method that acts as a dark mask to diminish lipofuscin autofluorescence.[4][16] However, it can sometimes introduce its own background signal in red channels.[4]

• Commercial Reagents (e.g., TrueBlack®, TrueVIEW™): Several commercial kits are available that are designed to quench autofluorescence from specific sources like lipofuscin or collagen with less off-target background than Sudan Black B.[4][16][17]

Note: Quenching is typically performed after immunolabeling but before imaging. Always test the quencher on a control sample first, as it can sometimes reduce the specific signal as well.[18]

Solution 4: Experimental Optimization to Minimize Autofluorescence

The best strategy is often to prevent or minimize autofluorescence from the start.

• Use Phenol Red-Free Media: If possible for your cells, switch to a culture medium that does not contain phenol red, a known source of background fluorescence.[5]

• Optimize Fixation: Aldehyde-induced autofluorescence can be minimized by using the lowest required concentration of fixative and fixing for the shortest possible time.[6]

• Perfuse Tissues: For tissue samples, perfusing the animal with a buffer solution (e.g., PBS) before fixation can remove red blood cells, a major source of heme-related autofluorescence.[6]

• Select Appropriate Fluorophores: When possible, choosing probes that emit in the far-red or near-infrared regions of the spectrum can help avoid the common blue-green autofluorescence.[1][3]

Data & Methodologies

Quantitative Data Summary

Table 1: Spectral Properties of Rhodamine 110 and Common Autofluorescent Molecules

Molecule	Typical Excitation Max (nm)	Typical Emission Max (nm)	Notes
Rhodamine 110	~498	~520 [12]	Specific signal of interest. Strong green fluorescence.
NADH	~340-360	~440-470	Broad emission tail can extend into the green channel.[1]
Flavins (FAD)	~450	~520-540	Directly overlaps with Rhodamine 110 emission.[9]
Collagen / Elastin	~360-400	~440-550	Broad emission that contributes to green background.[1]
Lipofuscin	Broad (UV-Green)	Broad (Green-Red)	Very broad emission spectrum, a major problem in aging tissues.[1][4]

Table 2: Comparison of Autofluorescence Correction Methods

Method	Principle	Primary Application	Advantages	Limitations
Blank Subtraction	Mathematical removal of average background signal from control wells.	Plate reader assays, quantitative analysis.	Simple, direct, and easy to implement.	Assumes uniform autofluorescence across all samples; less effective for imaging.[19]
Spectral Unmixing	Computational separation of overlapping emission spectra using reference signals.	Confocal microscopy, spectral flow cytometry.	Highly accurate for non-uniform background; distinguishes multiple signals.[8]	Requires specialized equipment and software; reference spectra must be accurate.[13][14]
Chemical Quenching	Chemical treatment to reduce the fluorescence intensity of endogenous fluorophores.	Fixed tissue sections (IHC/IF), especially with high lipofuscin.	Can significantly reduce strong, localized autofluorescence.	Can sometimes reduce specific signal; may not work for all sources of autofluorescence.[18]

Visualized Workflows and Concepts

References

• 1. southernbiotech.com [southernbiotech.com]
• 2. bitesizebio.com [bitesizebio.com]
• 3. microscopyfocus.com [microscopyfocus.com]
• 4. biotium.com [biotium.com]
• 5. bmglabtech.com [bmglabtech.com]
• 6. Causes of Autofluorescence [visikol.com]
• 7. media.iris-biotech.de [media.iris-biotech.de]
• 8. resources.revvity.com [resources.revvity.com]
• 9. benchchem.com [benchchem.com]
• 10. Spectrum [Rhodamine 110] | AAT Bioquest [aatbio.com]
• 11. Rho 110/Rhodamine 110 FluoroFinder [app.fluorofinder.com]
• 12. FluoroFinder [app.fluorofinder.com]
• 13. Semi-blind sparse affine spectral unmixing of autofluorescence-contaminated micrographs - PMC [pmc.ncbi.nlm.nih.gov]
• 14. The 5 Essentials To Successful Spectral Unmixing - ExpertCytometry [expertcytometry.com]
• 15. beckman.com [beckman.com]
• 16. Autofluorescence Quenching | Visikol [visikol.com]
• 17. vectorlabs.com [vectorlabs.com]
• 18. researchgate.net [researchgate.net]
• 19. OPG [opg.optica.org]

Technical Support Center: (Asp)2-Rhodamine 110 Caspase-3/7 Assay

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the impact of cell confluence on the (Asp)2-Rhodamine 110 assay for measuring caspase-3 and -7 activity.

I. Troubleshooting Guide

This guide addresses common issues encountered during the (Asp)2-Rhodamine 110 assay that may be related to cell confluence.

Problem	Possible Cause	Recommended Solution
High background fluorescence in untreated, highly confluent wells.	Spontaneous Apoptosis: Overly confluent cells can experience nutrient depletion, waste accumulation, and cell-to-cell stress, leading to spontaneous apoptosis and baseline caspase activation.[1]	- Optimize Seeding Density: Perform a cell seeding density optimization experiment to determine the ideal confluence (typically 70-80%) that maintains cell health for the duration of your experiment. - Reduce Incubation Time: If long incubation times are necessary, consider re-evaluating the seeding density to prevent overgrowth.
Low or no signal in treated, low-confluence wells.	Insufficient Cell Number: A low number of cells will result in a weak overall fluorescent signal, even with significant apoptosis induction. Altered Cell Sensitivity: Sparsely plated cells may exhibit different sensitivities to apoptotic stimuli compared to cells at higher densities.	- Increase Seeding Density: Ensure a sufficient number of cells are plated to generate a detectable signal. Refer to the cell seeding optimization protocol below. - Confirm Apoptosis Induction: Use a positive control (e.g., staurosporine) to verify that the apoptosis induction is effective at the tested cell density.
High variability between replicate wells.	Inconsistent Seeding Density: Uneven cell distribution across the plate will lead to variability in cell number and confluence per well, affecting the results. Edge Effects: Wells on the perimeter of the plate are more prone to evaporation and temperature fluctuations, which can impact cell growth and viability.	- Proper Cell Seeding Technique: Ensure a homogeneous cell suspension and use a consistent pipetting technique to seed the cells evenly. - Avoid Edge Wells: Whenever possible, avoid using the outer wells of the microplate for experimental samples. Fill them with sterile media or PBS to minimize edge effects.
Unexpectedly high signal in untreated, sub-confluent wells.	Anoikis: For adherent cell lines, some cells may not have attached properly or may have detached during media changes, leading to anoikis (detachment-induced apoptosis) and caspase activation.[2][3]	- Gentle Handling: Handle cell culture plates gently during media changes and reagent additions to minimize cell detachment. - Allow Sufficient Attachment Time: Ensure cells have adequate time to adhere firmly after seeding before starting the experiment.

II. Frequently Asked Questions (FAQs)

Q1: What is the optimal cell confluence for an (Asp)2-Rhodamine 110 assay?

A1: The optimal cell confluence is cell-line dependent but is typically in the range of 70-80%. At this density, cells are actively proliferating and are generally more responsive to experimental treatments without the confounding effects of overgrowth-induced stress and apoptosis. It is crucial to perform a cell seeding density optimization experiment for your specific cell line and experimental conditions.

Q2: How does high cell confluence lead to increased background caspase activity?

A2: High cell confluence can trigger apoptosis through several mechanisms:

• Contact Inhibition: While primarily associated with cell cycle arrest, prolonged and intense cell-to-cell contact can induce stress signals that lead to apoptosis.[4][5][6][7][8]

• Nutrient Depletion and Waste Accumulation: Overly dense cultures deplete nutrients from the media more rapidly and accumulate toxic metabolic byproducts, both of which can induce cellular stress and apoptosis.

• Anoikis: In very dense cultures, some cells may be pushed off the growth surface and undergo anoikis, a form of programmed cell death initiated by the loss of cell-matrix interactions.[2][3][9][10][11] This involves the activation of initiator caspases like caspase-8.[1]

Q3: Can low cell confluence affect my results?

A3: Yes, low cell confluence can lead to a low signal-to-noise ratio, making it difficult to detect a significant increase in fluorescence upon apoptosis induction. Additionally, cells at very low densities may behave differently and show altered sensitivity to your treatment due to the lack of cell-to-cell communication and autocrine/paracrine signaling.

Q4: Should I normalize the fluorescence reading to the cell number?

A4: Yes, it is highly recommended to normalize the fluorescence signal to the cell number to account for variations in cell seeding and proliferation. This can be achieved by performing a parallel cell viability assay (e.g., using Calcein-AM for live cells or a DNA-binding dye like Hoechst 33342 for total cell number) on the same or replicate wells.

III. Quantitative Data

The following table provides representative data illustrating the effect of cell confluence on (Asp)2-Rhodamine 110 assay results in a hypothetical experiment using a cancer cell line treated with an apoptosis-inducing agent.

Cell Confluence (%)	Seeding Density (cells/well in 96-well plate)	Untreated (Relative Fluorescence Units - RFU)	Treated (Relative Fluorescence Units - RFU)	Fold Induction (Treated/Untreated)
30%	5,000	150	750	5.0
50%	10,000	250	2000	8.0
80% (Optimal)	20,000	400	4800	12.0
95% (High)	40,000	800	6400	8.0
>100% (Overconfluent)	60,000	1500	7500	5.0

Note: These are example data and the actual values will vary depending on the cell line, apoptosis inducer, incubation time, and instrument settings.

IV. Experimental Protocols

A. Protocol for Optimizing Cell Seeding Density

• Cell Seeding: In a 96-well, black, clear-bottom plate, seed your cells in triplicate at a range of densities (e.g., from 2,500 to 80,000 cells per well).

• Incubation: Incubate the plate for the desired duration of your experiment (e.g., 24, 48, or 72 hours).

• Treatment: At the end of the incubation period, treat one set of triplicates for each density with your apoptosis-inducing agent (positive control, e.g., staurosporine) and another set with vehicle control (negative control).

• (Asp)2-Rhodamine 110 Assay: Perform the caspase-3/7 assay according to the manufacturer's protocol.

• Data Analysis: For each density, calculate the fold induction of the fluorescent signal (Treated RFU / Untreated RFU).

• Optimal Density Selection: Choose the cell density that provides the highest fold induction with a low background signal in the untreated wells.

B. General Protocol for (Asp)2-Rhodamine 110 Assay

• Cell Plating: Seed cells in a 96-well, black, clear-bottom plate at the predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Treat cells with your test compounds and appropriate controls (vehicle and a positive control for apoptosis induction).

• Incubation: Incubate for the desired treatment period.

• Reagent Preparation: Prepare the (Asp)2-Rhodamine 110 assay solution according to the manufacturer's instructions.

• Reagent Addition: Add the assay solution to each well.

• Incubation: Incubate the plate at 37°C for the recommended time (typically 30-60 minutes), protected from light.

• Fluorescence Measurement: Read the fluorescence intensity using a microplate reader with the appropriate excitation and emission wavelengths (e.g., Ex/Em = 499/521 nm).

V. Signaling Pathways and Logical Diagrams

The following diagrams illustrate key signaling pathways and logical relationships relevant to the impact of cell confluence on apoptosis assays.

Experimental workflow for the (Asp)2-Rhodamine 110 assay.

Logical relationships of cell confluence and assay outcomes.

References

• 1. Activation of caspase-8 and Erk-1/2 in domes regulates cell death induced by confluence in MDCK cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Regulation of anoikis by extrinsic death receptor pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Contact inhibition controls cell survival and proliferation via YAP/TAZ-autophagy axis. [repository.cam.ac.uk]
• 5. [PDF] Contact inhibition controls cell survival and proliferation via YAP/TAZ-autophagy axis | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. Contact inhibition controls cell survival and proliferation via YAP/TAZ-autophagy axis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Contact inhibition controls cell survival and proliferation via YAP/TAZ-autophagy axis [ouci.dntb.gov.ua]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

dealing with non-specific cleavage of (Z-DEVD)2-R110

Welcome to the technical support center for troubleshooting assays utilizing the fluorogenic caspase-3/7 substrate, (Z-DEVD)₂-R110. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help researchers, scientists, and drug development professionals overcome common challenges, particularly non-specific cleavage, and ensure the acquisition of accurate and reproducible data.

Troubleshooting Guide: Non-Specific Cleavage and High Background

Non-specific cleavage of (Z-DEVD)₂-R110 is a primary contributor to high background fluorescence, which can obscure the true caspase-3/7 signal and lead to inaccurate results. This guide addresses the common causes and provides targeted solutions.

Q1: My negative control wells (no cells or untreated cells) show high fluorescence. What is the likely cause?

High fluorescence in negative controls indicates that the signal is not being generated by target-specific caspase activity. The primary culprits are typically related to the substrate itself or other components in your assay.

Possible Cause	Recommended Solution
Substrate Degradation	(Z-DEVD)₂-R110 is sensitive to light and multiple freeze-thaw cycles. Improper storage can lead to spontaneous hydrolysis and the release of fluorescent Rhodamine 110 (R110).[1] Aliquot the substrate upon reconstitution and store it protected from light at -20°C for short-term or -80°C for long-term use.[1] Always prepare fresh working solutions for each experiment.
Substrate Impurity	The substrate may contain trace amounts of free R110 from manufacturing or degradation during shipping.[2] If you suspect this, consider purchasing a new, high-purity lot of the substrate.
Contaminating Protease Activity	Reagents, buffers, or even the serum in your cell culture media can be contaminated with proteases that may cleave the DEVD sequence.[3] Prepare all buffers with high-purity, protease-free water and reagents. Consider heat-inactivating serum if it is a suspected source of non-specific activity.
Autofluorescence of Assay Components	Some buffers or solvents (like DMSO) can exhibit intrinsic fluorescence at the excitation and emission wavelengths used for R110.[1] It is important to run a "buffer-only" control to determine the background fluorescence of your assay components.

Q2: I observe a high background signal in my experimental samples, but my negative controls are acceptable. How can I differentiate between specific and non-specific cleavage?

This scenario suggests that a component within your cell lysate or experimental conditions is causing non-specific substrate cleavage.

Possible Cause	Recommended Solution
Activity of Other Proteases	The DEVD sequence is the preferred recognition site for caspase-3 and -7, but other proteases, such as caspase-6, -8, and -10, can also cleave this sequence, albeit with lower efficiency.[4][5] Additionally, other non-caspase proteases present in the cell lysate could contribute to substrate cleavage.
Excessive Substrate Concentration	Using a substrate concentration that is too high can lead to increased background signal due to non-specific interactions or cleavage by low-affinity proteases.

To address these issues, it is crucial to run an inhibitor control experiment.

Experimental Protocols

Protocol 1: Caspase-3/7 Activity Assay with Inhibitor Control

This protocol provides a method to differentiate between specific caspase-3/7 activity and non-specific protease activity.

Materials:

• Black, clear-bottom 96-well microplate

• Cell lysate from untreated and treated cells

• (Z-DEVD)₂-R110 substrate

• Caspase-3/7 inhibitor (e.g., Ac-DEVD-CHO)[6]

• Assay Buffer (e.g., 20 mM HEPES, pH 7.4, with 10% glycerol, and 2 mM DTT)

• Fluorescence microplate reader with excitation at ~499 nm and emission at ~521 nm[1]

Procedure:

• Prepare Cell Lysates: Prepare cytosolic extracts from your control and experimental cell populations. Determine the protein concentration of each lysate.

• Plate Setup:

  • Sample Wells: 50 µL of cell lysate.

  • Inhibitor Control Wells: 50 µL of cell lysate pre-incubated with the caspase-3/7 inhibitor (e.g., Ac-DEVD-CHO at a final concentration of 10 µM) for 15-30 minutes at 37°C.[7][8]

  • Negative Control (Buffer Blank): 50 µL of lysis buffer.

  • Positive Control (Optional): Lysate from cells treated with a known apoptosis inducer (e.g., staurosporine).[8]

• Substrate Preparation: Prepare a 2X working solution of (Z-DEVD)₂-R110 in the assay buffer. The optimal final concentration should be determined experimentally but is often in the range of 10-50 µM.

• Reaction Initiation: Add 50 µL of the 2X substrate solution to all wells.

• Incubation: Incubate the plate at 37°C for 30-60 minutes, protected from light.

• Measurement: Read the fluorescence intensity using a microplate reader.

Data Analysis:

• Subtract the fluorescence of the buffer blank from all readings.

• Compare the fluorescence of the inhibitor-treated samples to the untreated samples. A significant reduction in fluorescence in the presence of the inhibitor confirms that the signal is due to specific caspase-3/7 activity.

Protocol 2: Determining the Optimal (Z-DEVD)₂-R110 Concentration

Using the optimal substrate concentration is key to maximizing the signal-to-noise ratio and minimizing non-specific cleavage.

Materials:

• Same as Protocol 1, with the addition of a range of (Z-DEVD)₂-R110 concentrations.

Procedure:

• Prepare Cell Lysate: Use a lysate with known caspase-3/7 activity (e.g., from cells treated with an apoptosis inducer).

• Substrate Dilution Series: Prepare a series of (Z-DEVD)₂-R110 concentrations in the assay buffer. A typical range to test would be from 1 µM to 100 µM.

• Assay:

  • To a 96-well plate, add a fixed amount of your activated cell lysate to each well.

  • Add the different concentrations of the substrate to initiate the reaction.

  • Include a "no enzyme" control for each substrate concentration to measure substrate autohydrolysis.

• Measurement: Measure the fluorescence kinetically over 30-60 minutes or as an endpoint reading.

• Data Analysis:

  • Subtract the "no enzyme" background for each substrate concentration.

  • Plot the initial reaction velocity (rate of fluorescence increase) against the substrate concentration.

  • The optimal substrate concentration is typically at or slightly above the concentration where the reaction rate begins to plateau (saturating conditions), which often corresponds to the Km value.[9][10] For routine assays, using a substrate concentration around the Km is a good balance for sensitivity and cost-effectiveness.[9]

Frequently Asked Questions (FAQs)

Q3: What is the mechanism of (Z-DEVD)₂-R110 cleavage?

(Z-DEVD)₂-R110 is a non-fluorescent bisamide derivative of rhodamine 110.[1] Active caspase-3 or -7 cleaves the substrate in a two-step process. The first cleavage yields a monoamide intermediate which is fluorescent. The second cleavage releases the highly fluorescent rhodamine 110 (R110).[1][5][6]

Q4: Can other caspases cleave (Z-DEVD)₂-R110?

Yes. While DEVD is the preferred recognition sequence for caspase-3 and -7, other caspases, including caspase-6, -8, and -10, can also cleave this substrate, although generally with lower efficiency.[4][5] This is why using specific inhibitors is crucial for confirming the activity of caspase-3/7.

Q5: My signal is very low, even in my positive control. What could be the problem?

Possible Cause	Recommended Solution
Inactive Caspases	Ensure your apoptosis induction protocol is effective. Cell lysis conditions can also affect enzyme activity; avoid harsh detergents or conditions that could denature the caspases.
Suboptimal Assay Conditions	Check the pH and composition of your assay buffer. Caspase activity is optimal at a neutral pH (around 7.2-7.4).[5] Ensure the correct incubation temperature is used (typically 37°C).
Incorrect Instrument Settings	Verify the excitation and emission wavelengths on your fluorescence reader are set correctly for Rhodamine 110 (Ex ~499 nm, Em ~521 nm).[1]

Visualizations

Caption: Apoptotic pathway leading to specific and non-specific substrate cleavage.

References

• 1. benchchem.com [benchchem.com]
• 2. (Z-DEVD)2-R110 | AAT Bioquest [aatbio.com]
• 3. promega.com [promega.com]
• 4. Caspase Substrates and Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. abpbio.com [abpbio.com]
• 6. biotium.com [biotium.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. benchchem.com [benchchem.com]
• 10. Untitled Document [ucl.ac.uk]

Technical Support Center: Optimizing Rhodamine 110-Based Assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the signal-to-noise ratio in Rhodamine 110-based assays.

Frequently Asked Questions (FAQs)

Q1: What are the optimal excitation and emission wavelengths for Rhodamine 110?

A1: The fluorescent product, Rhodamine 110, has an excitation maximum of approximately 496-500 nm and an emission maximum of around 520-522 nm.[1][2][3][4] It is spectrally similar to other common green fluorophores like FITC and can be effectively excited by a 488 nm laser line.

Q2: What are the main advantages of using Rhodamine 110-based substrates?

A2: Rhodamine 110-based assays offer several advantages, including:

• Higher Sensitivity: These assays can be 50 to 300 times more sensitive than assays using coumarin-based substrates like AMC (7-Amido-4-methylcoumarin).[2][5]

• Longer Wavelengths: The excitation and emission spectra of Rhodamine 110 are at longer wavelengths compared to AMC. This minimizes interference from the autofluorescence of biological samples, which is typically stronger in the UV and blue regions of the spectrum, resulting in a better signal-to-noise ratio.[5]

• pH Insensitivity: The fluorescence of Rhodamine 110 is stable over a wide pH range, typically from 3 to 9.[2]

Q3: What is the mechanism of fluorescence generation in Rhodamine 110-based assays?

A3: Rhodamine 110-based substrates are typically non-fluorescent bisamide derivatives. In the presence of a specific enzyme, the substrate is cleaved in a two-step process. First, one peptide bond is cleaved, resulting in a fluorescent monoamide intermediate. A second cleavage event releases the free Rhodamine 110, which is even more fluorescent.[1][2][6] This sequential cleavage leads to a significant amplification of the fluorescent signal.

Troubleshooting Guides

High Background Fluorescence

High background fluorescence can significantly reduce the signal-to-noise ratio of your assay. Below are common causes and solutions.

Problem: High fluorescence in negative control wells (substrate only).

Potential Cause	Troubleshooting Steps
Substrate Degradation	Prepare fresh substrate stock solutions and protect them from light. Store stock solutions at -20°C or lower in single-use aliquots.[7] Perform a substrate-only control to check for auto-hydrolysis.
Contaminated Reagents	Use fresh, high-purity reagents and sterile, nuclease-free water. Ensure that buffers and other assay components are not contaminated with fluorescent substances.[1]
Autofluorescence from Microplate	Use black, opaque-walled microplates with clear bottoms for fluorescence assays to minimize well-to-well crosstalk and background from the plate itself.

Problem: High fluorescence in sample wells without the enzyme or with an inhibitor.

Potential Cause	Troubleshooting Steps
Sample Autofluorescence	Run a sample-only control (without the Rhodamine 110 substrate) to measure the intrinsic fluorescence of your sample. Subtract this background from your experimental readings.[8][9] If autofluorescence is high, consider using a red-shifted fluorescent probe.
Non-specific Substrate Cleavage	Ensure the purity of your enzyme preparation. Other proteases in the sample may be cleaving the substrate. Include a specific inhibitor for your enzyme of interest to confirm that the signal is from the target enzyme.
Inner Filter Effect	At high substrate or product concentrations, the excitation or emission light can be absorbed by the sample itself, leading to a non-linear and artificially low signal. Dilute the sample or use a shorter pathlength cuvette. A good rule of thumb is to keep the absorbance of the sample below 0.1 at the excitation wavelength.[8]

Low or No Signal

A weak or absent fluorescent signal can be due to a variety of factors, from reagent issues to incorrect instrument settings.

Problem: The fluorescence signal is weak or indistinguishable from the background.

Potential Cause	Troubleshooting Steps
Inactive Enzyme	Ensure the enzyme has been stored correctly and has not undergone multiple freeze-thaw cycles. Prepare fresh enzyme dilutions for each experiment and avoid vortexing, which can cause denaturation. Include a positive control with a known active enzyme.
Suboptimal Reagent Concentrations	Titrate both the enzyme and substrate concentrations to find the optimal range for a linear reaction rate. The substrate concentration should ideally be at or above its Michaelis constant (Km) for the enzyme.[7]
Inappropriate Assay Conditions	Optimize the pH and temperature of the assay buffer for your specific enzyme. Most NADPH-dependent enzymatic reactions have an optimal pH around 7.5.[7] Ensure the incubation time is sufficient for signal generation.
Incorrect Instrument Settings	Verify that the fluorometer is set to the correct excitation and emission wavelengths for Rhodamine 110 (Ex/Em ≈ 496/520 nm).[3][5] Check the gain setting on the instrument; a low gain can lead to a weak signal.[10]
Presence of Inhibitors	If your sample contains potential inhibitors of the enzyme, the signal will be reduced. Include a control with a known amount of active enzyme spiked into your sample to test for inhibition.[5]

Signal Instability and Photobleaching

A decreasing fluorescence signal over time can be a significant issue, especially in kinetic assays.

Problem: The fluorescent signal fades quickly during measurement.

Potential Cause	Troubleshooting Steps
Photobleaching	Photobleaching is the irreversible light-induced destruction of the fluorophore. To minimize this: - Reduce Excitation Power: Use the lowest possible laser power or illumination intensity that still provides an adequate signal-to-noise ratio.[11] - Minimize Exposure Time: Use the shortest possible exposure time for image acquisition.[11] - Use Antifade Reagents: For microscopy, use a mounting medium containing antifade reagents like VECTASHIELD or ProLong Gold. - Choose Photostable Dyes: If photobleaching is a persistent issue, consider alternative, more photostable fluorescent dyes.[7]
Temperature Effects	Ensure a stable temperature throughout the experiment, as fluorescence intensity can be temperature-dependent. For Rhodamine 110, the fluorescence is relatively stable with temperature changes compared to other rhodamine derivatives.[12]
Enzyme Instability	If the enzyme is not stable under the assay conditions, its activity will decrease over time, leading to a plateauing or decreasing signal. Ensure the assay buffer and temperature are optimal for enzyme stability.

Quantitative Data Summary

The following tables provide key quantitative parameters for optimizing Rhodamine 110-based assays.

Table 1: Spectroscopic Properties of Rhodamine 110

Parameter	Value
Excitation Maximum (λex)	496 - 500 nm
Emission Maximum (λem)	520 - 522 nm
Molar Extinction Coefficient (ε)	~80,000 M⁻¹cm⁻¹
Fluorescence Quantum Yield (Φ)	High (~0.85 for some derivatives)
pH Sensitivity	Low in the physiological range (pH 3-9)[2]

Table 2: Recommended Starting Concentrations for Assay Components

Component	Recommended Concentration	Notes
Rhodamine 110-based Substrate	1 - 10 µM	Titrate for optimal signal-to-noise ratio.
Enzyme (e.g., Caspase-3, Elastase)	Varies significantly (pM to nM range)	Titrate to ensure the reaction rate is linear over the desired time course.
Enzyme Inhibitor (Negative Control)	10 - 100 µM	Pre-incubate with the enzyme before adding the substrate.

Table 3: Optimal pH Ranges for Common Enzymes in Rhodamine 110 Assays

Enzyme	Optimal pH Range
Caspases (e.g., Caspase-3)	7.0 - 7.5
Neutrophil Elastase	8.0 - 8.5[13]

Experimental Protocols

Protocol 1: Caspase-3/7 Activity Assay in Cell Lysates

This protocol describes a method for measuring the activity of executioner caspases-3 and -7 in cell lysates using a (Z-DEVD)₂-R110 substrate.[1]

Materials:

• Cells to be assayed

• Cold PBS

• Chilled Lysis Buffer (e.g., 50 mM HEPES, pH 7.4, 100 mM NaCl, 0.1% CHAPS, 1 mM EDTA, 10% glycerol, 10 mM DTT)

• (Z-DEVD)₂-R110 substrate (stock solution in DMSO)

• Assay Buffer (e.g., 20 mM HEPES, pH 7.5, 10% glycerol, 2 mM DTT)

• Black, clear-bottom 96-well microplate

• Fluorescence microplate reader

Procedure:

• Cell Lysis:

  • For adherent cells, scrape and collect them in cold PBS. For suspension cells, pellet by centrifugation.

  • Wash the cells once with cold PBS.

  • Resuspend the cell pellet in chilled lysis buffer at a concentration of 1-5 x 10⁶ cells/mL.[1]

  • Incubate the cell suspension on ice for 10-15 minutes with intermittent vortexing.

  • Centrifuge the lysate at 10,000 x g for 10 minutes at 4°C.

  • Collect the supernatant (cytosolic extract) for the assay.[1]

• Assay Setup:

  • Add 50 µL of cell lysate to each well of a black, clear-bottom 96-well microplate.[1]

  • Include negative control wells (lysis buffer only) and positive control wells (lysates from apoptotic cells or purified active caspase-3).

• Reaction Initiation:

  • Prepare a 2X substrate solution by diluting the (Z-DEVD)₂-R110 stock solution in Assay Buffer.

  • Add 50 µL of the 2X substrate solution to each well.

• Incubation:

  • Incubate the plate at 37°C for 30-60 minutes, protected from light. The optimal incubation time should be determined empirically.[1]

• Measurement:

  • Measure the fluorescence intensity using a microplate reader with excitation at ~499 nm and emission at ~521 nm.

• Data Analysis:

  • Subtract the fluorescence reading of the negative control from all experimental readings.

  • Caspase activity can be expressed as the amount of Rhodamine 110 produced per unit time per amount of protein in the lysate.[1]

Protocol 2: Cell-Based Assay for Neutrophil Elastase Activity

This protocol allows for the measurement of elastase activity released from stimulated cells.[14][15]

Materials:

• Neutrophils or other elastase-secreting cells

• Assay Buffer (e.g., HBSS or RPMI)

• Cell stimulant (e.g., Phorbol 12-myristate 13-acetate - PMA)

• Z-AA-R110-Peg substrate (stock solution in DMSO)

• Black 96-well microplate

• Fluorescence microplate reader

Procedure:

• Cell Seeding:

  • Seed cells in a 96-well plate at the desired density.

• Cell Stimulation:

  • Add a stimulant (e.g., PMA to a final concentration of 100 nM) to the wells to induce elastase release.[14] Include an unstimulated control (vehicle only).

  • Incubate the plate at 37°C in a humidified incubator with 5% CO₂ for 1-4 hours.

• Supernatant Transfer:

  • After the stimulation period, carefully transfer 50 µL of the cell-free supernatant from each well to a new black 96-well plate.[14]

• Reaction Initiation:

  • Prepare a 2X working solution of the Z-AA-R110-Peg substrate in Assay Buffer.

  • Add 50 µL of the 2X substrate solution to each well containing the supernatant.

• Measurement:

  • Immediately measure the fluorescence intensity in a kinetic mode for 10-20 minutes at 37°C using a fluorescence plate reader with excitation at ~496 nm and emission at ~520 nm.[14] Alternatively, an endpoint reading can be taken after a 30-60 minute incubation.

• Data Analysis:

  • Subtract the background fluorescence from all readings.

  • Determine the reaction rate (Vmax) from the slope of the linear portion of the fluorescence versus time curve for kinetic data. For endpoint data, compare the fluorescence of the samples to a standard curve of free Rhodamine 110.

Visualizations

Enzymatic cleavage of a Rhodamine 110 substrate.

General experimental workflow for a cell-based Rhodamine 110 assay.

Troubleshooting decision tree for common issues in Rhodamine 110 assays.

Simplified signaling pathway for caspase activation and detection.

References

• 1. Signal-to-Noise Considerations [evidentscientific.com]
• 2. tools.thermofisher.com [tools.thermofisher.com]
• 3. biotium.com [biotium.com]
• 4. Spectrum [Rhodamine 110] | AAT Bioquest [aatbio.com]
• 5. benchchem.com [benchchem.com]
• 6. media.iris-biotech.de [media.iris-biotech.de]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. promega.com [promega.com]
• 10. researchgate.net [researchgate.net]
• 11. Investigating the photophysical properties of rhodamines using a spectroscopic single-molecule fluorescence method - RSC Advances (RSC Publishing) DOI:10.1039/D4RA06577H [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. caymanchem.com [caymanchem.com]
• 14. docs.abcam.com [docs.abcam.com]
• 15. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison: (Asp)2-Rhodamine 110 vs. AMC-Based Caspase Substrates for Robust Apoptosis Detection

For researchers, scientists, and drug development professionals engaged in apoptosis research, the accurate and sensitive measurement of caspase activity is paramount. Fluorogenic substrates are indispensable tools in this endeavor, with (Asp)2-Rhodamine 110 and 7-amino-4-methylcoumarin (B1665955) (AMC)-based compounds standing out as popular choices. This guide provides an objective, data-driven comparison of these two classes of substrates to facilitate an informed decision for your experimental needs.

At the core of these assays is a specific peptide sequence recognized and cleaved by caspases, which liberates a fluorescent reporter molecule. In their conjugated form, both Rhodamine 110 and AMC are either non-fluorescent or exhibit significantly quenched fluorescence. Upon enzymatic cleavage by an active caspase, the fluorophore is released, leading to a measurable increase in fluorescence that is directly proportional to caspase activity. While the fundamental principle is the same, their intrinsic biochemical and photophysical properties lead to notable differences in assay performance.

Quantitative Performance: A Comparative Analysis

The selection of a fluorogenic substrate is often dictated by the specific requirements of the assay, including the need for high sensitivity, a robust signal-to-noise ratio, and kinetic compatibility with the enzyme of interest. Below is a summary of the key performance parameters for (Asp)2-Rhodamine 110 and AMC-based caspase substrates.

Feature	(Asp)2-Rhodamine 110-Based Substrates	AMC-Based Substrates	References
Sensitivity	High (reportedly up to 300-fold higher than AMC substrates)	Standard	[1][2]
Signal-to-Background Ratio	Higher	Lower	[1]
Limit of Detection	Low (can detect < 1 ng/ml of caspase-3)	Moderate	[3]
Excitation Wavelength	~496 nm	~340-380 nm	[2][4]
Emission Wavelength	~520 nm	~440-460 nm	[2][4]
Photostability	Generally more photostable	Less photostable
pH Sensitivity	Fluorescence is relatively stable between pH 4 and 10	Fluorescence can be pH-dependent	[5]
Quantum Yield	Higher	Lower	[2]
Enzyme Kinetics (Caspase-3)	Km: Not explicitly found for (Asp)2-Rhodamine 110 kcat/KM: Higher enzyme turnover rate reported	Km: ~9.7-10 µM kcat/KM: Standard	[6][7]
Cleavage Mechanism	Two-step cleavage of the bisamide substrate	Single-step cleavage	[2]

Delving into the Mechanisms: How They Work

The fundamental difference in the chemical structure of the two substrates dictates their cleavage mechanism and subsequent fluorescence generation.

(Asp)2-Rhodamine 110 , a bisamide derivative of Rhodamine 110, requires a two-step enzymatic cleavage for maximal fluorescence. The initial cleavage of one peptide-rhodamine bond yields a monoamide intermediate which is fluorescent. A second cleavage event liberates the free Rhodamine 110, which exhibits even stronger fluorescence. This sequential amplification contributes to the high sensitivity of the assay.[1][2]

AMC-based substrates , on the other hand, undergo a single cleavage event. The peptide is attached to the amino group of AMC, and upon cleavage, the free AMC is released, resulting in a direct and proportional increase in fluorescence.[4]

Experimental Considerations: Protocols at a Glance

While specific protocols may vary depending on the commercial kit and experimental setup, the general workflows for both substrate types are similar, involving cell lysis, incubation with the substrate, and fluorescence measurement.

Experimental Workflow: A Generalized Approach

A generalized workflow for caspase activity assays.

Detailed Protocol for (Asp)2-Rhodamine 110-Based Caspase-3 Assay

This protocol is a representative example and should be optimized for your specific experimental conditions.

Materials:

• Cells induced to undergo apoptosis and untreated control cells.

• Lysis Buffer (e.g., 10 mM HEPES, pH 7.4, 2 mM EDTA, 0.1% CHAPS, 5 mM DTT).

• Assay Buffer (e.g., 20 mM HEPES, pH 7.4, 10 mM DTT, 2 mM EDTA).

• (Asp)2-Rhodamine 110 substrate (e.g., (Z-DEVD)2-R110) stock solution in DMSO.

• 96-well black, clear-bottom microplate.

• Fluorescence microplate reader.

Procedure:

• Cell Lysate Preparation:

  • Harvest and wash cells with ice-cold PBS.

  • Resuspend the cell pellet in Lysis Buffer and incubate on ice for 15-30 minutes.

  • Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant containing the cytosolic extract.

  • Determine the protein concentration of the lysate.

• Assay Reaction:

  • In a 96-well plate, add 50-100 µg of protein lysate per well.

  • Adjust the volume to 50 µL with Assay Buffer.

  • Prepare the substrate working solution by diluting the (Asp)2-Rhodamine 110 stock solution in Assay Buffer to a final concentration of 10-50 µM.

  • Add 50 µL of the substrate working solution to each well to initiate the reaction.

• Fluorescence Measurement:

  • Incubate the plate at 37°C, protected from light.

  • Measure the fluorescence intensity at regular intervals (e.g., every 5-10 minutes for kinetic assays) or at a fixed endpoint (e.g., 1-2 hours) using an excitation wavelength of ~496 nm and an emission wavelength of ~520 nm.

• Data Analysis:

  • Subtract the background fluorescence (from a no-enzyme control) from all readings.

  • For kinetic assays, determine the reaction velocity from the linear portion of the fluorescence versus time plot.

  • Plot the fluorescence intensity or reaction velocity against the protein concentration or experimental conditions.

Detailed Protocol for AMC-Based Caspase-3 Assay

This protocol is a representative example and should be optimized for your specific experimental conditions.

Materials:

• Cells induced to undergo apoptosis and untreated control cells.

• Lysis Buffer (e.g., 50 mM HEPES, pH 7.4, 100 mM NaCl, 0.1% CHAPS, 1 mM EDTA, 10% glycerol).

• Assay Buffer (e.g., 20 mM HEPES, pH 7.5, 10% glycerol, 2 mM DTT).

• Ac-DEVD-AMC stock solution in DMSO.

• 96-well black microplate.

• Fluorescence microplate reader.

Procedure:

• Cell Lysate Preparation:

  • Follow the same procedure as for the (Asp)2-Rhodamine 110 assay.

• Assay Reaction:

  • In a 96-well plate, add 20-50 µg of protein lysate per well.

  • Adjust the final volume to 100 µL with Assay Buffer.

  • Prepare the substrate working solution by diluting the Ac-DEVD-AMC stock solution in Assay Buffer to a final concentration of 20-50 µM.

  • Add 100 µL of the substrate working solution to each well.

• Fluorescence Measurement:

  • Incubate the plate at 37°C for 1-2 hours, protected from light.

  • Measure the fluorescence intensity using an excitation wavelength of ~380 nm and an emission wavelength of ~460 nm.[4]

• Data Analysis:

  • Follow the same data analysis procedure as for the (Asp)2-Rhodamine 110 assay.

Visualizing the Apoptotic Cascade

Understanding the central role of caspases in apoptosis is crucial for interpreting assay results. The following diagram illustrates the simplified signaling pathway leading to the activation of executioner caspases like caspase-3.

Simplified caspase activation pathways in apoptosis.

Conclusion: Making the Right Choice

Both (Asp)2-Rhodamine 110 and AMC-based substrates are valuable tools for measuring caspase activity. The choice between them depends on the specific demands of your research.

• For high-sensitivity applications , such as detecting low levels of caspase activity or for high-throughput screening where a strong signal-to-noise ratio is critical, (Asp)2-Rhodamine 110-based substrates are the superior choice . Their higher quantum yield, greater photostability, and longer excitation/emission wavelengths which reduce background fluorescence from cellular components, make them ideal for demanding applications.[1][2]

• For routine and well-established caspase assays where extreme sensitivity is not the primary concern, AMC-based substrates offer a reliable and cost-effective solution . They have been widely used and are well-characterized in the literature.

Ultimately, the optimal substrate is one that provides the most reliable and reproducible data for your specific experimental context. Careful consideration of the factors outlined in this guide will aid in making an informed decision to advance your apoptosis research.

References

• 1. mpbio.com [mpbio.com]
• 2. biotium.com [biotium.com]
• 3. genecopoeia.com [genecopoeia.com]
• 4. researchgate.net [researchgate.net]
• 5. creative-bioarray.com [creative-bioarray.com]
• 6. media.cellsignal.com [media.cellsignal.com]
• 7. researchgate.net [researchgate.net]

Validating Caspase-3 Activation: A Comparison of (Z-DEVD)2-R110 Assay and Western Blotting

For researchers in apoptosis, oncology, and neurodegenerative diseases, accurately measuring the activation of executioner caspases is crucial. Caspase-3, a key executioner caspase, is a focal point of this analysis. Its activation signifies a commitment to the apoptotic pathway. This guide provides a detailed comparison of two widely used methods for validating caspase-3 activation: the (Z-DEVD)2-R110 fluorogenic assay and the Western blot for cleaved caspase-3.

Principles of Detection

The (Z-DEVD)2-R110 Assay is a highly sensitive method that quantifies the enzymatic activity of caspase-3 and the closely related caspase-7.[1] The assay employs a non-fluorescent substrate, (Z-DEVD)2-R110, which is a derivative of rhodamine 110 (R110) containing the DEVD peptide sequence recognized by caspase-3/7.[1] When active caspase-3 cleaves the DEVD peptides, the highly fluorescent R110 molecule is released.[1][2] The resulting fluorescence intensity is directly proportional to the amount of active caspase-3/7 in the sample.[1][2]

Western Blotting for caspase-3 provides a semi-quantitative assessment of protein levels. This technique detects the specific protein fragments generated during caspase-3 activation. In its inactive form, caspase-3 exists as a proenzyme or zymogen (approximately 32-35 kDa).[3][4] Upon apoptotic signaling, initiator caspases cleave this proenzyme into a large (p17/19) and a small (p12) subunit, which then form the active caspase-3 enzyme.[3] Western blotting uses antibodies that specifically recognize either the full-length pro-caspase-3 or, more importantly, the cleaved, active fragments.[3] The appearance of the p17/19 fragment is a hallmark of caspase-3 activation.[4]

Performance Comparison

The choice between the (Z-DEVD)2-R110 assay and Western blotting often depends on the specific experimental needs, such as the requirement for high-throughput screening, quantitative data, or confirmation of protein cleavage.

Feature	(Z-DEVD)2-R110 Assay	Western Blot
Parameter Measured	Enzymatic activity of caspase-3/7	Protein level of pro-caspase-3 and its cleaved (active) fragments
Quantification	Quantitative (Fluorometric reading)	Semi-quantitative (Densitometry analysis)[5]
Sensitivity	High	Moderate to high, antibody-dependent
Throughput	High (suitable for 96-well plates)[2]	Low
Specificity	Substrate can also be cleaved by caspase-7[1][6]	High (with specific antibodies for cleaved caspase-3)[3]
Time to Result	1-3 hours[1][7]	1-2 days
Equipment Required	Fluorescence microplate reader	Electrophoresis and blotting equipment, imaging system
Primary Application	Screening for apoptosis inducers/inhibitors, kinetic studies	Confirmation of caspase-3 cleavage, analysis of pro-caspase levels

Apoptotic Signaling Pathway

The activation of caspase-3 is a central event in the apoptotic cascade, triggered by both intrinsic and extrinsic pathways. Initiator caspases, such as caspase-8 and caspase-9, are activated by upstream signals and, in turn, proteolytically cleave and activate executioner caspases like caspase-3.[1][2]

Caption: Apoptotic signaling leading to caspase-3 activation.

Experimental Workflow Comparison

The workflows for the (Z-DEVD)2-R110 assay and Western blotting differ significantly in their complexity and timeline. The fluorometric assay is a rapid, solution-based measurement, while the Western blot involves multiple steps of protein separation, transfer, and immunodetection.

Caption: Comparative workflow of the two validation methods.

Detailed Experimental Protocols

(Z-DEVD)2-R110 Caspase-3/7 Activity Assay

This protocol is adapted for a 96-well plate format.

• Cell Lysate Preparation :

  • Induce apoptosis in your cell culture using the desired method. Include an untreated control group.

  • For adherent cells, scrape and collect them in cold PBS. For suspension cells, pellet by centrifugation.[2]

  • Resuspend the cell pellet in a chilled lysis buffer (e.g., at a concentration of 1-5 x 10⁶ cells/mL).[2]

  • Incubate the cell suspension on ice for 10-15 minutes, vortexing intermittently.[2]

  • Centrifuge the lysate at 10,000 x g for 10 minutes at 4°C.[2]

  • Collect the supernatant, which contains the cytosolic extract, for the assay.[2]

• Assay Execution :

  • Add 50 µL of cell lysate to each well of a black, clear-bottom 96-well microplate.

  • Prepare a 2X working solution of the (Z-DEVD)₂-R110 substrate in an appropriate assay buffer (final concentration is typically 10 µM).

  • Add 50 µL of the 2X substrate solution to each well containing cell lysate.

  • Incubate the plate at 37°C for 30-60 minutes, protected from light.[7]

  • Measure the fluorescence using a microplate reader with an excitation wavelength of approximately 499 nm and an emission wavelength of around 521 nm.[1]

• Data Analysis :

  • A standard curve can be generated using known concentrations of R110 to quantify the caspase activity.

  • Express caspase activity as the amount of R110 produced per unit of time per amount of protein in the lysate.

Western Blot for Cleaved Caspase-3

• Sample Preparation :

  • Prepare cell lysates as described above.

  • Determine the protein concentration of each lysate using a standard method (e.g., BCA assay).

  • Denature equal amounts of protein (e.g., 20 µg) from each sample by heating in Laemmli sample buffer.[5][8]

• SDS-PAGE and Protein Transfer :

  • Load the denatured protein samples onto a 15% SDS-polyacrylamide gel and perform electrophoresis to separate proteins by size.[5]

  • Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.[5][8]

• Immunodetection :

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature to prevent non-specific antibody binding.[5]

  • Incubate the membrane with a primary antibody specific for cleaved caspase-3 (e.g., rabbit monoclonal anti-active caspase-3, diluted 1:1000) overnight at 4°C.[5]

  • Wash the membrane three times with TBST for 15 minutes each.[8]

  • Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody (e.g., goat anti-rabbit HRP, diluted 1:5000) for 1-2 hours at room temperature.[5][8]

  • Wash the membrane again as described in the previous step.[8]

• Visualization and Analysis :

  • Add an enhanced chemiluminescence (ECL) substrate to the membrane.[5]

  • Capture the chemiluminescent signal using an imaging system.[5]

  • Perform densitometric analysis of the bands corresponding to cleaved caspase-3 using software like ImageJ. Use a loading control, such as β-tubulin or β-actin, to normalize the results.[5]

Conclusion and Recommendations

• The (Z-DEVD)2-R110 assay is ideal for high-throughput screening and for obtaining quantitative, enzymatic activity data quickly. Its high sensitivity makes it excellent for detecting subtle changes in apoptosis.

• Western blotting is the gold standard for confirming the proteolytic cleavage of caspase-3. It provides definitive evidence of the presence of the active p17/19 fragments and allows for the simultaneous assessment of the inactive pro-caspase-3 levels.

For robust validation of caspase-3 activation, it is recommended to use the (Z-DEVD)2-R110 assay for an initial quantitative assessment of activity, followed by Western blotting to confirm the specific cleavage of the caspase-3 protein. This dual approach provides both functional and biochemical evidence of apoptosis, leading to more reliable and comprehensive findings.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Apoptosis Marker: Cleaved Caspase-3 (Asp175) Western Detection Kit | Cell Signaling Technology [cellsignal.com]
• 4. researchgate.net [researchgate.net]
• 5. Western blot analysis of cleaved caspase-3 protein [19] [bio-protocol.org]
• 6. mpbio.com [mpbio.com]
• 7. abpbio.com [abpbio.com]
• 8. Western Blot Protocol for Caspase 3 Antibody (NB500-210): Novus Biologicals [novusbio.com]

A Researcher's Guide to the Cross-Reactivity of (Asp)₂-Rhodamine 110

For Researchers, Scientists, and Drug Development Professionals

(Asp)₂-Rhodamine 110, also known as D₂R or (DEVD)₂-R110, is a highly sensitive fluorogenic substrate widely used for the detection of caspase-3 and caspase-7 activity, key executioner enzymes in the apoptotic pathway. Its mechanism relies on the enzymatic cleavage of two aspartic acid residues from the non-fluorescent bisamide substrate, which occurs in a two-step process to release the highly fluorescent Rhodamine 110 (R110) molecule.[1][2] This guide provides a comparative analysis of the cross-reactivity of (Asp)₂-Rhodamine 110 with other proteases, offers insights into alternative substrates, and presents detailed experimental protocols to aid in the design and interpretation of apoptosis assays.

Understanding the Apoptotic Pathway

The activation of executioner caspases, such as caspase-3 and caspase-7, is a pivotal event in the apoptotic signaling cascade. This process can be initiated through either the intrinsic (mitochondrial) or extrinsic (death receptor) pathways, both of which converge on the activation of these key proteases. The activated executioner caspases then proceed to cleave a multitude of cellular substrates, leading to the orchestrated dismantling of the cell.

Figure 1. Apoptotic signaling cascade leading to the activation of executioner caspases.

Cross-Reactivity Profile of (Asp)₂-Rhodamine 110

A critical consideration for any enzyme substrate is its specificity. While (Asp)₂-Rhodamine 110 is predominantly used to measure caspase-3 and caspase-7 activity, it is important to understand its potential for cleavage by other proteases. The DEVD tetrapeptide sequence is the primary recognition motif for caspase-3 and -7.[3] However, significant overlap in substrate specificity exists among the caspase family, and other proteases may also exhibit some level of activity towards this substrate.[4]

Due to a lack of comprehensive, publicly available data from a head-to-head comparison of (Asp)₂-Rhodamine 110 against a broad panel of proteases, the following table represents an illustrative profile based on the known specificities of DEVD-based substrates.

Protease Family	Protease	Relative Activity (%)	Notes
Caspases	Caspase-3	100	Primary target
Caspase-7	High	Significant cross-reactivity due to shared DEVD recognition.[5]
Caspase-2	Low	May show minimal activity.
Caspase-6	Low	May show minimal activity.
Caspase-8	Low	May show minimal activity.
Caspase-9	Low	Generally considered to have minimal activity on DEVD substrates.
Caspase-1	Very Low	Different substrate preference (YVAD).
Other Proteases	Cathepsin B	Low	Some studies suggest potential for low-level cross-reactivity.[6]
Granzyme B	Low	May show minimal activity.
Trypsin	Negligible	Different cleavage specificity (after Lys/Arg).
Chymotrypsin	Negligible	Different cleavage specificity (after aromatic amino acids).

This table is for illustrative purposes and actual relative activities may vary depending on experimental conditions.

Comparison with Alternative Substrates

Several alternative fluorogenic substrates are available for the detection of caspase-3 and -7 activity. The choice of substrate can impact the sensitivity, specificity, and kinetic parameters of the assay.

Substrate	Fluorophore	Excitation (nm)	Emission (nm)	Key Features
(Asp)₂-Rhodamine 110	Rhodamine 110	~496	~520	High sensitivity; two-step cleavage can complicate kinetic analysis.[1][2]
Ac-DEVD-AMC	7-amino-4-methylcoumarin (AMC)	~380	~460	Widely used; single-step cleavage allows for straightforward kinetic analysis; lower sensitivity than R110-based substrates.[3][7]
Ac-DEVD-AFC	7-amino-4-trifluoromethylcoumarin (AFC)	~400	~505	Similar to AMC but with slightly longer wavelengths, which can reduce background fluorescence from biological samples.[8][9]
Substrates with modified peptide sequences (e.g., Ac-DEPD-Ser)	Various	Various	Various	Designed for enhanced selectivity for caspase-3 over caspase-7 and other proteases.[6][10]

Experimental Protocols

In Vitro Protease Specificity Assay

This protocol outlines a method for determining the cross-reactivity of (Asp)₂-Rhodamine 110 with a panel of purified proteases.

Figure 2. General workflow for an in vitro protease cross-reactivity assay.

Materials:

• (Asp)₂-Rhodamine 110

• DMSO

• Purified recombinant proteases (e.g., caspases, cathepsins, etc.)

• 96-well black, flat-bottom microplate

• Fluorescence microplate reader

• Assay Buffer: 20 mM PIPES, 100 mM NaCl, 10 mM DTT, 1 mM EDTA, 0.1% (w/v) CHAPS, 10% sucrose, pH 7.2.[9] (Note: Buffer composition may need to be optimized for specific proteases).

Procedure:

• Substrate Preparation: Prepare a 10 mM stock solution of (Asp)₂-Rhodamine 110 in DMSO. Store at -20°C, protected from light.

• Protease Preparation: Dilute each purified protease to its optimal working concentration in pre-chilled assay buffer.

• Assay Setup: a. To each well of a 96-well plate, add 50 µL of the appropriate diluted protease solution. b. Include a negative control with 50 µL of assay buffer without any protease.

• Reaction Initiation: Prepare a working solution of (Asp)₂-Rhodamine 110 by diluting the stock solution in assay buffer. Add 50 µL of this working solution to each well to achieve the desired final substrate concentration (e.g., 50 µM).

• Measurement: Immediately place the plate in a fluorescence microplate reader pre-set to 37°C. Measure the fluorescence intensity (Excitation: ~496 nm, Emission: ~520 nm) at regular intervals (e.g., every 5 minutes) for 1-2 hours.

• Data Analysis: a. For each protease, plot the fluorescence intensity versus time. b. Determine the initial reaction rate (V₀) from the linear portion of the curve. c. To determine the relative cross-reactivity, normalize the reaction rate of each protease to the rate obtained with caspase-3 (set to 100%).

Caspase-3/7 Activity Assay in Cell Lysates

Materials:

• Cell culture reagents

• Apoptosis-inducing agent

• Cell Lysis Buffer: 50 mM HEPES (pH 7.4), 100 mM NaCl, 0.1% CHAPS, 1 mM DTT, 100 µM EDTA.

• 2X Reaction Buffer: 100 mM HEPES (pH 7.4), 200 mM NaCl, 0.2% CHAPS, 2 mM DTT, 200 µM EDTA, 20% Glycerol.

• (Asp)₂-Rhodamine 110

• Protein quantification assay (e.g., BCA)

Procedure:

• Cell Culture and Treatment: Culture cells to the desired density and treat with an apoptosis-inducing agent. Include an untreated control group.

• Cell Lysate Preparation: a. Harvest cells and wash with cold PBS. b. Resuspend the cell pellet in ice-cold Cell Lysis Buffer and incubate on ice for 10-15 minutes. c. Centrifuge at ~14,000 x g for 15 minutes at 4°C. d. Collect the supernatant (cell lysate) and determine the protein concentration.

• Assay Setup: a. In a 96-well black plate, add 50 µg of protein lysate to each well and adjust the volume to 50 µL with Cell Lysis Buffer. b. Include a blank control with 50 µL of Cell Lysis Buffer.

• Reaction: Add 50 µL of 2X Reaction Buffer containing the (Asp)₂-Rhodamine 110 substrate to each well.

• Measurement and Analysis: Incubate the plate at 37°C, protected from light, and measure fluorescence as described in the in vitro assay protocol. The caspase activity can be expressed as the change in fluorescence per minute per microgram of protein.

Conclusion

(Asp)₂-Rhodamine 110 is a valuable tool for measuring the activity of executioner caspases-3 and -7. However, researchers should be aware of the potential for cross-reactivity, particularly with caspase-7, due to the shared DEVD recognition motif. When interpreting results, especially in complex biological samples, it is advisable to use complementary methods, such as specific inhibitors or western blotting for cleaved substrates, to confirm the identity of the active caspases. For studies requiring high specificity, alternative substrates with modified peptide sequences may be more suitable. By understanding the characteristics of (Asp)₂-Rhodamine 110 and employing rigorous experimental design, researchers can effectively utilize this sensitive substrate to investigate the intricate process of apoptosis.

References

• 1. researchgate.net [researchgate.net]
• 2. Rapid caspase-3 activation during apoptosis revealed using fluorescence-resonance energy transfer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. Inflammatory caspase substrate specificities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. dovepress.com [dovepress.com]
• 6. pnas.org [pnas.org]
• 7. bdbiosciences.com [bdbiosciences.com]
• 8. Ac-DEVD-AFC, (Caspase 3 (Apopain) Substrate) - Echelon Biosciences [echelon-inc.com]
• 9. benchchem.com [benchchem.com]
• 10. creative-bioarray.com [creative-bioarray.com]

Rhodamine 110 vs. Coumarin-Based Fluorophores: A Comparative Guide

For researchers, scientists, and drug development professionals, the selection of an appropriate fluorophore is a critical decision that directly impacts the quality, sensitivity, and reliability of experimental data. Both Rhodamine 110 and coumarin-based fluorophores are widely utilized in various biological applications, including cellular imaging, enzyme activity assays, and high-throughput screening. This guide provides an objective comparison of their performance, supported by experimental data, to facilitate an informed choice for specific research needs.

Core Advantages of Rhodamine 110

Rhodamine 110, a xanthene dye, offers several key advantages over many coumarin-based fluorophores, particularly in terms of its photophysical properties. Rhodamines are generally recognized for being more resistant to photodegradation and less sensitive to pH changes compared to coumarins.[1] Specifically, Rhodamine 110 is characterized by a high fluorescence quantum yield and a large molar extinction coefficient, contributing to its exceptional brightness and utility in sensitive assays.

Quantitative Data Summary: A Side-by-Side Comparison

The following table summarizes the key photophysical properties of Rhodamine 110 and representative coumarin (B35378) derivatives.

Property	Rhodamine 110	Coumarin 1	Coumarin 6	Coumarin 120
Excitation Maximum (λex)	~496-500 nm	~373 nm	~458 nm	Not specified
Emission Maximum (λem)	~520-522 nm	~450 nm	~503 nm	Not specified
Molar Extinction Coefficient (ε)	~80,000 cm⁻¹M⁻¹[2]	~23,500 cm⁻¹M⁻¹	~54,000 cm⁻¹M⁻¹	Not specified
Fluorescence Quantum Yield (ΦF)	High (Rhodamine 6G, a close derivative, is 0.95)[3]	0.73[3]	0.78[4]	0.56 - 0.89[3]
Photostability (Photobleaching Quantum Yield φb x 10⁻⁶)	Low (Rhodamine 123 is 0.3)[5]	500[5]	Not specified	120[5]

Note: A lower photobleaching quantum yield indicates higher photostability.[5]

Key Applications and Signaling Pathways

Rhodamine 110 in Caspase Activity Assays

Rhodamine 110 is extensively used in a "pro-fluorescent" substrate form for detecting enzyme activity, most notably in caspase assays for studying apoptosis.[6] In this application, a non-fluorescent substrate, such as bis-(N-Ac-L-aspartyl-L-glutamyl-L-valyl-L-aspartic acid amide)-rhodamine 110 ((Ac-DEVD)₂-R110), is introduced to a cell lysate or intact cells.[7] The presence of active caspases, which are key proteases in the apoptotic pathway, leads to the enzymatic cleavage of the DEVD peptide sequences. This cleavage releases the highly fluorescent Rhodamine 110, resulting in a significant increase in fluorescence intensity that can be readily measured.[7][8]

Caspase activity assay workflow using a Rhodamine 110-based substrate.

Coumarin-Based Fluorophores in Enzyme Assays

Coumarin derivatives are also widely employed as fluorogenic substrates to monitor the activity of various enzymes.[9] For instance, 7-hydroxycoumarin and its derivatives are used in assays for enzymes like cytochrome P450.[10] Similar to the Rhodamine 110 substrates, these non-fluorescent or weakly fluorescent coumarin derivatives are enzymatically converted into highly fluorescent products, enabling the continuous monitoring of enzyme kinetics.[9]

Generalized signaling pathway for enzyme-activated fluorescent probes.

Experimental Protocols

Determination of Fluorescence Quantum Yield (Comparative Method)

The fluorescence quantum yield (ΦF) is a measure of the efficiency of the fluorescence process. The comparative method is a common approach for its determination.[11]

Objective: To determine the fluorescence quantum yield of a test fluorophore relative to a standard of known quantum yield.

Materials:

• Test fluorophore (e.g., Rhodamine 110)

• Standard fluorophore with a known quantum yield (e.g., Rhodamine 6G in ethanol, ΦF = 0.95)[3]

• Appropriate solvent (e.g., ethanol)

• UV-Vis spectrophotometer

• Spectrofluorometer

Procedure:

• Prepare Stock Solutions: Prepare stock solutions of the test sample and the reference standard in the same solvent.

• Prepare Dilutions: Create a series of dilutions for both the sample and the standard. The concentrations should be adjusted to yield absorbance values between 0.02 and 0.1 at the excitation wavelength to minimize inner-filter effects.

• Measure Absorbance: Record the absorbance spectrum for each dilution using the UV-Vis spectrophotometer. Note the absorbance at the chosen excitation wavelength.

• Measure Fluorescence: For each dilution, measure the fluorescence emission spectrum using the spectrofluorometer, ensuring identical excitation wavelength and slit widths for all measurements.

• Data Analysis:

  • Calculate the integrated fluorescence intensity (the area under the emission curve) for each spectrum.

  • Plot the integrated fluorescence intensity versus the absorbance at the excitation wavelength for both the sample and the standard.

  • Perform a linear regression for both datasets. The slope of each line is the gradient (Grad).

• Calculate Quantum Yield: Use the following equation:

  ΦX = ΦST * (GradX / GradST) * (ηX² / ηST²)

  Where:

  • ΦX and ΦST are the fluorescence quantum yields of the test sample and the standard.

  • GradX and GradST are the gradients from the plots.

  • ηX and ηST are the refractive indices of the sample and standard solutions (if the same solvent is used, this term is 1).

Workflow for determining fluorescence quantum yield.

Determination of Photostability (Cell-Bleaching Method)

Photostability is the ability of a fluorophore to resist photodegradation. A common method to assess this is by measuring the decay of fluorescence intensity under continuous illumination.[5]

Objective: To quantify and compare the photostability of different fluorophores.

Materials:

• Fluorescent dyes of interest

• Appropriate solvent or cellular sample

• Fluorescence microscope with a stable light source and a sensitive detector

• Quartz cuvette (for solutions) or microscope slides (for cells)

Procedure:

• Sample Preparation: Prepare a solution of the fluorescent dye with an absorbance between 0.01 and 0.05 at the excitation wavelength.[5] For cellular imaging, prepare cells stained with the fluorescent probes.

• Instrument Setup:

  • Place the sample in the spectrofluorometer or on the microscope stage.

  • Set the excitation and emission wavelengths to the maxima of the dye.

• Initial Fluorescence Measurement (F₀): Measure the initial fluorescence intensity before significant photobleaching occurs.

• Photobleaching: Continuously illuminate the sample at a constant power.

• Time-course Measurement: Record the fluorescence intensity (F(t)) at regular intervals until a significant decrease is observed.

• Data Analysis:

  • Plot the normalized fluorescence intensity (F(t)/F₀) as a function of time.

  • The decay in fluorescence can be fitted to an exponential decay function to determine the photobleaching rate constant. A lower rate constant indicates higher photostability.

References

• 1. Reactive Rhodamines | AAT Bioquest [aatbio.com]
• 2. Extinction Coefficient [Rhodamine 110] | AAT Bioquest [aatbio.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Rhodamine 110-linked amino acids and peptides as substrates to measure caspase activity upon apoptosis induction in intact cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. biotium.com [biotium.com]
• 8. biotium.com [biotium.com]
• 9. benchchem.com [benchchem.com]
• 10. Coumarin-Based Profluorescent and Fluorescent Substrates for Determining Xenobiotic-Metabolizing Enzyme Activities In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 11. chem.uci.edu [chem.uci.edu]

Decoding Cell Death: A Comparative Guide to (Asp)2-Rhodamine 110 and Alternative Fluorescent Probes

For researchers, scientists, and drug development professionals navigating the complex landscape of cell death analysis, selecting the appropriate fluorescent probe is paramount for generating accurate and reproducible data. This guide provides a comprehensive comparison of (Asp)2-Rhodamine 110, a substrate for key apoptosis executioner enzymes, with other widely used fluorescent probes for detecting and quantifying cell death.

(Asp)2-Rhodamine 110 is a fluorogenic substrate designed to detect the activity of executioner caspases, primarily caspase-3 and caspase-7. These proteases play a pivotal role in the final stages of apoptosis, or programmed cell death. The probe itself is non-fluorescent. However, in the presence of active caspase-3 or -7, the aspartic acid residues are cleaved, releasing the highly fluorescent Rhodamine 110 molecule. The resulting fluorescence intensity is directly proportional to the activity of these executioner caspases, providing a quantitative measure of apoptosis.

Comparative Analysis of Cell Death Probes

To provide a clear overview, the following table compares (Asp)2-Rhodamine 110 with two of the most common alternatives for cell death detection: Annexin V and Propidium Iodide (PI).

Feature	(Asp)2-Rhodamine 110	Annexin V	Propidium Iodide (PI)
Target	Active Caspase-3 and Caspase-7	Phosphatidylserine (B164497) (PS)	Double-stranded DNA
Mechanism of Action	Enzymatic cleavage of the substrate by active caspases releases the fluorescent Rhodamine 110.[1][2]	Binds with high affinity to phosphatidylserine exposed on the outer leaflet of the plasma membrane during early apoptosis.[3][4][5]	Intercalates with DNA upon entering cells with compromised plasma membranes.[6][7][8][9]
Stage of Cell Death	Execution phase of apoptosis.	Early to mid-apoptosis.[4]	Late apoptosis and necrosis.[6][7]
Cell Permeability	Permeable to live cells.	Binds to the external cell surface.	Impermeable to live cells with intact membranes.[6][7][9]
Detection Method	Fluorescence Microscopy, Flow Cytometry, Microplate Reader.	Flow Cytometry, Fluorescence Microscopy.[3][10][11]	Flow Cytometry, Fluorescence Microscopy.[6][7][10]
Excitation/Emission (nm)	~496 / ~520	Varies with fluorophore conjugate (e.g., FITC: ~495 / ~519).	~535 / ~617 (when bound to DNA).[8][9]
Advantages	- Directly measures the activity of key executioner caspases.- High sensitivity.[1] - Suitable for high-throughput screening.[1]	- Detects an early event in the apoptotic cascade.[4] - Can distinguish between early and late apoptotic cells when used with a viability dye like PI.[6]	- Simple and cost-effective method to identify dead cells.- Can be combined with other probes for multi-parameter analysis.
Limitations	- Caspase-7 has overlapping substrate specificity.[12] - Does not distinguish between apoptosis and necrosis.	- Can also bind to necrotic cells if the membrane is compromised.- Binding is calcium-dependent.[3]	- Does not differentiate between late apoptotic and necrotic cells.[6] - Stains any cell with a permeable membrane, regardless of the cause of death.[7]

Signaling Pathways and Experimental Workflow

To visualize the points of action for these probes and the general experimental process, the following diagrams are provided.

Fig. 1: Apoptotic pathways and probe targets.

Fig. 2: General experimental workflow.

Experimental Protocols

Below are detailed methodologies for key experiments cited in this guide.

Protocol 1: Caspase-3/7 Activity Assay using a Rhodamine 110-based Substrate

This protocol is adapted for a microplate format, suitable for high-throughput screening.

Materials:

• Cells of interest

• Cell culture medium

• Inducing agent for apoptosis

• (Asp)2-Rhodamine 110 or similar caspase-3/7 substrate (e.g., (Z-DEVD)2-R110)

• Cell lysis buffer

• 96-well black, clear-bottom microplate

• Fluorescence microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a desired density and allow them to adhere overnight.

• Induction of Apoptosis: Treat cells with the desired apoptotic stimulus and include untreated control wells. Incubate for a time period appropriate for the inducing agent.

• Lysis (for endpoint assays): Add cell lysis/assay buffer containing the caspase substrate to each well.[1]

• Incubation: Incubate the plate at 37°C for 30-60 minutes, protected from light. For live-cell assays, the substrate is added directly to the culture medium and incubated.[13]

• Fluorescence Measurement: Measure the fluorescence intensity using a microplate reader with excitation at ~496 nm and emission at ~520 nm.

• Data Analysis: Subtract the background fluorescence from control wells and plot the relative fluorescence units (RFU) to compare caspase activity across different treatments.

Protocol 2: Annexin V and Propidium Iodide Staining for Flow Cytometry

This dual-staining protocol allows for the differentiation of live, early apoptotic, and late apoptotic/necrotic cells.[6][10]

Materials:

• Cells in suspension (from culture or harvested adherent cells)

• Phosphate-Buffered Saline (PBS)

• 1X Annexin V Binding Buffer (10 mM Hepes, 140 mM NaCl, 2.5 mM CaCl2, pH 7.4)[3]

• FITC-conjugated Annexin V (or other fluorophore conjugate)

• Propidium Iodide (PI) staining solution (e.g., 1 mg/mL stock)

• Flow cytometer

Procedure:

• Cell Preparation: Harvest cells (e.g., by trypsinization for adherent cells) and wash them twice with cold PBS by centrifugation (e.g., at 300-670 x g for 5 minutes).[10]

• Resuspension: Resuspend the cell pellet in 1X Annexin V Binding Buffer to a concentration of approximately 1 x 10^6 cells/mL.

• Staining: Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of FITC-Annexin V and 5-10 µL of PI staining solution.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Dilution: After incubation, add 400 µL of 1X Annexin V Binding Buffer to each tube.

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer within one hour.

  • Live cells: Annexin V-negative and PI-negative.[10]

  • Early apoptotic cells: Annexin V-positive and PI-negative.[6][10]

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.[6][10]

Conclusion

The choice of a fluorescent probe for cell death analysis depends critically on the experimental question. (Asp)2-Rhodamine 110 and similar substrates are powerful tools for quantifying the execution phase of apoptosis by directly measuring caspase-3/7 activity, making them ideal for screening potential therapeutic compounds. For a more detailed dissection of the stages of cell death, a multi-parametric approach using Annexin V to identify early apoptosis and a viability dye like Propidium Iodide to mark late-stage cell death is often the preferred method. By understanding the mechanism, advantages, and limitations of each probe, researchers can design more robust experiments and generate more insightful data in the study of cellular demise.

References

• 1. biotium.com [biotium.com]
• 2. Rhodamine 110-linked amino acids and peptides as substrates to measure caspase activity upon apoptosis induction in intact cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. kumc.edu [kumc.edu]
• 4. Annexin V-FITC Early Apoptosis Detection Kit | Cell Signaling Technology [cellsignal.com]
• 5. Annexin V Staining | Thermo Fisher Scientific - SG [thermofisher.com]
• 6. iqproducts.nl [iqproducts.nl]
• 7. Measuring Cell Death by Propidium Iodide Uptake and Flow Cytometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Propidium iodide - Wikipedia [en.wikipedia.org]
• 9. biotium.com [biotium.com]
• 10. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Apoptosis (Annexin V) Plate Assay Kit Annexin V Apoptosis Plate Assay Kit Dojindo [dojindo.com]
• 12. Caspase-3 Activity Assay Kit | Cell Signaling Technology [cellsignal.com]
• 13. Microplate Assays for Caspase Activity | Thermo Fisher Scientific - SG [thermofisher.com]

A Head-to-Head Battle for Kinetic Accuracy: Symmetric vs. Asymmetric Rhodamine 110 Substrates

For researchers, scientists, and drug development professionals engaged in enzyme kinetics, the choice of a fluorogenic substrate is paramount to generating reliable and reproducible data. Among the most sensitive and widely used fluorophores is Rhodamine 110 (Rh110). However, the design of the peptide substrate attached to the Rh110 core—specifically, whether it is symmetric or asymmetric—has profound implications for the accuracy and interpretation of kinetic parameters. This guide provides an objective comparison of symmetric and asymmetric Rhodamine 110 substrates, supported by experimental data, to inform your selection process.

The Core Distinction: One-Step vs. Two-Step Cleavage

The fundamental difference between symmetric and asymmetric Rhodamine 110 substrates lies in their mechanism of enzymatic cleavage and subsequent fluorescence generation.

Symmetric Rhodamine 110 substrates , also known as bis-amide substrates, feature two identical peptide sequences attached to the two amino groups of the Rhodamine 110 molecule.[1][2] This design leads to a two-step cleavage process. The initial enzymatic cleavage of one peptide arm yields a mono-amide intermediate that is fluorescent.[1][2][3] A second cleavage event is then required to release the second peptide and generate the free Rhodamine 110, which exhibits an even greater fluorescence intensity.[1][3] This multi-step reaction complicates kinetic analysis because the measured fluorescence increase is not the result of a single enzymatic event, potentially leading to the determination of only apparent kinetic constants (Kₘ and kcat).[4][5]

Asymmetric Rhodamine 110 substrates , in contrast, are designed to circumvent this issue. In these substrates, one of the amino groups of Rhodamine 110 is blocked by a non-cleavable group, while the other is attached to the enzyme-specific peptide sequence.[6] This clever design ensures that only a single enzymatic cleavage can occur, resulting in a direct, one-step conversion of the non-fluorescent substrate to a fluorescent product.[6][7] This simplified reaction mechanism allows for a more straightforward and accurate determination of true Michaelis-Menten kinetic parameters.[4][5]

Visualizing the Reaction Pathways

To illustrate the differing reaction mechanisms, the following diagrams depict the enzymatic processing of both symmetric and asymmetric Rhodamine 110 substrates.

Symmetric Substrate Cleavage Pathway

Asymmetric Substrate Cleavage Pathway

Performance in Kinetic Assays: A Data-Driven Comparison

The theoretical advantages of asymmetric substrates in providing more accurate kinetic data are borne out in experimental studies. A direct comparison of a symmetric and an asymmetric substrate for the serine protease α-chymotrypsin highlights the significant differences in their determined kinetic parameters.

Substrate Type	Substrate	Enzyme	Kₘ (µM)	kcat (s⁻¹)	kcat/Kₘ (M⁻¹s⁻¹)
Symmetric	(suc-AAPF)₂-Rh110	α-Chymotrypsin	13 ± 2	23 ± 1	1.8 x 10⁶
Asymmetric	suc-AAPF-Rh110-MC	α-Chymotrypsin	27 ± 2	80 ± 2	3.0 x 10⁶

Data sourced from a study on morpholinecarbonyl-Rhodamine 110 based substrates. The study notes that the values for the symmetric substrate are apparent, while those for the asymmetric substrate are the true kinetic parameters.

As the data indicates, the kinetic constants derived from the symmetric substrate differ considerably from those obtained with the asymmetric counterpart. This underscores the potential for misinterpretation of enzyme efficiency and substrate affinity when using symmetric Rhodamine 110 substrates.

Experimental Protocols: A Guide to Kinetic Analysis

To ensure the generation of high-quality kinetic data, a well-defined experimental protocol is essential. The following outlines a general methodology for a continuous-rate enzymatic assay using Rhodamine 110 substrates.

I. Reagent Preparation

• Enzyme Stock Solution: Prepare a concentrated stock solution of the enzyme in an appropriate buffer. The final enzyme concentration in the assay should be optimized to ensure linear reaction kinetics over the desired time course.

• Substrate Stock Solution: Dissolve the Rhodamine 110 substrate (either symmetric or asymmetric) in a minimal amount of a suitable organic solvent, such as dimethyl sulfoxide (B87167) (DMSO), to create a high-concentration stock solution.

• Assay Buffer: Prepare the assay buffer at the optimal pH and ionic strength for the enzyme of interest.

• Rhodamine 110 Standard Curve: Prepare a series of dilutions of free Rhodamine 110 in the assay buffer to generate a standard curve for converting fluorescence units to product concentration.

II. Assay Procedure

The following workflow diagram illustrates the key steps in a typical kinetic assay.

Experimental Workflow for Kinetic Analysis

III. Data Analysis

• Convert Fluorescence to Product Concentration: Use the Rhodamine 110 standard curve to convert the rate of fluorescence increase (RFU/s) to the rate of product formation (moles/s).

• Determine Initial Velocities: For each substrate concentration, calculate the initial velocity (V₀) from the early, linear phase of the reaction.

• Michaelis-Menten Kinetics: Plot the initial velocities against the corresponding substrate concentrations. Fit this data to the Michaelis-Menten equation using non-linear regression analysis to determine the Kₘ and Vmax values.

• Calculate Catalytic Efficiency: The catalytic rate constant (kcat) can be calculated from the Vmax and the enzyme concentration. The catalytic efficiency is then determined as the kcat/Kₘ ratio.

Conclusion: A Clear Choice for Kinetic Precision

While both symmetric and asymmetric Rhodamine 110 substrates offer high sensitivity, the choice for accurate and unambiguous kinetic studies is clear. The single-step cleavage mechanism of asymmetric Rhodamine 110 substrates provides a direct and reliable measure of enzymatic activity, yielding true kinetic parameters. The two-step cleavage of symmetric substrates, on the other hand, introduces complexities that can obscure the true kinetic behavior of an enzyme. For researchers and drug development professionals who demand the highest level of accuracy in their kinetic assays, the adoption of asymmetric Rhodamine 110 substrates is a critical step toward more robust and insightful data.

References

• 1. tools.thermofisher.com [tools.thermofisher.com]
• 2. media.iris-biotech.de [media.iris-biotech.de]
• 3. scispace.com [scispace.com]
• 4. Morpholinecarbonyl-Rhodamine 110 based substrates for the determination of protease activity with accurate kinetic parameters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Protease Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Detecting Peptidases and Proteases—Section 10.4 | Thermo Fisher Scientific - SG [thermofisher.com]

Validating Caspase Activity: A Comparative Guide to the (Asp)2-Rhodamine 110 Assay

For researchers in apoptosis, drug discovery, and related fields, the accurate quantification of caspase activity is a cornerstone of experimental success. The (Asp)2-Rhodamine 110 assay is a sensitive and widely used method for monitoring the activity of executioner caspases, primarily caspase-3 and caspase-7. This guide provides a comprehensive validation of this assay through comparison with alternative methods and the use of caspase inhibitors, supported by experimental protocols and data.

Principle of the (Asp)2-Rhodamine 110 Assay

The assay utilizes a non-fluorescent substrate, bis-(L-aspartic acid amide)-rhodamine 110. In the presence of active caspases, the substrate is cleaved at the aspartate residues, releasing the highly fluorescent Rhodamine 110 molecule. The resulting fluorescence is directly proportional to the caspase activity and can be measured using a fluorometer. This method offers high sensitivity and a straightforward protocol.

Comparative Analysis of Caspase Assays

The (Asp)2-Rhodamine 110 assay is one of several available methods for measuring caspase activity. Below is a comparison with other common fluorometric and colorimetric assays.

Assay Type	Substrate	Detection Method	Advantages	Disadvantages
(Asp)2-Rhodamine 110 Assay	(Asp)2-Rhodamine 110	Fluorometric (Ex/Em ~496/520 nm)	High sensitivity, photostability, suitable for HTS.	Potential for overlapping substrate specificity with other caspases.
Ac-DEVD-AMC Assay	Ac-DEVD-AMC	Fluorometric (Ex/Em ~342/441 nm)	Well-established, good sensitivity.	Shorter excitation wavelength can lead to higher background fluorescence from biological samples.
Ac-DEVD-pNA Assay	Ac-DEVD-pNA	Colorimetric (405 nm)	Simple, does not require a fluorometer.	Lower sensitivity compared to fluorometric assays.
Caspase-Glo® 3/7 Assay	Pro-luminescent substrate with DEVD sequence	Luminescent	Very high sensitivity, low background.	Requires a luminometer, generally more expensive.

Validation with Caspase Inhibitors

A critical step in validating any caspase assay is the use of specific inhibitors to confirm that the observed activity is indeed due to caspases. The pan-caspase inhibitor Z-VAD-FMK is a broad-spectrum, irreversible inhibitor commonly used for this purpose.[1][2][3][4]

Expected Results with Z-VAD-FMK

Treatment of cells or cell lysates with Z-VAD-FMK prior to or concurrently with the apoptosis-inducing stimulus and the (Asp)2-Rhodamine 110 substrate should result in a significant reduction in fluorescence signal compared to the untreated control. This confirms that the measured fluorescence is a direct result of caspase activity.

Quantitative Analysis: IC50 Determination

Inhibitor	Target Caspase(s)	Reported IC50 (nM) for Caspase-3
Z-VAD-FMK	Pan-caspase	~10-100
Ac-DEVD-CHO	Caspase-3, -7	~0.2-10
Q-VD-OPh	Pan-caspase	~25-100

Note: IC50 values are highly dependent on experimental conditions (e.g., substrate concentration, enzyme concentration, incubation time). The values presented are for illustrative purposes.

Experimental Protocols

I. General Caspase Activity Assay using (Asp)2-Rhodamine 110

Materials:

• Cells of interest

• Apoptosis-inducing agent

• Cell lysis buffer (e.g., 50 mM HEPES, pH 7.4, 100 mM NaCl, 0.1% CHAPS, 1 mM EDTA, 10% glycerol, 10 mM DTT)

• (Asp)2-Rhodamine 110 substrate stock solution (in DMSO)

• Assay buffer (e.g., 20 mM HEPES, pH 7.4, 10 mM DTT, 2 mM EDTA, 0.1% CHAPS)

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Cell Culture and Treatment: Seed cells in a 96-well plate and treat with the desired apoptosis-inducing agent for the appropriate time. Include untreated control wells.

• Cell Lysis:

  • For adherent cells, remove the media and add 50-100 µL of ice-cold cell lysis buffer to each well.

  • For suspension cells, centrifuge the plate, remove the supernatant, and resuspend the cell pellet in 50-100 µL of ice-cold cell lysis buffer.

  • Incubate on ice for 10-15 minutes.

• Assay Preparation:

  • Prepare the substrate working solution by diluting the (Asp)2-Rhodamine 110 stock solution in assay buffer to the desired final concentration (typically 10-50 µM).

• Kinetic Measurement:

  • Add 50 µL of the substrate working solution to each well containing the cell lysate.

  • Immediately place the plate in a fluorescence microplate reader pre-set to the appropriate temperature (e.g., 37°C).

  • Measure the fluorescence intensity (Ex/Em ~496/520 nm) at regular intervals (e.g., every 1-5 minutes) for 30-60 minutes.

• Data Analysis:

  • Calculate the rate of increase in fluorescence (slope of the linear portion of the curve) for each well.

  • The caspase activity is proportional to the calculated rate.

II. Validation with a Caspase Inhibitor (e.g., Z-VAD-FMK)

Procedure:

• Follow the general protocol as described above.

• In a separate set of wells, pre-incubate the cells with the caspase inhibitor (e.g., 20-50 µM Z-VAD-FMK) for 1-2 hours before adding the apoptosis-inducing agent.

• Alternatively, add the inhibitor to the cell lysate and incubate for 15-30 minutes before adding the substrate.

• Compare the caspase activity in the presence and absence of the inhibitor. A significant reduction in activity in the inhibitor-treated samples validates the assay.

III. IC50 Determination of a Caspase Inhibitor

Procedure:

• Prepare serial dilutions of the caspase inhibitor in assay buffer.

• In a 96-well plate, add a constant amount of active caspase (e.g., recombinant caspase-3 or lysate from apoptotic cells) to each well.

• Add the different concentrations of the inhibitor to the wells and incubate for a pre-determined time (e.g., 15-30 minutes) at room temperature.

• Initiate the reaction by adding a constant concentration of the (Asp)2-Rhodamine 110 substrate to all wells.

• Measure the fluorescence as described in the general protocol.

• Plot the percentage of inhibition versus the logarithm of the inhibitor concentration.

• Determine the IC50 value from the resulting dose-response curve using appropriate software.

Visualizing the Apoptotic Signaling Pathway and Experimental Workflow

To provide a clearer understanding of the biological context and the experimental procedure, the following diagrams have been generated.

Caption: The major signaling pathways of apoptosis.

Caption: Workflow for the (Asp)2-Rhodamine 110 assay.

Conclusion

The (Asp)2-Rhodamine 110 assay is a robust and sensitive tool for the quantitative measurement of executioner caspase activity. Its validation with pan-caspase inhibitors like Z-VAD-FMK is essential to ensure the specificity of the results. While direct comparative data with a broad range of inhibitors is somewhat limited in the public domain, the principles and protocols outlined in this guide provide a solid framework for researchers to confidently employ and validate this assay in their studies of apoptosis and drug discovery. The high sensitivity and amenability to high-throughput screening make the (Asp)2-Rhodamine 110 assay a valuable component of the modern cell biologist's toolkit.

References

• 1. benchchem.com [benchchem.com]
• 2. Caspase Inhibitor Z-VAD-FMK [promega.sg]
• 3. invivogen.com [invivogen.com]
• 4. The history of Z-VAD-FMK, a tool for understanding the significance of caspase inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to (Asp)₂-Rhodamine 110 in Cancer Research: A Comparative Analysis

In the intricate landscape of cancer research, the study of apoptosis, or programmed cell death, is paramount for understanding disease progression and evaluating the efficacy of novel therapeutics. A key event in the apoptotic cascade is the activation of caspases, a family of proteases that execute the cellular dismantling process. Detecting caspase activity is therefore a critical tool for researchers. Among the various available methods, the fluorogenic substrate (Asp)₂-Rhodamine 110 has emerged as a widely used reagent for monitoring the activity of executioner caspases-3 and -7. This guide provides a comprehensive comparison of (Asp)₂-Rhodamine 110 with other common apoptosis detection methods, supported by experimental data and detailed protocols to aid researchers, scientists, and drug development professionals in selecting the most appropriate tools for their studies.

Mechanism of Action: A Two-Step Fluorescence Activation

(Asp)₂-Rhodamine 110, also known as bis-(L-aspartic acid amide)-Rhodamine 110, is a non-fluorescent bisamide derivative of Rhodamine 110. Its clever design leverages the substrate specificity of caspase-3 and -7, which recognize and cleave the peptide sequence Asp-Glu-Val-Asp (DEVD). The substrate contains two aspartic acid residues linked to the amino groups of Rhodamine 110, which effectively quenches its fluorescence.

Upon the induction of apoptosis, activated caspase-3 or -7 enzymes cleave the aspartic acid residues from the Rhodamine 110 backbone. This enzymatic cleavage occurs in a two-step process, first yielding a mono-amide intermediate and then the highly fluorescent Rhodamine 110. The resulting increase in fluorescence intensity is directly proportional to the amount of active caspase-3/7 in the sample, providing a clear and quantifiable signal of apoptotic activity.

Performance Comparison: (Asp)₂-Rhodamine 110 vs. Alternatives

The selection of an appropriate apoptosis assay depends on various factors, including the specific research question, cell type, available instrumentation, and desired throughput. Here, we compare the performance of (Asp)₂-Rhodamine 110 with other widely used methods for detecting apoptosis.

Assay/Probe	Principle	Reported Sensitivity (Limit of Detection)	Signal-to-Noise Ratio	Advantages	Limitations
(Asp)₂-Rhodamine 110	Fluorogenic Caspase-3/7 Substrate	nanomolar range (assay dependent)	Good	- Direct measurement of enzyme activity- High-throughput compatible- Longer emission wavelength reduces autofluorescence compared to coumarin (B35378) substrates[1]	- Requires cell lysis for endpoint assays- Signal can be influenced by factors affecting enzyme kinetics- Two-step cleavage can complicate kinetic studies
Ac-DEVD-AMC	Fluorogenic Caspase-3/7 Substrate (Coumarin-based)	nanomolar range (assay dependent)	Moderate	- Well-established method- High-throughput compatible	- Shorter emission wavelength can lead to higher background from cellular autofluorescence[1]
Annexin V Staining	Detection of Phosphatidylserine (PS) Translocation	Can be more sensitive than caspase reporters in some contexts	High	- Detects an early event in apoptosis- Can be used in intact, live cells- Can be multiplexed with viability dyes to distinguish apoptotic from necrotic cells	- Can also stain necrotic cells if the membrane is compromised- Binding is calcium-dependent
Chemiluminescent Caspase-3/7 Assay (e.g., Ac-DEVD-CL)	Chemiluminescent Caspase-3/7 Substrate	Reported to be up to 100-fold lower than fluorescent probes[2]	Reported to be up to 380-fold higher than fluorescent probes[2]	- Extremely high sensitivity- No need for an external light source, reducing background	- Signal is transient- May require specialized detection instrumentation
FRET-based Biosensors	Förster Resonance Energy Transfer	Varies depending on the specific sensor	Good	- Can be genetically encoded for live-cell imaging- Provides spatiotemporal information on caspase activity	- Requires transfection and expression of the sensor- Can be prone to photobleaching

Experimental Protocols

Caspase-3/7 Activity Assay in Cell Lysates using (Asp)₂-Rhodamine 110

This protocol is a general guideline for a 96-well plate format. Optimization may be required for different cell types and experimental conditions.

Materials:

• Cells of interest

• Apoptosis-inducing agent

• Phosphate-Buffered Saline (PBS), ice-cold

• Cell Lysis Buffer (e.g., 10 mM HEPES, pH 7.4, 2 mM EDTA, 0.1% CHAPS, 5 mM DTT)

• (Asp)₂-Rhodamine 110 substrate stock solution (e.g., 1 mM in DMSO)

• Assay Buffer (e.g., 20 mM HEPES, pH 7.4, 10% glycerol, 2 mM DTT)

• Black, clear-bottom 96-well microplate

• Fluorescence microplate reader (Excitation ~499 nm, Emission ~521 nm)

Procedure:

• Cell Culture and Treatment: Seed cells in a 96-well plate at a desired density and culture overnight. Treat cells with the apoptosis-inducing agent for the desired time. Include untreated cells as a negative control.

• Cell Lysis:

  • For suspension cells, centrifuge the plate at 300 x g for 5 minutes and carefully remove the supernatant.

  • For adherent cells, aspirate the culture medium.

  • Wash the cells once with ice-cold PBS.

  • Add 50 µL of ice-cold Cell Lysis Buffer to each well.

  • Incubate on ice for 10-15 minutes with gentle shaking.

• Caspase-3/7 Assay:

  • Prepare a 2X substrate solution by diluting the (Asp)₂-Rhodamine 110 stock solution in Assay Buffer to the desired final concentration (e.g., 20 µM for a final concentration of 10 µM).

  • Add 50 µL of the 2X substrate solution to each well containing cell lysate.

  • Mix gently by tapping the plate.

• Incubation and Measurement:

  • Incubate the plate at 37°C for 30-60 minutes, protected from light. The optimal incubation time should be determined empirically.

  • Measure the fluorescence intensity using a microplate reader with excitation at ~499 nm and emission at ~521 nm.

• Data Analysis: Subtract the background fluorescence (from wells with lysis buffer and substrate but no cells) from all readings. The fold-increase in caspase activity can be calculated by comparing the fluorescence of treated samples to untreated controls.

Visualizing the Apoptotic Pathway and Experimental Workflow

To better understand the biological context and the practical application of (Asp)₂-Rhodamine 110, the following diagrams illustrate the caspase activation pathway and the experimental workflow.

Caspase Activation Pathways Leading to Apoptosis.

Workflow for Caspase-3/7 Assay using (Asp)₂-Rhodamine 110.

Conclusion

(Asp)₂-Rhodamine 110 is a robust and reliable tool for the detection of caspase-3 and -7 activity in cancer research. Its fluorogenic nature and compatibility with high-throughput screening platforms make it a valuable asset for both basic research and drug discovery. While it offers distinct advantages, particularly in comparison to older, shorter-wavelength fluorogenic substrates, researchers should carefully consider the specific requirements of their experiments when choosing an apoptosis detection method. For studies demanding the utmost sensitivity, chemiluminescent assays may be a superior choice, while live-cell imaging applications might benefit from genetically encoded FRET biosensors or real-time Annexin V staining. By understanding the principles, performance characteristics, and protocols of these various assays, researchers can make informed decisions to advance our understanding of apoptosis in cancer and accelerate the development of effective therapies.

References

• 1. ScreenCap3: Improving prediction of caspase-3 cleavage sites using experimentally verified noncleavage sites - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]

A Comparative Analysis of Commercial Caspase-3/7 Assay Kits Utilizing Rhodamine 110 Substrates

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of commercially available fluorogenic caspase-3/7 assay kits that utilize (Asp)2-Rhodamine 110 or the functionally equivalent DEVD-Rhodamine 110 substrates. Caspases, a family of cysteine-aspartic proteases, are central to the apoptotic signaling cascade, with Caspase-3 and -7 acting as key executioner caspases. Their activity is a hallmark of apoptosis, making its quantification crucial in various research fields, including cancer biology, neurodegenerative diseases, and drug discovery.

The principle of these assays is based on the cleavage of a specific peptide substrate, typically containing the DEVD (Asp-Glu-Val-Asp) sequence, which is recognized by active caspase-3 and -7. This peptide is conjugated to Rhodamine 110 (R110), a highly fluorescent dye. In its conjugated form, the fluorescence of R110 is quenched. Upon cleavage by active caspases, the free R110 is released, resulting in a significant increase in fluorescence intensity that can be measured, providing a sensitive readout of caspase activity.

Performance Comparison of Commercial Kits

While direct, independent comparative studies with extensive experimental data across all major commercial kits are limited, this guide compiles and compares key features and performance aspects based on manufacturers' specifications and available technical documentation. The following table summarizes the characteristics of several commercially available Caspase-3/7 Rhodamine 110 assay kits.

Feature	Invitrogen™ EnzChek™ Caspase-3 Assay Kit	Biotium Caspase-3 DEVD-R110 Fluorometric Assay Kit	ABP Biosciences Caspase-3/7 Z-DEVD-R110 Assay Kit	Promega Apo-ONE® Homogeneous Caspase-3/7 Assay	AnaSpec SensoLyte® Rh110 Caspase-3/7 Assay Kit
Substrate	Z-DEVD-R110	(Ac-DEVD)2-R110	Z-DEVD-R110	Z-DEVD-R110	Not specified, Rh110-based
Detection Method	Fluorometric	Fluorometric and Colorimetric	Fluorometric	Fluorometric	Fluorometric
Excitation/Emission (nm)	~496/520	~496/520	~496/520	~499/521	~496/520
Sample Types	Cell extracts, purified enzyme	Mammalian cells	Cell extracts, purified enzyme	Cultured mammalian cells	Cell extracts, purified enzyme
Assay Format	96-well plate	96-well plate	96-well plate	96- and 384-well plates	96- and 384-well plates
Key Features	Provides a detailed protocol for cell extracts.	Versatile, can be read on a fluorometer or spectrophotometer.[1]	Includes a reversible aldehyde inhibitor (Ac-DEVD-CHO) for specificity control.[2]	Homogeneous "add-mix-read" format for high-throughput screening.[3]	Offers a range of fluorophores including AMC and AFC for comparative studies.[4]
Sensitivity	High	High, R110-based substrates are significantly more sensitive than pNA-based substrates.[1]	High, with low background fluorescence.	High, detects caspase activity from as few as several hundred cells.[3]	High, reportedly 50- to 300-fold more sensitive than analogous AMC-based substrates.

Experimental Methodologies

A generalized experimental protocol for a typical fluorometric caspase-3/7 assay using a Rhodamine 110-based substrate is provided below. It is important to consult the specific manufacturer's protocol for the chosen kit, as reagent concentrations and incubation times may vary.

I. Reagent Preparation

• Cell Lysis Buffer: Prepare the cell lysis buffer as per the kit instructions. This buffer is designed to lyse the cells and release cytosolic proteins, including caspases.

• Assay Buffer/Reaction Buffer: Prepare the assay buffer, which provides the optimal pH and ionic strength for caspase activity.

• Substrate Solution: Dilute the concentrated (Asp)2-Rhodamine 110 or DEVD-R110 substrate in the assay buffer to the final working concentration as recommended by the manufacturer. Protect the substrate solution from light.

• Positive Control (Optional but Recommended): Prepare a positive control by treating a cell sample with a known apoptosis inducer (e.g., staurosporine, etoposide).

• Negative Control: Prepare a negative control using untreated, healthy cells. An inhibitor control can also be used by adding a specific caspase-3/7 inhibitor (e.g., Ac-DEVD-CHO) to a sample.

II. Sample Preparation

• Adherent Cells:

  • Seed cells in a 96-well plate at a desired density and culture overnight.

  • Induce apoptosis by treating the cells with the compound of interest for the desired time.

  • Remove the culture medium and wash the cells with PBS.

  • Add the prepared cell lysis buffer to each well and incubate on ice for 10-15 minutes.

• Suspension Cells:

  • Induce apoptosis by treating the cells in culture flasks.

  • Pellet the cells by centrifugation.

  • Wash the cell pellet with PBS.

  • Resuspend the cell pellet in the cell lysis buffer and incubate on ice for 10-15 minutes.

• Cell Lysate:

  • Centrifuge the lysed cell suspension to pellet the cell debris.

  • Collect the supernatant containing the cytosolic proteins. The protein concentration can be determined using a standard protein assay (e.g., BCA assay).

III. Assay Procedure

• Pipette the cell lysate into a 96-well black microplate.

• Add the prepared substrate solution to each well.

• Mix the contents of the wells gently.

• Incubate the plate at 37°C for 1-2 hours, protected from light. The optimal incubation time may need to be determined empirically.

• Measure the fluorescence intensity using a fluorescence microplate reader with excitation at ~496 nm and emission at ~520 nm.

Visualizing Key Processes

To aid in the understanding of the underlying biological pathway and the experimental procedure, the following diagrams have been generated.

Caption: The apoptotic signaling cascade, illustrating the extrinsic, intrinsic, and execution pathways leading to caspase-3/7 activation.

Caption: A generalized workflow for the quantification of caspase-3/7 activity using a Rhodamine 110-based fluorogenic assay.

References

• 1. Caspase-3 DEVD-R110 Fluorometric and Colorimetric Assay Kit - Biotium [bioscience.co.uk]
• 2. abpbio.com [abpbio.com]
• 3. promega.com [promega.com]
• 4. Caspase Activity Assay kits | AnaSpec [anaspec.com]

Safety & Regulatory Compliance

Proper Disposal of (Asp)2-Rhodamine 110: A Guide for Laboratory Professionals

Ensuring the safe and environmentally responsible disposal of laboratory chemicals is paramount for the protection of personnel and the ecosystem. (Asp)2-Rhodamine 110, a fluorescent dye commonly used in life sciences research, requires careful handling and disposal due to its potential hazards. This guide provides essential, step-by-step procedures for the proper disposal of (Asp)2-Rhodamine 110, aligning with best practices for laboratory safety and chemical management.

Hazard Profile and Safety Precautions

• Toxicity: Rhodamines can be harmful if swallowed or inhaled, and may cause skin and serious eye irritation.[1][2][3]

• Environmental Hazard: These compounds are recognized as being toxic to aquatic life with long-lasting effects.[1][2] Therefore, release into the environment, especially into drains, must be strictly avoided.[2][4][5]

Before handling (Asp)2-Rhodamine 110, it is crucial to wear appropriate Personal Protective Equipment (PPE), including safety goggles, gloves, and a lab coat. All handling should be performed in a well-ventilated area, preferably within a chemical fume hood.

Step-by-Step Disposal Protocol

The recommended procedure for the disposal of (Asp)2-Rhodamine 110 and its associated waste is as follows:

• Segregation of Waste: All waste contaminated with (Asp)2-Rhodamine 110 must be segregated from general laboratory waste. This includes:

  • Unused or expired (Asp)2-Rhodamine 110.

  • Contaminated consumables such as pipette tips, microfuge tubes, and well plates.

  • Used PPE, including gloves and disposable lab coats.

  • Solutions containing (Asp)2-Rhodamine 110.

  • Empty containers of the chemical.

• Waste Collection and Storage:

  • Collect all solid waste in a clearly labeled, leak-proof, and sealable container. The label should prominently display "Hazardous Chemical Waste" and "(Asp)2-Rhodamine 110".

  • Collect all liquid waste in a dedicated, labeled, and sealed hazardous waste container. Do not mix with other chemical waste unless explicitly permitted by your institution's environmental health and safety (EHS) office.

  • Store the waste containers in a designated, secure area away from incompatible materials.

• Spill Management:

  • In the event of a spill, first, ensure the area is well-ventilated.

  • Wearing appropriate PPE, carefully sweep up any solid material and place it into the designated hazardous waste container.[3]

  • For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand, or commercial spill pillows) and place the contaminated absorbent into the hazardous waste container.

  • Clean the spill area thoroughly with an appropriate solvent or detergent and water. All cleaning materials must also be disposed of as hazardous waste.

• Professional Disposal:

  • The disposal of (Asp)2-Rhodamine 110 waste must be handled by a licensed professional disposal service or an approved waste disposal plant.[1][2]

  • Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous waste. Adhere to all local, state, and federal regulations concerning hazardous waste disposal.[2][6]

Quantitative Data Summary

Hazard Classification	Details	Citations
Acute Oral Toxicity	Harmful if swallowed.	[2][3]
Eye Damage/Irritation	Causes serious eye damage.	[1][2][3]
Skin Irritation	May cause skin irritation.	[1]
Aquatic Toxicity	Harmful to aquatic life with long-lasting effects.	[1][2]

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of (Asp)2-Rhodamine 110.

Workflow for (Asp)2-Rhodamine 110 Disposal

References

• 1. How should rhodamines be disposed of? | AAT Bioquest [aatbio.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Rhodamine B SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 4. carlroth.com [carlroth.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]